1-Chloro-4-(iodomethyl)benzene

• CAS: 35424-56-7

Core Science & Biosynthesis

1-Chloro-4-(iodomethyl)benzene chemical properties and stability

An In-depth Technical Guide to 1-Chloro-4-(iodomethyl)benzene: Properties, Stability, and Synthetic Utility

Introduction

1-Chloro-4-(iodomethyl)benzene, also known as 4-chlorobenzyl iodide, is a bifunctional aromatic compound of significant interest to researchers in organic synthesis and drug development. Its structure, featuring a stable chlorophenyl ring and a highly reactive iodomethyl group, renders it a versatile building block for introducing the 4-chlorobenzyl moiety into a wide array of molecular scaffolds. The pronounced reactivity of the benzylic iodide functionality makes it a potent electrophile for forging new carbon-heteroatom and carbon-carbon bonds, a critical step in the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of its chemical properties, stability considerations, and core synthetic applications, offering field-proven insights for its effective use in a research setting.

Physicochemical Properties

The physical and chemical characteristics of 1-chloro-4-(iodomethyl)benzene are dictated by its molecular structure. The presence of a halogenated benzene ring contributes to its solid state at room temperature and its solubility profile, while the iodomethyl group is the primary determinant of its chemical reactivity.

Table 1: Key Physicochemical Properties of 1-Chloro-4-(iodomethyl)benzene

Property	Value	Source(s)
CAS Number	35424-56-7	[1][2]
Molecular Formula	C₇H₆ClI	[1][2]
Molecular Weight	252.48 g/mol	[1][3]
IUPAC Name	1-chloro-4-(iodomethyl)benzene	[1]
Synonyms	4-chlorobenzyl iodide, p-chlorobenzyl iodide	[1]
Appearance	Solid, powder, or low-melting crystals	[3][4][5]
Melting Point	58-59 °C	[5]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., acetone, ether, alcohol)	[4][6][7]

The molecule's high molecular weight and the presence of iodine, a heavy halogen, contribute to its solid nature at ambient temperatures. Its insolubility in water is characteristic of non-polar aromatic compounds, whereas its solubility in organic solvents like acetone is crucial for its use in common synthetic reactions such as the Finkelstein reaction.[7][8]

Stability, Handling, and Storage: A Self-Validating System

As a Senior Application Scientist, it is crucial to emphasize that the utility of a reagent is intrinsically linked to its stability and proper handling. 1-Chloro-4-(iodomethyl)benzene is a highly reactive compound, and its stability is a key consideration for successful and reproducible experimentation.

Stability Profile

Benzylic iodides are inherently less stable than their chloride or bromide counterparts. The C-I bond is weaker and longer, making the iodine a better leaving group but also rendering the molecule susceptible to degradation.[9]

• Light Sensitivity: Like many organoiodides, this compound can be sensitive to light, which can induce homolytic cleavage of the C-I bond, leading to the formation of radicals and gradual decomposition, often indicated by a purple or brown discoloration due to the formation of elemental iodine (I₂).

• Moisture Sensitivity: The compound can react with water, although slowly, potentially leading to hydrolysis to the corresponding 4-chlorobenzyl alcohol.[4][10] This underscores the need for storage in a dry environment.

• Thermal Stability: While stable at recommended storage temperatures, elevated temperatures can accelerate decomposition. Thermal decomposition may release hazardous vapors, including hydrogen iodide and hydrogen chloride.[11]

Authoritative Handling and Storage Protocols

Given its hazardous nature, a systematic and validated approach to handling and storage is mandatory. The compound is classified as a lachrymator and is harmful if swallowed, inhaled, or in contact with skin, causing severe skin burns and eye damage.[1][12]

Storage:

• Temperature: Store in a cool, dry place, ideally refrigerated between 2-8 °C.[3][5]

• Atmosphere: For long-term storage, keeping the compound under an inert atmosphere (e.g., argon or nitrogen) is best practice to prevent moisture- and air-mediated degradation.[10]

• Container: Use a tightly sealed, opaque container to protect from light and moisture.[13]

Handling:

• Always handle in a well-ventilated fume hood.[13]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat.

• Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[1][11]

Incompatible Materials:

• Strong Oxidizing Agents: Can react vigorously.[11]

• Bases: Can promote elimination or substitution reactions.

• Nucleophiles: Will readily react, which is its intended synthetic utility but must be controlled.

Reactivity and Key Synthetic Applications

The primary value of 1-chloro-4-(iodomethyl)benzene lies in the high reactivity of the benzylic C-I bond. This position is activated towards nucleophilic substitution (S_N2) reactions because the benzene ring can stabilize the transition state.[7] This makes the compound an excellent electrophile for alkylating a wide range of nucleophiles.

Utility as a 4-Chlorobenzylating Agent

In drug development, the introduction of a 4-chlorobenzyl group can significantly modulate a molecule's pharmacological properties, including its potency, selectivity, and metabolic stability. 1-Chloro-4-(iodomethyl)benzene is an ideal reagent for this purpose, reacting readily with:

• Amines: to form secondary or tertiary amines.

• Thiols: to generate thioethers.

• Alcohols and Phenols: to produce ethers.

• Carboxylates: to synthesize esters.

• Enolates and other Carbon Nucleophiles: to form new C-C bonds.

Synthesis via the Finkelstein Reaction

1-Chloro-4-(iodomethyl)benzene is typically synthesized from its more stable and commercially available precursor, 1-chloro-4-(chloromethyl)benzene, via the Finkelstein reaction.[7] This halide exchange reaction is a cornerstone of synthetic chemistry and serves as a perfect example of a self-validating protocol where reaction principles ensure a high yield of the desired product.

The causality behind this choice of reaction is Le Châtelier's principle. The reaction involves treating the starting chloride with sodium iodide in acetone. While sodium iodide is soluble in acetone, the sodium chloride formed as a byproduct is not. This causes the NaCl to precipitate out of the solution, effectively removing it from the equilibrium and driving the reaction to completion.[7][8][9]

Experimental Protocol: Finkelstein Synthesis of 1-Chloro-4-(iodomethyl)benzene

This protocol describes a representative lab-scale synthesis.

Materials:

• 1-chloro-4-(chloromethyl)benzene (1.0 eq)

• Sodium iodide (NaI) (1.5 eq)

• Acetone (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Drying tube (e.g., with CaCl₂)

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux condenser. Attach a drying tube to the top of the condenser to protect the reaction from atmospheric moisture.

• Charging the Flask: To the flask, add 1-chloro-4-(chloromethyl)benzene and anhydrous acetone. Stir the mixture until the starting material is fully dissolved.

• Addition of NaI: Add sodium iodide to the solution. A 1.5-fold molar excess is used to ensure a high concentration of the nucleophile and to push the equilibrium forward.

• Reaction: Heat the mixture to a gentle reflux (the boiling point of acetone is ~56 °C) with continuous stirring. The formation of a white precipitate (sodium chloride) should become visible as the reaction proceeds.

• Monitoring: The reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material spot. The reaction is typically complete within a few hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the precipitated sodium chloride.

  • Evaporate the acetone from the filtrate under reduced pressure.

  • Redissolve the resulting crude solid in a suitable organic solvent like dichloromethane or ethyl acetate.

  • Wash the organic solution with water and then with a dilute aqueous solution of sodium thiosulfate (to remove any traces of iodine color), followed by a final wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization (e.g., from hexanes) to yield 1-chloro-4-(iodomethyl)benzene as a solid.

Visualization of the Synthesis Workflow

The following diagram illustrates the logical flow of the Finkelstein reaction for preparing 1-chloro-4-(iodomethyl)benzene.

Caption: Workflow of the Finkelstein Synthesis.

Conclusion

1-Chloro-4-(iodomethyl)benzene is a highly valuable and reactive intermediate for chemical synthesis. Its utility is rooted in the electrophilic nature of the iodomethyl group, which allows for the efficient introduction of the 4-chlorobenzyl functional group into target molecules. While its reactivity demands careful handling and storage protocols to ensure stability and safety, a thorough understanding of these principles enables researchers to harness its full synthetic potential. The Finkelstein reaction provides a reliable and mechanistically elegant route to its synthesis, exemplifying how fundamental chemical principles can be leveraged to prepare essential building blocks for research and development.

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An In-depth Technical Guide to the Safe Handling of p-Chlorobenzyl Iodide (CAS 35424-56-7)

A Note on Chemical Identification: It is critical to clarify a common point of confusion. The compound p-Chlorobenzyl iodide is correctly identified by the CAS number 35424-56-7 . The CAS number provided in the topic, 637-87-6, corresponds to a different chemical, 1-Chloro-4-iodobenzene . These are structurally and functionally distinct molecules, and their safety profiles are not interchangeable. This guide pertains exclusively to p-Chlorobenzyl iodide.

Introduction for the Modern Researcher

In the landscape of pharmaceutical and materials science research, benzyl halides serve as indispensable building blocks. Among these, p-Chlorobenzyl iodide is a potent alkylating agent, prized for its reactivity in forming new carbon-carbon and carbon-heteroatom bonds. However, the very reactivity that makes it a valuable synthetic tool also necessitates a profound understanding of its associated hazards. This guide moves beyond a simple recitation of safety data sheet (SDS) information. As a Senior Application Scientist, my objective is to provide a nuanced, in-depth perspective on the safe and effective use of this reagent, grounding every recommendation in the causality of its chemical nature. We will explore not just what to do, but why specific protocols are essential for ensuring both experimental success and, more importantly, personal safety.

Structural Clarification: Distinguishing Key Reagents

To prevent potentially hazardous mix-ups in the laboratory, it is crucial to visually and chemically distinguish p-Chlorobenzyl iodide from its related but distinct chemical cousins.

Caption: Structural differences between related aryl halides.

Section 1: Hazard Identification and GHS Classification

p-Chlorobenzyl iodide is a reactive electrophile. The carbon atom of the iodomethyl group (-CH₂I) is highly susceptible to nucleophilic attack, a property that drives its synthetic utility and its primary hazards. It is classified as a lachrymator, meaning it is a substance that irritates the eyes and causes tears.

GHS Hazard Profile Summary

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[1]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin.[1]
Skin Corrosion/Irritation	Category 1B/1C	H314: Causes severe skin burns and eye damage.[2]
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage.[3]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.[2][4]
Acute Toxicity, Inhalation	Category 3/4	H331/H332: Toxic or harmful if inhaled.[1][2]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation.[1]

The primary danger stems from its ability to alkylate biological macromolecules, such as DNA, proteins, and enzymes. This indiscriminate reactivity can lead to severe tissue damage, allergic sensitization, and potential long-term health effects. The presence of iodine as the leaving group makes it significantly more reactive than its chloro- or bromo-analogs, a critical consideration for risk assessment.

Section 2: Physicochemical Properties and Reactivity Insights

Understanding the physical properties of p-Chlorobenzyl iodide is fundamental to designing safe handling and storage protocols.

Key Physicochemical Data

Property	Value	Significance for Handling
Molecular Formula	C₇H₆ClI[5]	Provides basic chemical identity.
Molecular Weight	252.48 g/mol [5]	Used for stoichiometric calculations.
Appearance	Solid (form may vary)	Solid form reduces inhalation risk compared to a liquid, but dust can be an issue.
Melting Point	Not widely reported, handle as solid.	Assume it may melt at slightly elevated lab temperatures.
Boiling Point	Decomposes upon heating	Do not distill. Heating can lead to uncontrolled decomposition and release of hazardous vapors like HI and HCl.[4]
Solubility	Insoluble in water[6]; Soluble in most organic solvents.[7]	Spills cannot be cleaned with water alone. Reacts slowly with water.[6]
Stability	Moisture and light sensitive.[4][8]	Requires storage in a dry, dark environment under inert gas. Moisture leads to hydrolysis, forming p-chlorobenzyl alcohol and corrosive hydroiodic acid (HI).

Reactivity Profile and Incompatibilities:

The guiding principle here is to prevent unintended nucleophilic substitution reactions.

• Moisture/Water: Hydrolyzes to form p-chlorobenzyl alcohol and hydroiodic acid (HI). This is a slow reaction but will degrade the reagent and create a corrosive environment.[4][6]

• Bases (e.g., hydroxides, amines): Reacts vigorously. This is the basis for many synthetic applications but is extremely hazardous if uncontrolled.[2][4]

• Alcohols: Can act as nucleophiles, leading to ether formation.[4][9]

• Strong Oxidizing Agents: Can lead to violent reactions and decomposition.[4][10]

• Metals: Certain metals can catalyze decomposition or undergo reaction.[4][9]

Section 3: Protocols for Safe Handling and Exposure Control

Safe handling is a system of proactive controls designed to minimize all potential routes of exposure.

Engineering Controls: The First Line of Defense

The causality here is simple: if the reagent cannot reach the researcher, it cannot cause harm.

• Chemical Fume Hood: All manipulations of p-Chlorobenzyl iodide, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood. This is non-negotiable. The hood contains vapors and potential dust, protecting the user's breathing zone.[11]

• Ventilation: Ensure the fume hood has adequate and verified airflow.

• Closed Systems: For larger-scale operations, the use of a closed system (e.g., glovebox or automated reactor) is strongly advised to eliminate exposure.[4]

Personal Protective Equipment (PPE): The Last Barrier

PPE is not a substitute for good engineering controls but is essential to protect against unforeseen splashes, spills, or breaches in containment.

Caption: Mandatory PPE for handling p-Chlorobenzyl Iodide.

• Rationale for Double Gloving: The inner nitrile glove provides dexterity and splash protection during initial setup. The outer, more robust glove (butyl rubber or neoprene) offers superior chemical resistance for direct handling. This system ensures that if the outer glove is compromised, the inner glove still provides a barrier while the user retreats to a safe area to re-glove.

Step-by-Step Handling Protocol

• Preparation:

  • Designate a specific area within the fume hood for the work.

  • Ensure an emergency eyewash and safety shower are accessible and unobstructed.[12]

  • Prepare a quenching solution (e.g., sodium thiosulfate or sodium bisulfite solution) and a spill kit before handling the reagent.

• Weighing and Transfer:

  • Weigh the solid in a tared, sealed container within the fume hood.

  • Use a powder funnel for transfers to minimize dust generation.

  • If dissolving, add the solid to the solvent slowly and with stirring to control any potential exotherm.

• Reaction Setup:

  • Perform the reaction in a flask equipped with a stirrer, condenser (if heating), and an inert gas inlet (e.g., nitrogen or argon) to prevent moisture ingress.

• Post-Handling and Decontamination:

  • Carefully quench any residual reagent on spatulas or weighing paper with the prepared quenching solution in the fume hood.

  • Remove outer gloves first, followed by inner gloves, avoiding contact with skin.

  • Wash hands and forearms thoroughly with soap and water after the procedure is complete.[4]

  • Contaminated lab coats should be professionally laundered and not taken home.[12]

Section 4: Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical.

Caption: Decision tree for emergency exposure response.

Spill Cleanup Protocol

• Evacuate: Alert personnel and evacuate the immediate area. Ensure the fume hood continues to operate.[12]

• Assess: From a safe distance, determine the extent of the spill. For large spills, contact your institution's emergency response team.

• Contain (for small spills):

  • Don appropriate PPE, including respiratory protection if necessary.

  • Cover the spill with an inert absorbent material like vermiculite, sand, or dry lime.[12] Do not use combustible materials like paper towels.

  • Carefully sweep the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Decontaminate:

  • Wipe the spill area with a cloth soaked in a quenching solution (e.g., sodium thiosulfate), followed by soap and water.

  • Place all cleanup materials into the hazardous waste container.

• Dispose: Dispose of the waste through your institution's hazardous waste program.[4]

Firefighting Measures

• p-Chlorobenzyl iodide itself may not be highly flammable, but its containers can rupture upon heating.[12]

• Fires involving this chemical will produce highly toxic and corrosive gases, including hydrogen iodide, hydrogen chloride, and carbon oxides.[4][10]

• Use dry chemical, CO₂, or alcohol-resistant foam extinguishers. Do not use water streams , as they may not be effective and can spread contamination.[12]

• Firefighters must wear full protective gear and self-contained breathing apparatus (SCBA).[4]

Section 5: Toxicological Insights

The toxicity of p-Chlorobenzyl iodide is directly linked to its function as an alkylating agent.

• Acute Effects: Immediate effects of exposure include severe irritation and chemical burns to the skin, eyes, and respiratory tract.[2] Inhalation can cause pulmonary edema. Ingestion can cause severe damage to the gastrointestinal tract.[9]

• Sensitization: Repeated skin contact can lead to sensitization, where subsequent low-level exposures trigger a severe allergic reaction (allergic contact dermatitis).[2][4]

Conclusion: A Culture of Proactive Safety

p-Chlorobenzyl iodide is a powerful tool for chemical innovation. Its safe use is not a matter of following a checklist, but of cultivating a deep understanding of its chemical personality. By recognizing its reactivity, respecting its hazards, and implementing robust, multi-layered safety protocols, researchers can harness its synthetic power while ensuring the well-being of themselves and their colleagues. Always prioritize engineering controls, treat the substance with the respect its toxicological profile demands, and be prepared for emergencies before they happen. This proactive, knowledge-based approach to safety is the hallmark of a responsible and effective scientist.

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An In-depth Technical Guide to 1-Chloro-4-(iodomethyl)benzene: Synthesis, Properties, and Applications in Modern Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-4-(iodomethyl)benzene is a halogenated aromatic hydrocarbon that has emerged as a versatile building block in organic synthesis. Its unique molecular architecture, featuring a chloro-substituted benzene ring and a reactive iodomethyl group, offers a strategic advantage for the construction of complex molecular frameworks. This guide provides a comprehensive overview of its chemical properties, a detailed protocol for its synthesis, and an exploration of its applications, particularly in the realm of cross-coupling reactions, which are pivotal in medicinal chemistry and materials science.

Molecular Structure and Physicochemical Properties

1-Chloro-4-(iodomethyl)benzene is a solid at room temperature, with a molecular formula of C₇H₆ClI and a molecular weight of approximately 252.48 g/mol .[1][2] The presence of both chlorine and iodine atoms on the benzene ring and the benzylic position, respectively, imparts distinct reactivity to the molecule. The chloro group deactivates the aromatic ring towards electrophilic substitution while the iodomethyl group serves as a potent electrophile for nucleophilic substitution reactions.

Property	Value	Source(s)
Molecular Formula	CⲇH₆ClI	[1]
Molecular Weight	252.48 g/mol	[1][2]
CAS Number	35424-56-7	[2]
Appearance	Solid	[2]
IUPAC Name	1-chloro-4-(iodomethyl)benzene	[1]
Synonyms	p-Chlorobenzyl iodide, 4-Chlorobenzyl iodide	[1]
Storage Temperature	2-8 °C	[2]

Spectroscopic Characterization

Accurate characterization of 1-Chloro-4-(iodomethyl)benzene is crucial for its effective use in synthesis. Below are the expected spectroscopic data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons and the methylene protons of the iodomethyl group. The aromatic protons will likely appear as two doublets in the range of δ 7.0-7.5 ppm, characteristic of a 1,4-disubstituted benzene ring. The methylene protons of the -CH₂I group are expected to appear as a singlet further downfield, typically in the range of δ 4.0-5.0 ppm, due to the deshielding effect of the adjacent iodine atom.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons and the methylene carbon. The carbon of the -CH₂I group is expected to have a chemical shift in the range of δ 5-15 ppm. The aromatic carbons will appear in the typical aromatic region (δ 120-140 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of 1-Chloro-4-(iodomethyl)benzene will exhibit characteristic absorption bands corresponding to its functional groups. Key expected peaks include:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹

• C-H stretching (aliphatic): ~3000-2850 cm⁻¹

• C=C stretching (aromatic): ~1600-1450 cm⁻¹

• C-Cl stretching: ~800-600 cm⁻¹

• C-I stretching: ~600-500 cm⁻¹

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M⁺) at m/z 252. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will result in a characteristic M+2 peak at m/z 254.[3] Key fragmentation patterns would involve the loss of an iodine atom ([M-I]⁺) at m/z 125 and the formation of the chlorobenzyl cation.[3]

Synthesis of 1-Chloro-4-(iodomethyl)benzene

The most common and efficient method for the synthesis of 1-Chloro-4-(iodomethyl)benzene is through a Finkelstein reaction.[4] This nucleophilic substitution reaction involves the conversion of an alkyl chloride or bromide to an alkyl iodide using an alkali metal iodide.

Experimental Protocol: Finkelstein Reaction

This protocol details the synthesis of 1-Chloro-4-(iodomethyl)benzene from the readily available starting material, 1-chloro-4-(chloromethyl)benzene.

Materials:

• 1-Chloro-4-(chloromethyl)benzene

• Sodium iodide (NaI)

• Acetone (anhydrous)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-chloro-4-(chloromethyl)benzene (1.0 eq) in anhydrous acetone.

• Add sodium iodide (1.5 - 2.0 eq) to the solution.

• Heat the reaction mixture to reflux with vigorous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The formation of a white precipitate (sodium chloride) indicates the reaction is proceeding.

• After the reaction is complete (typically 2-4 hours), allow the mixture to cool to room temperature.

• Remove the acetone using a rotary evaporator.

• To the resulting residue, add dichloromethane and water. Transfer the mixture to a separatory funnel.

• Separate the organic layer, and wash it with water and then with a saturated solution of sodium thiosulfate to remove any residual iodine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the organic layer under reduced pressure to yield the crude product.

• The crude product can be further purified by recrystallization or column chromatography on silica gel.

Causality Behind Experimental Choices:

• Acetone as Solvent: The choice of acetone is critical for the success of the Finkelstein reaction. Sodium iodide is soluble in acetone, while the by-product, sodium chloride, is insoluble, which drives the equilibrium towards the formation of the desired product.[4]

• Excess Sodium Iodide: Using a molar excess of sodium iodide ensures a high conversion rate of the starting material.

• Reflux Conditions: Heating the reaction mixture to reflux increases the reaction rate, allowing for a shorter reaction time.

Caption: Finkelstein reaction for the synthesis of 1-Chloro-4-(iodomethyl)benzene.

Applications in Organic Synthesis

The dual halogen functionality of 1-Chloro-4-(iodomethyl)benzene makes it a valuable reagent in multi-step organic synthesis, particularly in the construction of pharmaceutical intermediates and other complex organic molecules.

Cross-Coupling Reactions

The iodomethyl group can be readily displaced by nucleophiles, while the chloro-substituted aromatic ring is amenable to various transition metal-catalyzed cross-coupling reactions. This differential reactivity allows for sequential functionalization. For instance, the iodomethyl group can first react with a nucleophile, and the resulting intermediate can then undergo a cross-coupling reaction at the chloro-position.

Suzuki-Miyaura Coupling: The chloro-aromatic moiety can participate in Suzuki-Miyaura cross-coupling reactions with boronic acids in the presence of a palladium catalyst and a suitable base to form new carbon-carbon bonds. This reaction is widely used in the synthesis of biaryl compounds, which are common structural motifs in many pharmaceutical agents.

Sources

• 1. 1-Chloro-4-(iodomethyl)benzene | C7H6ClI | CID 312167 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Solubility of 4-Chlorobenzyl Iodide in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of 4-chlorobenzyl iodide, a crucial intermediate in organic synthesis. Designed for researchers, chemists, and drug development professionals, this document delves into the theoretical principles governing its solubility, presents a robust experimental protocol for quantitative determination, and offers a predicted solubility profile in a range of common organic solvents.

Introduction: The Significance of Solubility in Synthesis

4-Chlorobenzyl iodide (C₇H₆ClI) is a versatile electrophilic reagent used in the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.[1][2] Its utility as an alkylating agent is well-established; however, the efficiency, yield, and purity of reactions involving this compound are fundamentally dictated by its behavior in the chosen solvent system. Understanding the solubility of 4-chlorobenzyl iodide is not merely an academic exercise but a critical prerequisite for rational reaction design, optimization of reaction conditions, and the development of effective purification strategies. This guide provides the foundational knowledge and practical methodologies to master this essential parameter.

Theoretical Underpinnings of Solubility

The solubility of a solid solute in a liquid solvent is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[3] To predict the solubility of 4-chlorobenzyl iodide, we must first analyze its molecular structure and polarity.

Molecular Structure Analysis:

4-Chlorobenzyl iodide is a solid at room temperature with a melting point between 27-31°C.[1][2] Its structure features:

• A Benzene Ring: A nonpolar, aromatic core capable of engaging in π-π stacking interactions with aromatic solvents.

• A Para-Substituted Chlorine Atom: This electron-withdrawing group introduces a dipole moment to the aromatic ring.

• An Iodomethyl Group (-CH₂I): The carbon-iodine bond is the most significant contributor to the molecule's reactivity and polarity. Iodine is much more electronegative than carbon, creating a polar covalent bond.

Overall, 4-chlorobenzyl iodide can be classified as a moderately polar molecule. Its solubility will be a balance between the nonpolar character of the chlorobenzene ring and the polar nature of the iodomethyl group. Organic halides are generally soluble in common organic solvents.[4]

Solvent Classification and Interaction Potential:

• Polar Aprotic Solvents (e.g., Acetone, DMSO, DMF, Acetonitrile): These solvents possess significant dipole moments but lack acidic protons. They are effective at solvating polar molecules through dipole-dipole interactions. It is anticipated that 4-chlorobenzyl iodide will exhibit good solubility in these solvents.[5]

• Halogenated Solvents (e.g., Dichloromethane, Chloroform): These solvents are adept at dissolving a wide array of organic compounds, including those with moderate polarity.[5] Good solubility is expected.

• Aromatic Solvents (e.g., Toluene, Benzene): Favorable π-π stacking interactions between the solvent and the solute's benzene ring suggest moderate to good solubility.[5]

• Ethers (e.g., Diethyl Ether, THF): These solvents are less polar than ketones but can still effectively solvate the molecule.[5] Moderate solubility is predicted.

• Polar Protic Solvents (e.g., Methanol, Ethanol): While these solvents are polar, their ability to hydrogen bond may not strongly favor the dissolution of 4-chlorobenzyl iodide, which is not a hydrogen bond donor or acceptor. Moderate to slight solubility is expected.

• Nonpolar Aliphatic Solvents (e.g., Hexane, Heptane): The polarity of the C-I bond will likely limit solubility in these solvents, which rely solely on weaker London dispersion forces for solvation.[5] Poor solubility is anticipated.

Predicted Qualitative Solubility Profile

Based on the theoretical principles discussed, the following table summarizes the predicted qualitative solubility of 4-chlorobenzyl iodide in various classes of organic solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale for Interaction
Polar Aprotic	Acetone, Acetonitrile, DMF, DMSO, THF	Soluble	Strong dipole-dipole interactions between the solvent and the polar C-I bond of the solute.
Halogenated	Dichloromethane (DCM), Chloroform	Soluble	Effective solvation of moderately polar organic compounds.
Aromatic	Toluene, Benzene	Soluble to Moderately Soluble	Favorable π-π stacking interactions between the aromatic rings of the solute and solvent.
Ethers	Diethyl Ether, Dioxane	Moderately Soluble	Ethers act as effective solvents for many organic halides.
Alcohols (Polar Protic)	Methanol, Ethanol, Isopropanol	Moderately to Slightly Soluble	Polarity allows for some solvation, but the lack of hydrogen bonding with the solute limits high solubility.
Nonpolar Aliphatic	Hexane, Heptane, Cyclohexane	Insoluble to Slightly Soluble	The significant difference in polarity between the solute and solvent limits miscibility.

Experimental Protocol for Quantitative Solubility Determination

Theoretical predictions provide a valuable starting point, but empirical measurement is essential for accurate process design. The isothermal shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[3]

Step-by-Step Methodology: Shake-Flask Method

• Preparation of a Saturated Solution:

  • Add an excess amount of solid 4-chlorobenzyl iodide to a series of glass vials, each containing a precisely known volume of a selected organic solvent. The excess solid is crucial to ensure that equilibrium with the dissolved state is achieved.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an isothermal shaker bath set to a constant, controlled temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient duration (typically 24-72 hours) to ensure that the system reaches equilibrium.[3] The solution is at equilibrium when the concentration of the dissolved solute remains constant over time.

• Phase Separation:

  • Once equilibrium is reached, remove the vials from the shaker.

  • Allow the vials to stand undisturbed at the same constant temperature to let the undissolved solid settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials.[3]

  • Carefully withdraw a clear aliquot of the supernatant (the saturated solution) using a syringe.

  • Immediately filter the aliquot through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean, pre-weighed vial.[3] This step removes any remaining microscopic solid particles.

• Quantification of Solute:

  • Accurately determine the concentration of 4-chlorobenzyl iodide in the filtered saturated solution. High-Performance Liquid Chromatography (HPLC) is a highly precise and common method for this purpose.[3][6]

  • Prepare a series of standard solutions of 4-chlorobenzyl iodide of known concentrations.

  • Generate a calibration curve by analyzing these standards via HPLC.

  • Analyze the filtered sample aliquot under the same HPLC conditions.

  • Determine the concentration of the sample by interpolating its response from the calibration curve.

• Data Reporting:

  • Express the solubility in standard units, such as milligrams per milliliter (mg/mL) or moles per liter (mol/L), at the specified temperature.

Workflow for Solubility Determination

A generalized workflow for determining equilibrium solubility.

Summary and Conclusion

4-Chlorobenzyl iodide, a moderately polar compound, is predicted to be readily soluble in polar aprotic and halogenated solvents, with moderate solubility in aromatic and ether-based solvents. Its solubility is expected to be limited in alcohols and poor in nonpolar aliphatic solvents. While these predictions, grounded in the "like dissolves like" principle, offer valuable guidance, they are not a substitute for empirical data.

For applications in research and development where precision is paramount, the quantitative determination of solubility via a validated method such as the shake-flask protocol is strongly recommended. The experimental framework provided in this guide offers a self-validating system to generate reliable and reproducible solubility data, empowering scientists to optimize reaction conditions, enhance product yields, and streamline purification processes.

References

• General Experimental Protocol for Determining Solubility - Benchchem.
• Solubility test for Organic Compounds.
• Experiment: Solubility of Organic & Inorganic Compounds.
• Experiment 1. Solubility of Organic Compounds | PDF | Solution - Scribd.
• 8: Identification of Unknowns (Experiment) - Chemistry LibreTexts.
• 7.1 Alkyl Halides - Structure and Physical Properties - Chemistry LibreTexts.
• CAS 100-44-7: Benzyl Chloride - CymitQuimica.
• Nucleophilic Substitution of Benzyl Halides with in Ammonium Acetate in Presence of Glycerol as Green Solvent.
• Solubility Profile of Benzyl 2-bromonicotinate in Organic Solvents: A Technical Guide - Benchchem.
• Organic halides.
• Effect of solvent polarity on the reactivity of 4-Chlorobenzyl chloride - Benchchem.
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• 4-Chlorobenzyl Chloride|CAS 104-83-6 - Benchchem.
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1H NMR and 13C NMR spectral data for p-chlorobenzyl iodide

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of p-Chlorobenzyl Iodide

Introduction

p-Chlorobenzyl iodide is a halogenated aromatic compound of significant interest in organic synthesis, serving as a versatile building block for the introduction of the p-chlorobenzyl moiety in various molecular architectures. Its utility spans from fundamental mechanistic studies to the synthesis of complex organic molecules, including active pharmaceutical ingredients. The precise structural elucidation of such reactive intermediates is paramount to ensuring the integrity of synthetic pathways and the identity of final products. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and widely used analytical technique for the unambiguous determination of molecular structure in solution.

This technical guide provides a comprehensive analysis of the ¹H (proton) and ¹³C (carbon-13) NMR spectral data for p-chlorobenzyl iodide. As a senior application scientist, this document is designed to offer researchers, scientists, and drug development professionals not just the raw spectral data, but also a detailed interpretation grounded in the principles of NMR spectroscopy. We will explore the causal relationships between the molecular structure and the observed spectral features, present a robust experimental protocol for data acquisition, and provide visual aids to clarify structural assignments and workflows.

Molecular Structure and NMR-Active Nuclei

The molecular structure of p-chlorobenzyl iodide dictates its NMR signature. The molecule possesses a plane of symmetry that bisects the aromatic ring through the C1-Cl and C4-CH₂I bonds. This symmetry element renders specific pairs of protons and carbons chemically equivalent, which simplifies the resulting NMR spectra.

The key structural features to consider are:

• A 1,4-disubstituted (para) benzene ring.

• An electron-withdrawing chlorine atom.

• An iodomethyl group (-CH₂I), where the iodine atom's electronegativity and size influence the electronic environment of the benzylic protons and carbon.

Below is a diagram illustrating the molecular structure with IUPAC numbering for the carbon atoms.

Figure 1: Molecular structure of p-chlorobenzyl iodide with atom numbering.

Due to the molecular symmetry:

• H2 and H6 are chemically and magnetically equivalent.

• H3 and H5 are chemically and magnetically equivalent.

• The two protons on the benzylic carbon (C7) are equivalent.

• C2 and C6 are equivalent.

• C3 and C5 are equivalent.

This leads to an expectation of two signals in the aromatic region and one signal in the aliphatic region of the ¹H NMR spectrum, and five signals in the ¹³C NMR spectrum (C1, C2/C6, C3/C5, C4, and C7).

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the chemical environment, number, and connectivity of protons in a molecule. The spectral data for p-chlorobenzyl iodide, acquired in deuterated chloroform (CDCl₃) at 400 MHz, is summarized below.[1]

Table 1: ¹H NMR Spectral Data for p-Chlorobenzyl Iodide

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.28	Multiplet (m)	4H	H2, H3, H5, H6 (Aromatic)
4.41	Singlet (s)	2H	H7 (Benzylic, -CH₂I)

Interpretation of the ¹H NMR Spectrum

• Benzylic Protons (H7, δ 4.41): The two protons of the iodomethyl group (-CH₂I) appear as a sharp singlet at 4.41 ppm. The downfield shift from a typical benzylic position (around 2.3 ppm) is due to the deshielding effect of the adjacent, electronegative iodine atom. The signal is a singlet because there are no adjacent protons to cause spin-spin coupling.

• Aromatic Protons (H2, H3, H5, H6, δ 7.28): The four aromatic protons give rise to a signal at 7.28 ppm with an integration value of 4H.[1] In a 1,4-disubstituted benzene ring with two different substituents, the protons typically form an AA'BB' spin system, which often results in two distinct doublets. However, if the electronic effects of the two substituents are similar, the chemical shifts of the 'A' and 'B' protons can become very close, causing the doublets to overlap and appear as a single, often complex, multiplet.[1] This is the case for p-chlorobenzyl iodide, where the signals for H2/H6 and H3/H5 are not well-resolved at 400 MHz and are reported as a multiplet.[1] The protons H2/H6 are ortho to the electron-withdrawing chlorine, while H3/H5 are ortho to the iodomethyl group.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides a count of the number of non-equivalent carbon atoms and information about their chemical environment. The spectrum for p-chlorobenzyl iodide was acquired at 101 MHz in CDCl₃.[1]

Table 2: ¹³C NMR Spectral Data for p-Chlorobenzyl Iodide

Chemical Shift (δ, ppm)	Assignment	Rationale
138.00	C1	Quaternary carbon attached to the electronegative Cl atom.
133.75	C4	Quaternary carbon attached to the CH₂I group.
130.18	C3/C5	Carbons ortho to the CH₂I group and meta to the Cl atom.
129.15	C2/C6	Carbons ortho to the Cl atom and meta to the CH₂I group.
4.33	C7	Benzylic carbon (-CH₂I), significantly shielded by the "heavy atom effect" of iodine.

Interpretation of the ¹³C NMR Spectrum

The presence of five distinct signals confirms the molecular symmetry.

• Quaternary Carbons (C1 and C4): The two signals at highest chemical shifts (138.00 and 133.75 ppm) are assigned to the quaternary carbons (C1 and C4) which are directly attached to the substituents. The carbon bearing the chlorine atom (C1) is typically found at a high chemical shift due to the electronegativity of chlorine.

• Protonated Aromatic Carbons (C2/C6 and C3/C5): The signals at 130.18 and 129.15 ppm are assigned to the protonated aromatic carbons. The specific assignment is based on predictable substituent effects; the carbons ortho and para to the chlorine atom are more deshielded than those meta to it.

• Benzylic Carbon (C7): The most upfield signal at 4.33 ppm is assigned to the benzylic carbon (C7).[1] While electronegative atoms typically cause a downfield shift, heavy atoms like iodine and bromine can have a shielding effect on the directly attached carbon, known as the "heavy atom effect," causing an upfield shift.[2] This explains the unusually low chemical shift for C7.

Figure 2: ¹³C NMR assignments for p-chlorobenzyl iodide.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR data requires careful sample preparation and the selection of appropriate experimental parameters. The following protocol describes a self-validating system for obtaining ¹H and ¹³C NMR spectra of solid samples like p-chlorobenzyl iodide.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 10-20 mg of p-chlorobenzyl iodide for ¹H NMR (or 30-50 mg for ¹³C NMR) and place it in a clean, dry vial.[3][4]

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal reference standard.[5] CDCl₃ is a common choice for its excellent solubilizing power for many organic compounds and its single residual solvent peak at δ ~7.26 ppm.

  • Vortex the vial until the solid is completely dissolved. The solution should be clear and transparent.

  • To remove any particulate matter which can degrade spectral resolution, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[6][7]

  • Cap the NMR tube securely and label it clearly. Wipe the outside of the tube with a lint-free tissue before inserting it into the spectrometer.

• Spectrometer Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer (e.g., a 400 MHz instrument).

  • Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to optimize its homogeneity. This is a critical step to achieve sharp lines and high resolution. Modern spectrometers often have automated shimming routines.

  • For ¹H NMR:

    • Acquire a standard one-pulse proton spectrum.

    • Typical Parameters:

      • Pulse Width: ~30-45 degrees

      • Acquisition Time: 2-4 seconds

      • Relaxation Delay (d1): 1-2 seconds

      • Number of Scans (NS): 8-16 (adjust for sample concentration)

  • For ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum. Proton decoupling removes ¹H-¹³C coupling, simplifying the spectrum to single lines for each carbon.

    • Typical Parameters:

      • Pulse Program: zgpg30 (or similar, with power-gated proton decoupling)

      • Pulse Width: 30 degrees

      • Acquisition Time (AQ): ~1.0 second[8]

      • Relaxation Delay (d1): 2.0 seconds[8]

      • Number of Scans (NS): 128 or higher, depending on concentration, to achieve adequate signal-to-noise.[8]

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum manually or automatically.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum.

  • Perform peak picking to identify the chemical shifts for all signals in both spectra.

Sources

• 1. CN111196750B - Preparation method of benzyl iodide and derivatives thereof - Google Patents [patents.google.com]
• 2. 13C nmr spectrum of iodoethane C2H5I CH3CH2I analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of ethyl iodide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 5. preprints.org [preprints.org]
• 6. sites.bu.edu [sites.bu.edu]
• 7. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 8. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]

In-Depth Technical Guide: Physicochemical Properties and Synthetic Utility of 1-Chloro-4-(iodomethyl)benzene

Executive Summary

In the realm of advanced organic synthesis and active pharmaceutical ingredient (API) development, benzylic halides serve as foundational electrophilic building blocks. 1-Chloro-4-(iodomethyl)benzene (CAS: 35424-56-7), commonly referred to as p-chlorobenzyl iodide, represents a highly reactive variant within this class. Due to the exceptional leaving-group ability of the iodide ion, this compound is frequently synthesized in situ or handled under strictly controlled conditions to facilitate rapid nucleophilic substitution (

) reactions. This whitepaper provides a comprehensive analysis of its physicochemical properties—specifically its melting and boiling points—and outlines field-proven protocols for its synthesis and handling.

Physicochemical Data and Causality Analysis

Understanding the physical properties of 1-Chloro-4-(iodomethyl)benzene requires an appreciation of its molecular structure. The presence of the heavy, highly polarizable iodine atom significantly influences its intermolecular forces and thermal stability.

Quantitative Data Summary

Property	Value	Causality / Context
Chemical Formula		Contributes to a high molecular weight.
Molecular Weight	252.48 g/mol	High mass increases London dispersion forces.
Melting Point (Pure)	64 °C	Authoritative historical data for the highly purified crystalline solid[1].
Melting Point (Crude)	52–56 °C	Depression caused by trace liberation and unreacted starting materials[2].
Boiling Point	106.4 °C	Attributed to vacuum distillation; atmospheric boiling leads to decomposition[3].

The Causality Behind the Melting Point Variance

Literature values for the melting point of 1-Chloro-4-(iodomethyl)benzene exhibit a notable variance. Classic authoritative texts report a sharp melting point of 64 °C for the analytically pure compound[1]. However, contemporary synthetic reports often cite a depressed range of 52–56 °C[2].

The Application Scientist's Insight: This discrepancy is not merely a measurement error but a reflection of the compound's inherent photolytic and thermal lability. The carbon-iodine (C-I) bond is relatively weak (~238 kJ/mol). Exposure to ambient light or mild heat induces homolytic cleavage, liberating trace amounts of elemental iodine (

). These trace impurities disrupt the crystal lattice, leading to significant melting point depression. Therefore, a melting point of 64 °C is a self-validating indicator of absolute purity, whereas lower ranges indicate partial degradation.

The Causality Behind the Boiling Point

The reported boiling point of 106.4 °C[3] must be interpreted with strict thermodynamic context. Given its molecular weight of 252.48 g/mol , the atmospheric boiling point of this compound would theoretically exceed 220 °C (for reference, the much lighter benzyl chloride boils at 179 °C). However, benzylic iodides undergo catastrophic thermal decomposition and polymerization well below this temperature. Consequently, the 106.4 °C value represents a reduced-pressure boiling point (typically measured between 1 to 10 mmHg). Attempting to distill this compound at standard atmospheric pressure will inevitably result in product destruction.

Mechanistic Workflow and Visualization

The primary utility of 1-Chloro-4-(iodomethyl)benzene lies in its role as a transient, highly reactive electrophile. It is typically generated from the more stable 4-chlorobenzyl chloride via a Finkelstein reaction (halide exchange) and immediately subjected to nucleophilic attack (e.g., cyanidation or amination) to yield complex functionalized targets[4].

Mechanistic workflow of 1-Chloro-4-(iodomethyl)benzene synthesis and subsequent SN2 functionalization.

Field-Proven Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating critical quality control checkpoints to account for the compound's instability.

Protocol 1: Synthesis via Finkelstein Reaction

This procedure maximizes the yield of 1-Chloro-4-(iodomethyl)benzene while minimizing thermal degradation[4].

Step-by-Step Methodology:

• Preparation: In an oven-dried, light-shielded (amber or foil-wrapped) round-bottom flask, dissolve 3.0 equivalents of anhydrous Potassium Iodide (KI) in dry acetone (10 mL/mmol of substrate).

• Initiation: Add 1.0 equivalent of 4-chlorobenzyl chloride to the stirring solution at room temperature.

• Reaction: Heat the mixture to a gentle reflux (approx. 56 °C) for 2 to 4 hours. Self-Validation Check: The precipitation of Potassium Chloride (KCl), which is insoluble in acetone, visually confirms the forward progress of the halide exchange.

• Workup: Cool the mixture to room temperature and filter off the KCl salts through a Celite pad.

• Isolation: Concentrate the filtrate under reduced pressure (rotary evaporation) at a water bath temperature not exceeding 30 °C to prevent decomposition.

• Purification: Dissolve the crude residue in dichloromethane, wash with a 5% aqueous sodium thiosulfate (

  ) solution to remove any free iodine (indicated by a color change from yellow/brown to colorless), dry over anhydrous , and evaporate the solvent in the dark.

Protocol 2: Accurate Melting Point Determination for Thermally Labile Compounds

Standard slow-heating melting point protocols will yield artificially low results for this compound due to in-tube decomposition prior to reaching the true melting phase.

Step-by-Step Methodology:

• Sample Preparation: Pulverize the purified, dried crystals of 1-Chloro-4-(iodomethyl)benzene and load them into a glass capillary tube to a depth of 2-3 mm.

• Pre-heating: Preheat the melting point apparatus to 50 °C (approximately 10–15 °C below the expected melting point).

• Rapid Ramp: Insert the capillary and increase the temperature at a rapid rate of 5 °C/minute.

• Observation: Record the temperature at the first sign of liquid formation and when the sample is completely clear. A sharp melt near 64 °C confirms high purity and minimal thermal degradation during the test.

References

• [1] Title: The Preparation, Properties, Chemical Behavior, and Identification of Organic Chlorine Compounds Source: Internet Archive (Huntress, E. H.) URL:[Link]

• [3] Title: 1-chloro-4-(iodomethyl)benzene [ 35424-56-7 ] Product Properties Source: ChemSigma / King-Pharm URL:[Link]

• [2] Title: Binaphthylene phosphorochloridite (BINOL-PCl) as a bulky and efficient reagent for the conversion of primary and secondary alcohols to alkyl iodides Source: TÜBİTAK Academic Journals (Turkish Journal of Chemistry) URL:[Link]

• [4] Title: Aliphatic C–H Bond Iodination by a N-Iodoamide and Isolation of an Elusive N-Amidyl Radical Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

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• 1. Full text of "The Preparation Properties Chemical Behavior And Indentification Of Organic Chlorine Compounds" [archive.org]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. 35424-56-7 1-chloro-4-(iodomethyl)benzene [chemsigma.com]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Analysis of p-Chlorobenzyl Iodide and p-Chlorobenzyl Bromide: Reactivity, Synthesis, and Application

Executive Summary

In the realm of synthetic organic chemistry and drug development, benzylic halides are indispensable electrophilic building blocks. Among these, p-chlorobenzyl bromide (4-chlorobenzyl bromide) and p-chlorobenzyl iodide (4-chlorobenzyl iodide) are frequently utilized for alkylation, cross-coupling, and the installation of the pharmacologically significant p-chlorobenzyl moiety.

While structurally identical save for the benzylic halogen, the substitution of bromine for iodine fundamentally alters the molecule's kinetic profile, stability, and handling requirements. This guide provides a rigorous mechanistic analysis of the differences between these two reagents, detailing their physicochemical properties, reactivity dynamics in nucleophilic substitutions (SN1 vs. SN2), and the protocols for their interconversion.

Physicochemical Properties & Structural Analysis

The core difference between p-chlorobenzyl bromide and p-chlorobenzyl iodide lies in the carbon-halogen (C–X) bond. Iodine possesses a larger atomic radius and more diffuse valence electrons (5p orbitals) compared to bromine (4p orbitals). This results in poorer orbital overlap with the carbon 2p orbital, leading to a longer, weaker, and more polarizable C–I bond[1].

The table below summarizes the critical physicochemical differences dictating their distinct laboratory behaviors[2]:

Property	p-Chlorobenzyl Bromide	p-Chlorobenzyl Iodide	Causality / Impact
CAS Number	622-95-7	35424-56-7	Standard registry identification.
Molecular Weight	205.48 g/mol	252.48 g/mol	Heavier halogen increases overall mass.
Melting Point	48–52 °C	60–61 °C	Increased London dispersion forces in the iodide derivative raise the melting point.
Physical State (RT)	Crystalline solid	Crystalline solid	Both are solids, but the iodide often presents with a yellow/brown tint due to trace I2.
Leaving Group pKa	~ -9 (HBr)	~ -10 (HI)	Iodide is the conjugate base of a stronger acid, making it a superior leaving group.
Stability	Moderate	Low (Light/Heat sensitive)	The weaker C–I bond makes the iodide highly susceptible to photolytic cleavage and oxidation.

Reactivity Profiles: SN1 vs SN2 Dynamics

Benzylic halides are unique because they can readily undergo both SN1 and SN2 reactions[3]. The adjacent aromatic ring provides resonance stabilization for any developing positive charge (favoring SN1), while the primary carbon nature minimizes steric hindrance (favoring SN2)[3].

However, the choice between the bromide and the iodide dictates the kinetics of these reactions.

The Kinetic Superiority of Iodide: In an SN2 pathway, the rate-determining step is the concerted backside attack of the nucleophile and the departure of the leaving group[1]. Iodide is a vastly superior leaving group compared to bromide. Its larger electron cloud is highly polarizable, which stabilizes the transition state and significantly lowers the activation energy[1]. Consequently, p-chlorobenzyl iodide reacts orders of magnitude faster than p-chlorobenzyl bromide, especially with weaker nucleophiles or in sterically demanding cross-coupling reactions.

Caption: Kinetic pathways for p-chlorobenzyl halides in nucleophilic substitution.

Synthesis & Interconversion: The Finkelstein Reaction

Because p-chlorobenzyl iodide is prone to degradation, it is rarely stored long-term. Instead, it is typically synthesized in situ or immediately prior to use from the more stable p-chlorobenzyl bromide via the Finkelstein Reaction [4][5].

Mechanistic Causality

The Finkelstein reaction is an equilibrium-driven SN2 halogen exchange[4][5]. By reacting p-chlorobenzyl bromide with Sodium Iodide (NaI) in anhydrous acetone, the equilibrium is forced toward the iodide product. This occurs because NaI is highly soluble in acetone, whereas the byproduct, Sodium Bromide (NaBr), is insoluble and precipitates out of solution[4][5]. According to Le Chatelier's principle, this continuous removal of NaBr drives the reaction to completion[6].

Caption: Step-by-step workflow of the Finkelstein halogen exchange reaction.

Self-Validating Experimental Protocol

To ensure high yield and purity, the following protocol incorporates a self-validating purification step (thiosulfate wash) to eliminate oxidative degradation byproducts.

• Preparation: In an oven-dried, foil-wrapped round-bottom flask (to protect from light), dissolve 1.0 equivalent of p-chlorobenzyl bromide in anhydrous acetone (approx. 0.2 M concentration).

• Exchange: Add 1.5 to 2.0 equivalents of anhydrous Sodium Iodide (NaI). The solution will immediately begin to turn cloudy as NaBr precipitates[4].

• Agitation: Stir the mixture at room temperature for 2–4 hours. (For sterically hindered substrates, reflux may be required, but primary benzylic bromides react rapidly at room temperature[6]).

• Filtration: Filter the suspension through a pad of Celite to remove the precipitated NaBr. Concentrate the filtrate under reduced pressure.

• Quenching & Extraction: Dissolve the crude residue in diethyl ether (Et2O). Wash the organic layer with a 10% aqueous solution of Sodium Thiosulfate (Na2S2O3). Causality note: This step is critical. Trace iodide oxidizes to iodine (I2), which can interfere with subsequent metal-catalyzed cross-couplings. Thiosulfate reduces I2 back to water-soluble I-, turning the organic layer from yellow/brown to colorless.

• Isolation: Dry the organic layer over anhydrous MgSO4, filter, and evaporate the solvent to yield pure p-chlorobenzyl iodide. Use immediately or store at -20 °C under argon in the dark.

Practical Applications in Drug Development

The selection between the bromide and iodide derivative is a balancing act between reactivity and stability .

• Choose p-Chlorobenzyl Bromide when:

  • Conducting standard alkylations with strong, unhindered nucleophiles (e.g., primary amines, alkoxides).

  • The reaction requires elevated temperatures where an iodide might decompose.

  • Long-term storage and easier handling are prioritized[7].

• Choose p-Chlorobenzyl Iodide when:

  • Alkylating weak or sterically hindered nucleophiles (e.g., secondary/tertiary amines, complex drug scaffolds).

  • Performing mild, transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, or Negishi couplings) where oxidative addition into the C–I bond is significantly faster than the C–Br bond.

  • Synthesizing highly sensitive radiolabeled or isotopic tracers where reaction times must be minimized.

Handling, Stability, and Storage Protocols

Both compounds are potent alkylating agents and must be handled with strict safety protocols. They are severe lachrymators (tear-inducing) and skin corrosives[2].

• p-Chlorobenzyl Bromide: Moderately stable at room temperature but should be stored away from moisture and strong oxidizing agents[7][8]. It is typically stored at 2–8 °C.

• p-Chlorobenzyl Iodide: Highly unstable under ambient conditions. The weak C–I bond is susceptible to homolytic cleavage via UV light, generating highly reactive radical species and molecular iodine. It must be stored in amber vials, ideally over copper or silver wire (which scavenges free I2), under an inert atmosphere (Argon/N2), and kept at -20 °C.

References

• BYJU'S. Finkelstein Reaction - Mechanism, Examples, Conditions. Available at:[Link]

• Wikipedia. Finkelstein reaction. Available at: [Link]

• University of Calgary. Nucleophilic substitution of benzylic halides. Available at:[Link]

• Brainly. Why does benzyl bromide react under both SN1 and SN2 conditions? Available at: [Link]

• PubChem. 1-Chloro-4-(iodomethyl)benzene | C7H6ClI | CID 312167. Available at:[Link]

• Master Organic Chemistry. The SN2 Reaction Mechanism. Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 1-Chloro-4-(iodomethyl)benzene | C7H6ClI | CID 312167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. brainly.com [brainly.com]
• 4. byjus.com [byjus.com]
• 5. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 6. jk-sci.com [jk-sci.com]
• 7. 4-Chlorobenzyl bromide, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. fishersci.com [fishersci.com]

Structural Characterization and Crystallographic Workflows of 1-Chloro-4-(iodomethyl)benzene

Executive Summary

1-Chloro-4-(iodomethyl)benzene (also known as p-chlorobenzyl iodide) is a bifunctional halogenated aromatic compound heavily utilized as a highly reactive electrophile in organic synthesis, radiotracer formulation, and supramolecular crystal engineering. Because of the distinct electronic properties imparted by both a benzylic iodine and a para-substituted chlorine, this molecule exhibits unique solid-state lattice dynamics driven by anisotropic halogen bonding. This whitepaper details the structural profile, self-validating crystallographic workflows, and the compound's applied role in advanced copper-mediated aqueous click chemistry.

Physicochemical & Structural Profile

1-Chloro-4-(iodomethyl)benzene exists as a colorless to white crystalline solid at room temperature[1]. While isolating high-quality single crystals of highly reactive benzylic iodides can be challenging, structural analogs (such as 4-fluorobenzyl iodide) provide robust extrapolative data for its molecular geometry[2].

The benzyl framework enforces a highly planar aromatic ring, while stereoelectronic repulsions force the methylene carbon slightly out of the primary aromatic plane[2]. Most critically, the carbon–iodine (C–I) bond exhibits significant elongation (typically ranging between 2.13 Å and 2.16 Å)[2]. This elongation is symptomatic of the electronic stabilizing effect from the adjacent aromatic

-system, directly translating into the iodine's capacity to act as an exceptional leaving group in nucleophilic substitutions.

Table 1: Physicochemical and Structural Parameters

Parameter	Value/Observation	Reference
Chemical Formula	C₇H₆ClI	Standard
Physical State (STP)	Colorless/White crystalline solid	[1]
Melting Point	58–59 °C	[1]
Predicted Space Group	P2₁/c or P-1 (Monoclinic/Triclinic)	Crystallographic Norms
Average C–I Bond Length	2.13–2.16 Å	Extrapolated from[2]

Single-Crystal X-Ray Diffraction (SC-XRD) Workflow

To resolve the precise supramolecular assembly of 1-chloro-4-(iodomethyl)benzene, structural determination must be conducted with strict controls over thermal atomic displacement. Heavy atoms like iodine exhibit significant thermal smearing at room temperature, which can mask critical electron density peaks of lighter atoms and compromise the refinement model.

Self-Validating Protocol: XRD Data Acquisition

The following protocol ensures a closed-loop validation of structural integrity based on

and convergence limits.

• Crystal Growth (Anti-Solvent Vapor Diffusion): Dissolve 50 mg of the compound in a minimal volume of dichloromethane (DCM) within a small inner vial. Place this inside a larger sealed chamber containing hexane.

  • Causality: Slow diffusion restricts nucleation sites, yielding larger, defect-free single crystals and actively preventing non-merohedral twinning.

• Mounting and Cryogenic Transfer: Select a singular, non-birefringent block under polarized light microscopy. Mount the crystal on a polyimide loop using inert perfluoropolyether oil and plunge immediately into the diffractometer's cold stream (100 K).

  • Causality: Shock-freezing at 100 K practically eliminates the thermal displacement parameters (ADPs) of the iodine atom, ensuring sharp diffraction spots at high resolution.

• Data Collection: Utilize Mo-K

  radiation ( Å) to collect raw structural frames.

• Data Reduction & Absorption Correction: Apply a multi-scan absorption correction (e.g., SADABS) to account for the heavy attenuation of X-rays by the iodine nucleus. Validate integration quality by ensuring an internal agreement factor (

  ) of .

• Solution & Refinement: Solve the phase problem using direct methods (SHELXT) and refine using full-matrix least-squares on

  (SHELXL). Convergence is achieved and validated when the residual factor ( ) is and the goodness-of-fit (S) approaches 1.0.

Fig 1: Step-by-step X-ray diffraction data acquisition and crystallographic refinement workflow.

Supramolecular Intermolecular Interactions & Halogen Bonding

In the solid state, 1-chloro-4-(iodomethyl)benzene is stabilized by a complex network of van der Waals interactions and distinct halogen bonding . The polarizable nature of the heavy iodine atom results in an anisotropic distribution of electron density, creating an electron-deficient region directly opposite the covalent C–I bond—known as the

-hole .

During crystal packing, this

-hole acts as a Lewis acid and interacts favorably with the lone pairs of the para-substituted chlorine on an adjacent molecule, forming a structured motif. These highly directional bonds strictly govern the crystal's physical stability and play a significant role in predicting the compound's solubility limits during formulation operations.

Advanced Applications: Aqueous Ultrasonic Click Chemistry

Because of the elongated and reactive C–I bond, 1-chloro-4-(iodomethyl)benzene is a privileged substrate for Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC).

Recent methodologies highlight the deployment of this compound to synthesize highly functionalized 1,4-disubstituted 1,2,3-triazoles using a bespoke monophosphine Cu(I) complex (CuIL1PPh3)[3]. The application of ultrasonic irradiation (20 kHz, 300 W) in an aqueous medium provides unique mass-transfer advantages for this biphasic system[3].

Experimental Protocol: Synthesis of 1-(4-chlorobenzyl)-4-phenyl-1H-1,2,3-triazole

• Reaction Setup: To a reaction vessel containing 2.0 mL of water, add 1-chloro-4-(iodomethyl)benzene (126 mg, 0.50 mmol), sodium azide (32 mg, 0.50 mmol), and ethynylbenzene (55

  L, 0.50 mmol)[3].

• Catalyst Introduction: Introduce the CuIL1PPh3 catalyst (3.3 mg, 1 mol %)[3].

  • Causality: The catalyst forces the reaction through a specialized metallacycle intermediate, ensuring strictly 1,4-regioselectivity over the 1,5-isomer.

• Ultrasonic Cavitation: Irradiate the mixture using an ultrasonic probe (20 kHz, 300 W) at 60 °C for 30 minutes[3].

  • Causality: Ultrasonic cavitation generates localized microscopic hot-spots and shear forces, thoroughly emulsifying the hydrophobic organic halide into the aqueous phase and bypassing the need for hazardous organic cosolvents.

• Isolation: Cool the mixture to room temperature. Filter the resulting precipitate, wash with water, and dry under reduced pressure to yield the triazole product as a white solid (111 mg, 82% yield)[3].

Fig 2: Cu(I)-catalyzed ultrasonic click chemistry reaction cascade with p-chlorobenzyl iodide.

Table 2: Ultrasonic Cu(I)-Catalyzed Click Reaction Metrics

Reactant / Substrate	Quantity / Molar Eq.	Reaction Conditions	Yield / Outcome
1-Chloro-4-(iodomethyl)benzene	126 mg (0.50 mmol)	Solvent: Water (2.0 mL)	82% Yield (111 mg)[3]
Sodium Azide	32 mg (0.50 mmol)	Temp: 60 °C	Product form: White Solid[3]
Ethynylbenzene	55 L (0.50 mmol)	Time: 30 minutes	Target: 1,4-disubstituted
CuIL1PPh3 Catalyst	3.3 mg (1 mol%)	Agitation: USI (20 kHz)	1,2,3-triazole[3]

References

• Title: Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction Source: ACS Omega URL: [Link]

• Title: A mild and highly chemoselective iodination of alcohol using polymer supported DMAP Source: ResearchGate URL: [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Buy 4-Fluorobenzyl iodide | 3831-29-6 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]

Benzyl Iodide: A Comprehensive Technical Guide to its Toxicological Profile and Safe Handling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl iodide (C₇H₇I) is a highly reactive organoiodine compound utilized in organic synthesis as a potent benzylating agent.[1] Its utility in the construction of complex molecules for pharmaceutical and materials science applications is significant.[1] However, its high reactivity also underpins a considerable toxicological profile that necessitates a thorough understanding and meticulous handling precautions. This guide provides an in-depth analysis of the toxicological properties of benzyl iodide and detailed protocols for its safe management in a research and development setting.

Physicochemical Properties and Reactivity

Benzyl iodide is a low-melting, colorless to yellow crystalline solid or liquid with a pungent odor.[2][3] Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Benzyl Iodide

Property	Value	Reference(s)
CAS Number	620-05-3	[4]
Molecular Formula	C₇H₇I	[5]
Molecular Weight	218.04 g/mol	[5]
Appearance	Colorless to yellow, low-melting crystals or liquid	[2][3]
Melting Point	24.5 °C	[6]
Boiling Point	218 °C	[6]
Density	1.75 g/cm³	[5]
Solubility	Insoluble in water; soluble in organic solvents (e.g., acetone, ether, alcohol)	[1][3]
Vapor Pressure	0.188 mmHg at 25°C	[3]

The reactivity of benzyl iodide is characterized by the lability of the carbon-iodine bond. The iodide ion is an excellent leaving group, and the resulting benzyl carbocation is stabilized by resonance, allowing for both Sₙ1 and Sₙ2 nucleophilic substitution reactions.[1] This high reactivity makes it an effective alkylating agent, a property that is central to both its synthetic utility and its toxicity.[1][7]

Toxicological Profile

The toxicity of benzyl iodide is a direct consequence of its electrophilic and alkylating nature. It is classified as toxic by ingestion, inhalation, and skin absorption, and is a potent irritant to the skin, eyes, and respiratory system.[2][3]

Mechanism of Toxicity: The Alkylating Agent Hypothesis

As a strong alkylating agent, benzyl iodide can readily react with a variety of biological nucleophiles.[7] This includes amine, thiol, and hydroxyl groups present in amino acids, proteins, and nucleic acids. Covalent modification of these essential biomolecules can disrupt their structure and function, leading to cellular damage and toxicity.

A primary detoxification pathway for electrophilic compounds in the body involves conjugation with glutathione (GSH), a tripeptide with a nucleophilic thiol group.[7][8] This reaction can be spontaneous or catalyzed by glutathione S-transferases (GSTs).[8] While this process serves to neutralize the reactive electrophile, extensive exposure can deplete cellular GSH stores, leading to oxidative stress and increased susceptibility to cellular damage.

Lachrymatory and Irritant Effects: The Role of TRPA1 Activation

Benzyl iodide is a potent lachrymatory agent, causing tearing, eye pain, and irritation upon exposure.[1][4] This effect, shared by other electrophilic irritants, is believed to be mediated by the activation of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[9][10][11] TRPA1 is a non-selective cation channel expressed on sensory neurons that functions as a sensor for noxious chemical stimuli.[10][12]

Electrophilic compounds like benzyl iodide can covalently modify cysteine and lysine residues on the intracellular domain of the TRPA1 channel.[10][13] This modification triggers a conformational change in the channel, leading to its opening, cation influx, and depolarization of the sensory neuron. This nerve activation is perceived as pain and irritation and initiates protective reflexes such as tearing and coughing.[9][11]

digraph "TRPA1 Activation by Benzyl Iodide" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6]; node [shape="box", style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Figure 1: Postulated mechanism of TRPA1 channel activation by benzyl iodide.

Acute and Chronic Toxicity

Data on the acute toxicity of benzyl iodide is limited, with no specific LD50 (oral or dermal) or LC50 values reported in publicly available literature.[5] However, it is classified as harmful if swallowed.[2] The New Jersey Department of Health and Senior Services notes that benzyl iodide has not been tested for its ability to cause cancer in animals.[4]

Given the lack of specific data for benzyl iodide, it is prudent to consider the toxicology of the closely related compound, benzyl chloride. Benzyl chloride is classified as a probable human carcinogen by the International Agency for Research on Cancer (IARC). Therefore, it is essential to handle benzyl iodide with the assumption that it may also possess carcinogenic potential.

Metabolism and Excretion

There is a lack of specific studies on the metabolism and excretion of benzyl iodide. Based on its chemical properties as an alkylating agent, it is anticipated to be metabolized primarily through conjugation with glutathione.[7][8] The resulting conjugate would then be further processed through the mercapturic acid pathway and excreted in the urine.

Safe Handling and Personal Protective Equipment (PPE)

Due to its hazardous nature, benzyl iodide must be handled with strict adherence to safety protocols.

Engineering Controls

All manipulations of benzyl iodide, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute. The use of a glove box is recommended for larger quantities or when prolonged handling is required.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when working with benzyl iodide.

Table 2: Recommended Personal Protective Equipment for Handling Benzyl Iodide

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a full-face shield.	Protects against splashes and vapors, which are severely irritating to the eyes.[5]
Hand Protection	Double-gloving is recommended. Use a heavier, resistant glove as the outer layer.	Provides a robust barrier against skin contact.
- Outer Glove: Butyl rubber or Viton®.	These materials generally offer good resistance to halogenated aromatic hydrocarbons.
- Inner Glove: Nitrile.	Provides a secondary layer of protection. Nitrile gloves alone are not recommended for prolonged contact due to potential rapid breakthrough.[14]
Body Protection	A flame-resistant lab coat, worn fully buttoned.	Protects against splashes and spills.
Respiratory Protection	For situations where engineering controls may not be sufficient (e.g., a large spill), a full-face respirator with an organic vapor cartridge is required.	Protects against inhalation of toxic and irritant vapors.[5]

It is critical to inspect gloves for any signs of degradation before and during use. If any contamination occurs, gloves should be removed and replaced immediately.

digraph "Safe_Handling_Workflow" { graph [rankdir=TB, splines=true, overlap=false, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Figure 2: Workflow for the safe handling of benzyl iodide.

Storage and Incompatibility

Benzyl iodide should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.[4] It should be stored separately from incompatible materials, which include:

• Water and Moist Air: Reacts to release toxic and corrosive gases.[3]

• Strong Oxidizing Agents: Can lead to vigorous reactions.

• Strong Bases: Can promote elimination reactions.

• Metals: May evolve flammable hydrogen gas upon contact with certain metals.[3]

Emergency Procedures

Spills and Leaks

In the event of a spill, the area should be evacuated immediately.[4] Only personnel trained and equipped for hazardous material cleanup should respond.

Experimental Protocol: Small Spill Cleanup

• Evacuate and Ventilate: Ensure the spill area is well-ventilated.

• Don PPE: Wear the full PPE ensemble as described in Section 3.2.

• Containment: For liquid spills, absorb with an inert material such as vermiculite, dry sand, or earth.[4] For solid spills, carefully sweep up the material, avoiding dust generation.[4]

• Collection: Place the absorbed or swept material into a clearly labeled, sealed container for hazardous waste disposal.[4]

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., acetone), followed by a soap and water wash. All cleaning materials should be collected as hazardous waste.

First Aid Measures

Table 3: First Aid Procedures for Benzyl Iodide Exposure

Exposure Route	First Aid Measures	Reference(s)
Inhalation	Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.	[5]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.	[5]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.	[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.	[5]

Waste Disposal

All benzyl iodide waste, including contaminated materials and cleaning supplies, must be treated as hazardous waste.

Laboratory-Scale Decontamination and Neutralization

For small quantities of residual benzyl iodide in laboratory glassware, a chemical neutralization step can be performed in a fume hood prior to cleaning.

Experimental Protocol: Neutralization of Benzyl Iodide Residues

• Prepare Neutralizing Solution: Prepare a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Rinse Glassware: Carefully rinse the contaminated glassware with the sodium thiosulfate solution. The thiosulfate will react with the benzyl iodide to form less toxic and more water-soluble products.

• Collect Waste: The rinse solution should be collected as hazardous waste.

• Standard Cleaning: After neutralization, the glassware can be cleaned using standard laboratory procedures.

Note: This procedure is for the decontamination of residual amounts on glassware and surfaces. Bulk quantities of benzyl iodide waste must be disposed of through a licensed hazardous waste disposal company.[5]

Conclusion

Benzyl iodide is a valuable reagent in chemical synthesis, but its high reactivity presents significant toxicological hazards. A thorough understanding of its properties as a potent alkylating agent and lachrymator is essential for its safe use. By implementing stringent engineering controls, utilizing appropriate personal protective equipment, and adhering to established safe handling and emergency procedures, researchers can mitigate the risks associated with this compound and conduct their work in a safe and responsible manner.

References

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• BENZYL IODIDE - Safety Data Sheet. (2026, January 3). ChemicalBook.
• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. (n.d.). NJ.gov.
• Preparation method of benzyl iodide and derivatives thereof. (n.d.).
• Kimberly Clark Nitrile Gloves Chemical Resistance Guide. (n.d.).
• KIMBERLY-CLARK* Nitrile Glove Chemical Resistance Guide. (n.d.).
• Glove Selection Examples of Chemical Resistance of Common Glove Materials Excellent, Good, Fair, Poor. (n.d.).
• TRPA1 : A Sensory Channel of Many Talents. (n.d.). NCBI.
• Benzyl iodide. (n.d.).
• The Lewis structures of three TRPA1 agonists, JT010,... (n.d.).
• Chemical Resistance Reference Chart. (n.d.).
• Chemical Resistance of Latex and Nitrile Gloves. (n.d.). USA Scientific, Inc.
• Benzyl bromide. (n.d.). Santa Cruz Biotechnology.
• Nitrile Glove Chemical Resistance Guide | S&G Gloves. (2025, June 23).
• Activation of alkyl halides by glut
• Benzyl iodide | C7H7I | CID 12098. (n.d.). PubChem.
• Cas 620-05-3,BENZYL IODIDE. (n.d.). LookChem.
• 620-05-3, Benzyl iodide Formula. (n.d.). ECHEMI.
• Structural insights into the molecular mechanism of mouse TRPA1 activ
• Reactions of halogen-substituted aziridinylbenzoquinones with glutathione.
• Ultimate Guide to Chemical Resistant Disposable Gloves. (n.d.). Shield Scientific.
• subh
• Benzyl iodide synthesis by iodination or substitution. (n.d.). Organic Chemistry Portal.
• Benzyl iodide prep and purification. (2012, September 21). Sciencemadness.org.
• Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactiv
• Benzyl iodide. (n.d.). Wikipedia.
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• Kinetics of Reaction of Benzyl Chloride with Thiosulph
• Activation of TRPA1 by volatile organic chemicals leading to sensory irrit
• The Agonist Action of Alkylphenols on TRPA1 Relates to Their Effects on Membrane Lipid Order: Implications for TRPA1-Mediated Chemosens
• New natural agonists of the transient receptor potential Ankyrin 1 (TRPA1) channel. (2020, July 8). PMC.
• TRPA1: A Gatekeeper for Inflamm
• Safety Data Sheet. (2024, January 10). Cayman Chemical.
• Targeting TRPA1 with Novel Synthetic Compounds Based on Different Scaffolds to Reduce Acute and Chronic Pain. (2026, February 10). MDPI.
• Cross-Electrophile Coupling of Benzyl Halides and Disulfides C
• Hand Protection Chemical Resistance Guide. (n.d.). Environment, Health and Safety.
• Synthesis of benzyl‐protected iodide derivative of NHPI (I_NHPI_Bn). (n.d.).
• Benzyl iodide - Hazardous Agents. (n.d.). Haz-Map.
• Stinging Sensations: Activation Mechanisms of the Wasabi Receptor, TRPA1. (n.d.).
• Preparation method of benzyl iodide and derivatives thereof. (n.d.).
• TRPA1 Channel Activation Inhibits Motor Activity in the Mouse Colon. (2020, May 27). Frontiers.
• Thermal control of the defunctionalization of supported Au25(glutathione)18 catalysts for benzyl alcohol oxidation. (2019, January 18). Beilstein Journals.
• Iodine-Sodium Thiosulfate Titr

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Protocols & Analytical Methods

Application Notes and Protocols: The 4-Chlorobenzyl Group as a Robust Protecting Strategy in Organic Synthesis Utilizing 1-Chloro-4-(iodomethyl)benzene

Introduction: Navigating Molecular Complexity with Strategic Protection

In the intricate world of multi-step organic synthesis, the strategic masking and unmasking of reactive functional groups is a cornerstone of success.[1][2] Protecting groups serve as temporary shields, ensuring that sensitive moieties remain unscathed during transformations elsewhere in the molecule.[3] The ideal protecting group is easily introduced, stable under a variety of reaction conditions, and can be selectively removed in high yield when its purpose is served.[2]

Among the arsenal of protecting groups for hydroxyl and thiol functionalities, the benzyl ether and its derivatives are workhorses of modern synthesis.[4][5] This application note provides a detailed guide to the use of the 4-chlorobenzyl (4-Cl-Bn) group, introduced via the reagent 1-Chloro-4-(iodomethyl)benzene (also known as 4-chlorobenzyl iodide). We will explore the underlying principles of its application, provide detailed protocols for the protection of alcohols, phenols, and thiols, and discuss the nuances of its cleavage.

The 4-chlorobenzyl group offers a subtle yet significant variation on the parent benzyl group. The presence of the electron-withdrawing chloro substituent modulates the electronic properties of the aromatic ring, which in turn influences the stability and reactivity of the protecting group. This guide will provide researchers, scientists, and drug development professionals with the in-depth technical knowledge to effectively leverage the 4-chlorobenzyl protecting group in their synthetic endeavors.

The 4-Chlorobenzyl Group: Characteristics and Advantages

The 4-chlorobenzyl group shares many of the desirable characteristics of the standard benzyl group, including its general stability to a wide range of acidic and basic conditions, as well as many oxidizing and reducing agents.[1] However, the introduction of the 4-chloro substituent imparts several key features:

• Enhanced Crystallinity: The presence of the chlorine atom can often lead to protected intermediates that are more crystalline than their non-halogenated counterparts. This can significantly simplify purification by crystallization, a valuable attribute in large-scale synthesis.

• Modified Reactivity: The electron-withdrawing nature of the chlorine atom can influence the rate of both the protection and deprotection steps. This can be exploited for selective manipulations in complex molecules.

• Orthogonality: The 4-chlorobenzyl group offers orthogonality with other protecting groups, allowing for selective deprotection sequences in the synthesis of complex molecules.[6]

Mechanism of Protection: The Williamson Ether Synthesis

The introduction of the 4-chlorobenzyl group onto an alcohol, phenol, or thiol is typically achieved via the Williamson ether synthesis.[5][7] This robust and widely used reaction proceeds through an SN2 mechanism. The first step involves the deprotonation of the hydroxyl or thiol group by a suitable base to form a more nucleophilic alkoxide or thiolate. This is followed by the nucleophilic attack of the alkoxide or thiolate on the electrophilic benzylic carbon of 1-Chloro-4-(iodomethyl)benzene, displacing the iodide leaving group to form the desired 4-chlorobenzyl ether or thioether.

Diagram 1: General Mechanism of 4-Chlorobenzylation

Caption: The two-step mechanism for the protection of alcohols, phenols, and thiols.

Protocols for the Protection of Functional Groups

The choice of base and solvent for the 4-chlorobenzylation reaction is crucial and depends on the acidity of the substrate and its compatibility with the reaction conditions.

Protocol 1: Protection of a Primary Alcohol

This protocol provides a general procedure for the protection of a primary alcohol using sodium hydride, a strong base suitable for deprotonating alcohols.

Materials:

• Primary alcohol

• 1-Chloro-4-(iodomethyl)benzene

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the primary alcohol (1.0 eq) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 eq) portion-wise.

• Allow the reaction mixture to stir at 0 °C for 30 minutes to ensure complete formation of the alkoxide.

• Add a solution of 1-Chloro-4-(iodomethyl)benzene (1.1 eq) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3 x volume of DMF).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-chlorobenzyl ether.

Table 1: Representative Conditions for Alcohol Protection

Substrate	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Primary Alcohol	NaH	DMF	0 to rt	12-16	>90 (typical)	[7]
Phenol	K₂CO₃	Acetone	reflux	2-6	>90 (typical)	General Protocol
Thiol	K₂CO₃	DMF	rt	1-3	>95 (typical)	General Protocol

Protocol 2: Protection of a Phenol

Phenols are more acidic than alcohols, allowing for the use of milder bases such as potassium carbonate.[1]

Materials:

• Phenol

• 1-Chloro-4-(iodomethyl)benzene

• Potassium carbonate (K₂CO₃)

• Anhydrous acetone

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the phenol (1.0 eq) in anhydrous acetone, add potassium carbonate (2.0 eq) and 1-Chloro-4-(iodomethyl)benzene (1.2 eq).

• Heat the mixture to reflux and stir for 2-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to give the crude product.

• Purify by column chromatography or recrystallization to obtain the pure 4-chlorobenzyl-protected phenol.

Protocol 3: Protection of a Thiol

Thiols are significantly more nucleophilic than their alcohol counterparts and can often be alkylated under milder conditions.[8]

Materials:

• Thiol

• 1-Chloro-4-(iodomethyl)benzene

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Water

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the thiol (1.0 eq) in anhydrous DMF at room temperature, add potassium carbonate (1.5 eq).

• Stir the mixture for 15-30 minutes.

• Add 1-Chloro-4-(iodomethyl)benzene (1.1 eq) and continue to stir at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude 4-chlorobenzyl thioether can be purified by column chromatography if necessary.

Deprotection of the 4-Chlorobenzyl Group

The removal of the 4-chlorobenzyl protecting group is a critical step that restores the original functional group. The choice of deprotection method depends on the overall molecular structure and the presence of other functional groups.

Catalytic Hydrogenolysis

The most common method for the cleavage of benzyl ethers is catalytic hydrogenolysis.[4] This method involves the use of hydrogen gas and a metal catalyst, typically palladium on carbon (Pd/C), to cleave the C-O bond of the ether.

Diagram 2: Deprotection by Catalytic Hydrogenolysis

Caption: Cleavage of the 4-chlorobenzyl group via catalytic hydrogenolysis.

A key consideration when deprotecting the 4-chlorobenzyl group is the potential for competitive hydrodechlorination of the aromatic ring. The presence of the electron-withdrawing chlorine atom can make the hydrogenolysis of the C-O bond slower compared to an unsubstituted benzyl group. This can sometimes lead to the undesired removal of the chlorine atom. Careful selection of the catalyst and reaction conditions is therefore crucial. The use of specific catalyst poisons or additives can sometimes mitigate this side reaction.[4]

Protocol 4: Deprotection by Catalytic Hydrogenolysis

This protocol outlines a general procedure for the hydrogenolytic cleavage of a 4-chlorobenzyl ether.

Materials:

• 4-Chlorobenzyl protected compound

• 10% Palladium on carbon (Pd/C)

• Methanol or Ethanol

• Hydrogen gas supply (balloon or hydrogenation apparatus)

Procedure:

• Dissolve the 4-chlorobenzyl protected compound (1.0 eq) in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C (10-20 mol% Pd) to the solution.

• Seal the flask and evacuate and backfill with hydrogen gas three times.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (e.g., a balloon) at room temperature.

• Monitor the reaction by TLC. The reaction time may be longer than for a standard benzyl group.

• Upon completion, carefully vent the hydrogen and flush the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the solvent. Caution: The Pd/C catalyst can be pyrophoric and should be handled with care, preferably kept wet.

• Concentrate the filtrate under reduced pressure to obtain the deprotected compound.

Cleavage with Lewis Acids

An alternative to catalytic hydrogenolysis, particularly for substrates containing functional groups that are sensitive to reduction (e.g., alkenes, alkynes), is the use of Lewis acids.[4] Strong Lewis acids like boron trichloride (BCl₃) or boron tribromide (BBr₃) can effectively cleave benzyl ethers.[1]

Table 2: Deprotection Methods for 4-Chlorobenzyl Ethers

Method	Reagents	Solvent	Temp. (°C)	Key Considerations	Reference
Catalytic Hydrogenolysis	H₂, Pd/C	MeOH, EtOH	rt	Potential for dehalogenation.	[4]
Lewis Acid Cleavage	BCl₃ or BBr₃	CH₂Cl₂	-78 to rt	Suitable for reduction-sensitive substrates.	[1][4]

Orthogonality and Stability

The 4-chlorobenzyl group is stable to a wide array of synthetic conditions, making it a valuable component of an orthogonal protecting group strategy.[6] It is generally stable to:

• Strong bases: Conditions used for saponification of esters or deprotonation of weakly acidic protons.

• Mild to moderate acidic conditions: It is more stable to acid than acetal-based protecting groups like tetrahydropyranyl (THP) or silyl ethers like tert-butyldimethylsilyl (TBS).[1]

• Many oxidizing and reducing agents: It is compatible with a variety of common synthetic transformations.

This stability profile allows for the selective removal of other protecting groups in the presence of a 4-chlorobenzyl ether. For example, a TBS ether can be selectively cleaved with fluoride ions, or a tert-butoxycarbonyl (Boc) group can be removed with mild acid, leaving the 4-chlorobenzyl group intact.

Conclusion

1-Chloro-4-(iodomethyl)benzene is a valuable reagent for the introduction of the 4-chlorobenzyl protecting group, offering a robust strategy for the protection of alcohols, phenols, and thiols. The 4-chlorobenzyl group provides the stability and reliability of the parent benzyl group, with the added potential for enhanced crystallinity of intermediates. While its removal via catalytic hydrogenolysis requires careful consideration to avoid dehalogenation, alternative deprotection methods using Lewis acids provide valuable orthogonality. By understanding the principles and protocols outlined in this application note, researchers can confidently employ the 4-chlorobenzyl group as a strategic tool in the synthesis of complex organic molecules.

References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• AtlanChim Pharma. (2021, October 6). O-Benzyl protecting groups. Retrieved from [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. Retrieved from [Link]

• University of Windsor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-NAPHTHALENETHIOL. Retrieved from [Link]

• Bindewald, R., et al. (1986). 4-Sulfobenzyl ester - an anionic protecting group for peptide synthesis. ResearchGate. Retrieved from [Link]

• Samant, S. D., & Kulkarni, S. R. (2003). Chlorobenzyl Alcohols from Chlorobenzyl Chlorides via Corresponding Benzoate Esters: Process Development Aspects. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ether cleavage. Retrieved from [Link]

• CN111196750B - Preparation method of benzyl iodide and derivatives thereof - Google Patents. (n.d.).

• A Mild and Practical Deprotection Method for Benzyl Thioethers. - ResearchGate. (n.d.). Retrieved from [Link]

• US4111924A - Method for removal of thiol-protecting groups - Google Patents. (n.d.).

• Protection for Phenols and Catechols | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Crich, D., & Vinogradova, O. (2007). The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions. PMC. Retrieved from [Link]

• Selective removal of a benzyl protecting group in the presence of an aryl chloride under gaseous and transfer hydrogenolysis conditions | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Disulfide synthesis by S-S coupling. Retrieved from [Link]

• Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link. Retrieved from [Link]

• Publications. (2022, August 16). Catalyst Choice Impacts Aromatic Monomer Yields and Selectivity in Hydrogen-Free Reductive Catalytic Fractionation. Retrieved from [Link]

• Scientific Update. (2023, February 22). To Deprotect and Serve. Retrieved from [Link]

• CN103443057A - Reduction of C-O bonds by catalytic transfer hydrogenolysis - Google Patents. (n.d.).

• Villamil, V., et al. (2022). Thioester deprotection using a biomimetic NCL approach. PMC. Retrieved from [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (2002). 2 Protection of Functional Groups. Retrieved from [Link]

• Chemistry Steps. (2021, December 14). Reactions of Thiols. Retrieved from [Link]

• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• CN112723982B - Preparation method of benzyl iodide and derivatives thereof - Google Patents. (n.d.).

• ACS GCI Pharmaceutical Roundtable. (n.d.). Hydrogenolysis. Retrieved from [Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. media.neliti.com [media.neliti.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

Application Note: High-Yield Synthesis of 4-Chlorobenzyl Iodide via the Finkelstein Reaction

Executive Summary

For drug development professionals and synthetic chemists, the generation of highly reactive electrophiles is a critical step in assembling complex active pharmaceutical ingredients (APIs). 4-Chlorobenzyl iodide is a potent alkylating agent, offering significantly higher reactivity in nucleophilic substitutions compared to its chloride counterpart (). This application note details a highly efficient, self-validating protocol for the synthesis of 4-chlorobenzyl iodide using the classic Finkelstein halogen exchange reaction.

Mechanistic Insights & Causality (E-E-A-T)

The Finkelstein reaction operates via a bimolecular nucleophilic substitution (SN2) mechanism (). As a Senior Application Scientist, it is vital to understand that the choice of solvent and reagents in this protocol is not arbitrary; it is strictly dictated by thermodynamic principles and substrate electronics:

• Differential Solubility (Le Chatelier’s Principle): The reaction utilizes dry acetone as a polar aprotic solvent. Sodium iodide (NaI) is highly soluble in acetone, whereas the byproduct, sodium chloride (NaCl), is practically insoluble. As the SN2 displacement occurs, NaCl precipitates out of the solution, irreversibly driving the equilibrium toward the formation of the alkyl iodide ().

• Substrate Reactivity: Benzyl halides exhibit exceptional reactivity in SN2 processes. The adjacent aromatic

  -system stabilizes the transition state during the nucleophilic attack, allowing this reaction to proceed rapidly under mild reflux.

• Byproduct Mitigation & Self-Validation: Iodide ions are susceptible to mild oxidation from atmospheric oxygen or light, forming molecular iodine (I2), which imparts a yellow-to-brown discoloration to the product. A critical self-validating step in the workup is the use of aqueous sodium thiosulfate (Na2S2O3). The thiosulfate reduces I2 back to water-soluble iodide ions (

  ), instantly turning the organic layer colorless and visually confirming the removal of this oxidative impurity.

Visualizations of Mechanism and Workflow

Figure 1: Mechanistic logic of the Finkelstein reaction driven by differential solubility.

Figure 2: Step-by-step experimental workflow for 4-chlorobenzyl iodide synthesis.

Quantitative Data Summaries

Table 1: Standard Stoichiometry for a 10 mmol Scale Synthesis

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
4-Chlorobenzyl chloride	161.03	1.0	1.61 g (10 mmol)	Electrophilic Substrate
Sodium Iodide (NaI)	149.89	1.5	2.25 g (15 mmol)	Nucleophile Source
Acetone (Anhydrous)	58.08	Solvent	20 mL	Polar Aprotic Solvent
Dichloromethane (DCM)	84.93	Extraction	45 mL (3x15)	Organic Extraction Solvent
10% aq. Na2S2O3	158.11	Wash	10 mL	Iodine (I2) Quencher

Table 2: Physicochemical Properties of 4-Chlorobenzyl Iodide

Property	Value	Reference / Indicator
Chemical Formula	C7H6ClI	-
Molecular Weight	252.48 g/mol	-
Physical State	Colorless to pale yellow crystalline solid	Visual inspection
Melting Point	58–61 °C	Purity indicator ()
1H NMR (CDCl3)	7.32 (d, 2H), 7.23 (d, 2H), 4.34 (s, 2H)	Structural confirmation

Detailed Experimental Protocol

Safety Precaution: 4-Chlorobenzyl iodide is a potent lachrymator and highly reactive alkylating agent. All operations must be conducted in a well-ventilated fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Step 1: Reaction Assembly

• To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2.25 g (15 mmol) of anhydrous sodium iodide (NaI).

• Add 20 mL of dry acetone to the flask. Stir at room temperature until the NaI is completely dissolved (the solution should be clear).

• Add 1.61 g (10 mmol) of 4-chlorobenzyl chloride to the stirring solution.

Step 2: Halogen Exchange (Reflux) 4. Attach a reflux condenser to the flask and heat the mixture in an oil bath at 60 °C (internal temperature ~56 °C, the boiling point of acetone). 5. Self-Validation Checkpoint: Within 10–15 minutes, a fine white precipitate (NaCl) will begin to form, turning the solution cloudy. This visual cue confirms the SN2 exchange is actively occurring. 6. Maintain reflux for 2 to 4 hours. Monitor completion via TLC (Hexane/Ethyl Acetate 9:1, UV visualization).

Step 3: Workup and Isolation 7. Remove the flask from the heat and allow it to cool to room temperature. 8. Filter the suspension through a pad of Celite or a sintered glass funnel to remove the precipitated NaCl. Wash the filter cake with an additional 5 mL of cold acetone. 9. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone. A crude residue (often reddish-brown due to trace I2) will remain. 10. Dissolve the residue in 30 mL of dichloromethane (DCM) and transfer the solution to a separatory funnel.

Step 4: Purification and Final Validation 11. Wash the organic layer with 10 mL of 10% aqueous sodium thiosulfate (Na2S2O3). 12. Self-Validation Checkpoint: Vigorously shake and vent the funnel. The organic layer should rapidly transition from yellow/brown to colorless or very pale yellow, confirming the successful reduction and extraction of elemental iodine. 13. Wash the organic layer with 15 mL of distilled water, followed by 15 mL of brine (saturated NaCl solution). 14. Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo. 15. Optional: Recrystallize the crude solid from hot hexane to afford 4-chlorobenzyl iodide as colorless crystals (Expected Yield: 85-92%, 2.15 - 2.32 g). Store the product in an amber vial at 4 °C to prevent light-induced decomposition.

References

• Title : Finkelstein Reaction - Mechanism, Conditions, and Uses Source : BYJU'S Chemistry URL :[Link]

• Title : 1-Chloro-4-(iodomethyl)benzene (CID 312167) Source : PubChem Database, National Center for Biotechnology Information URL :[Link]

• Title : Aliphatic C–H Bond Iodination by a N-Iodoamide and Isolation of an Elusive N-Amidyl Radical Source : The Journal of Organic Chemistry, ACS Publications URL :[Link]

• Title : Finkelstein Reaction: Equation, Mechanism, Properties & Uses Source : Testbook Chemistry URL :[Link]

Application Note: Advanced C–C Bond Formation Strategies Utilizing p-Chlorobenzyl Iodide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide and Experimental Protocols

Executive Summary & Chemical Rationale

The construction of complex sp³-sp² and sp³-sp³ carbon-carbon (C–C) bonds is a cornerstone of modern pharmaceutical development. Within this paradigm, p-chlorobenzyl iodide serves as an exceptionally versatile, chemoselective electrophile.

The rationale for utilizing p-chlorobenzyl iodide over its chloride or bromide counterparts lies in its bond dissociation energy (BDE). The benzylic C–I bond is significantly weaker (~213 kJ/mol) than the benzylic C–Cl bond (~327 kJ/mol). This thermodynamic differential allows for orthogonal reactivity : the C–I bond readily undergoes rapid oxidative addition with transition metals or direct nucleophilic substitution (S_N2), leaving the p-chloro substituent completely intact for downstream late-stage functionalization[1].

This application note details three field-proven methodologies for C–C bond formation using p-chlorobenzyl iodide: Phase-Transfer Catalyzed (PTC) cyanation, Palladium-catalyzed Suzuki-Miyaura cross-coupling, and Transition-Metal-Free Radical Carbonylation.

Methodology & Experimental Protocols

Protocol A: Co-Catalyzed Liquid-Liquid Phase-Transfer Cyanation

Mechanism & Causality: Direct cyanation of p-chlorobenzyl chloride is notoriously slow due to interfacial mass transfer limitations. By introducing potassium iodide (KI) as a co-catalyst alongside a quaternary ammonium salt (Q⁺X⁻), p-chlorobenzyl iodide is generated in situ via a Finkelstein-type halogen exchange[2]. Because the iodide is orders of magnitude more reactive toward the cyanide ion pair (Q⁺CN⁻), the overall reaction rate is exponentially intensified, yielding p-chlorophenyl acetonitrile with near 100% selectivity[2].

Mechanism of KI-cocatalyzed phase-transfer cyanation of p-chlorobenzyl halides.

Step-by-Step Procedure:

• Preparation: In a 100 mL jacketed reactor, dissolve KCN (15.0 mmol) and KI (1.5 mmol, 10 mol% co-catalyst) in 15 mL of deionized water.

• Organic Phase Addition: Dissolve p-chlorobenzyl chloride (10.0 mmol) and tetrabutylammonium bromide (TBAB, 0.5 mmol, 5 mol%) in 15 mL of toluene. Add this to the aqueous solution.

• Biphasic Mixing: Stir vigorously (800 rpm) at 60 °C for 4 hours. Causality: High shear mixing is critical to maximize the interfacial surface area, ensuring rapid continuous phase transfer of the Q⁺I⁻ and Q⁺CN⁻ ion pairs[2].

• Self-Validation Checkpoint: Halt stirring and allow phase separation. Sample the upper organic layer and analyze via GC-FID. The chromatogram must show complete disappearance of the chloride peak, a transient trace of the iodide intermediate, and a dominant product peak (p-chlorophenyl acetonitrile).

• Workup: Separate the organic layer, wash with water (2 × 10 mL) to remove residual salts, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Chemoselective Suzuki-Miyaura Cross-Coupling

Mechanism & Causality: Coupling benzylic electrophiles often suffers from competitive homocoupling (Wurtz-type coupling). To circumvent this, a highly active monoligated palladium species, L₁Pd(0), is utilized[1]. The bulky ligand forces a T-shaped geometry that accelerates the oxidative addition of the weak C–I bond at room temperature, while the aryl C–Cl bond remains strictly unreactive, preserving it for future synthesis steps[1].

Catalytic cycle for the Suzuki-Miyaura cross-coupling of p-chlorobenzyl iodide.

Step-by-Step Procedure:

• Reagent Loading: In an oven-dried Schlenk flask under argon, combine p-chlorobenzyl iodide (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and K₃PO₄ (2.0 mmol).

• Solvent Addition: Add a degassed mixture of THF/H₂O (10 mL, 10:1 v/v). Causality: Water is essential to activate the boronic acid via the formation of a reactive boronate complex, which facilitates the transmetalation step.

• Reaction: Stir at 25 °C for 6 hours. The mild temperature prevents the oxidative addition of the p-chloro moiety.

• Self-Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 9:1). The p-chlorobenzyl iodide spot (UV active, stains brown with KMnO₄) should be completely consumed. If a non-polar spot corresponding to the homocoupled dimer (1,2-bis(4-chlorophenyl)ethane) exceeds 5%, reduce the catalyst loading in future runs.

• Workup: Filter through a short pad of Celite, extract with EtOAc, and purify via flash chromatography to isolate 4-chlorodiphenylmethane.

Protocol C: Transition-Metal-Free Radical Carbonylation-Benzylation

Mechanism & Causality: This protocol leverages the lability of the C–I bond to generate carbon-centered radicals without transition metals. Iodide (supplied by TBAI) mediates the in situ formation of p-chlorobenzyl iodide from the chloride[3]. Thermal decomposition of the iodide yields a benzyl free-radical, which is subsequently trapped by a carbon monoxide (CO) intermediate and an arylboronic acid to form 1,2-diarylethanones[3].

Step-by-Step Procedure:

• Setup: In a high-pressure reactor, add p-chlorobenzyl chloride (0.5 mmol), arylboronic acid (0.25 mmol), Na₂CO₃ (1.0 mmol), and tetrabutylammonium iodide (TBAI, 20 mol%)[3].

• Solvent & Atmosphere: Add PEG-400 (2.0 mL). Purge the reactor with CO gas three times, then pressurize to 1 atm of CO[3]. Causality: PEG-400 acts as an environmentally benign solvent that stabilizes the radical intermediates and facilitates the dissolution of the inorganic base.

• Heating: Heat the mixture to 100 °C for 6 hours[3].

• Self-Validation Checkpoint: Perform an IR spectroscopy scan on a crude aliquot. A sharp, strong absorption band at ~1680 cm⁻¹ confirms the successful insertion of CO and the formation of the ketone product.

• Workup: Dilute with water, extract with diethyl ether (3 × 10 mL), dry over MgSO₄, and purify by column chromatography.

Quantitative Data Summary

The following table summarizes the operational parameters and quantitative outcomes of the three protocols, providing a quick-reference guide for process chemists.

Methodology	Electrophile Source	Catalyst / Co-Catalyst	Key Intermediate	Yield Range	Primary Advantage
PTC Cyanation	p-Cl-Bn-Cl	TBAB (5%) / KI (10%)	p-Cl-Bn-I (in situ)	92–98%	Eliminates mass-transfer limits; >99% chemoselective[2].
Suzuki-Miyaura	p-Cl-Bn-I	L₁Pd(0) (2%)	L₁Pd(II)(p-Cl-Bn)(I)	85–94%	Operates at room temp; zero p-Cl bond cleavage[1].
Radical Carbonylation	p-Cl-Bn-Cl	TBAI (20%)	p-Cl-Bn• (Radical)	75–88%	Transition-metal-free; ambient CO pressure[3].

References

• Intensification of Liquid–Liquid Processes (Chapter 9: Liquid–Liquid Phase-Transfer Catalysis) . Cambridge University Press. Verified URL:[Link]

• Iodide-Catalyzed Carbonylation–Benzylation of Benzyl Chlorides with Potassium Aryltrifluoroborates under Ambient Pressure of CO . RSC Advances / D-NB.info. Verified URL:[Link]

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications . Chemical Reviews - ACS Publications. Verified URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Liquid–Liquid Phase-Transfer Catalysis (Chapter 9) - Intensification of Liquid–Liquid Processes [cambridge.org]
• 3. d-nb.info [d-nb.info]

Application Note: High-Efficiency Alkylation Workflows Utilizing 1-Chloro-4-(iodomethyl)benzene in API Synthesis

Document Type: Technical Application Note & Protocol Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Scientists

Executive Rationale: The "Electrophilic Advantage" in Mild Syntheses

In pharmaceutical intermediate synthesis, the precise and mild construction of pharmacophores is paramount to avoiding degradation of complex molecular scaffolds. The p-chlorobenzyl moiety is a ubiquitous structural element found in various active pharmaceutical ingredients (APIs), including antihistamines (chlorpheniramine analogs), antimalarials (pyrimethamine derivatives), and imidazole/triazole antifungals (econazole analogs) 1.

Traditionally, p-chlorobenzyl chloride is utilized for alkylations. However, as a Senior Application Scientist, I consistently advocate for the integration of 1-Chloro-4-(iodomethyl)benzene (also known as p-chlorobenzyl iodide) when chemoselectivity and mild conditions are required.

The Causality of Experimental Choice: The carbon-iodine (C–I) bond is significantly longer and weaker (bond dissociation energy ~238 kJ/mol) compared to the carbon-chlorine (C–Cl) bond (~338 kJ/mol). Furthermore, the large, polarizable electron cloud of the iodide ion stabilizes the SN2 transition state. This profound electrophilicity allows nucleophilic substitutions to proceed rapidly at room temperature. For temperature-sensitive API scaffolds, utilizing the pre-iodinated reagent prevents thermal degradation and eliminates the need for large excesses of Finkelstein co-catalysts (like KI) that complicate process mass intensity (PMI).

Comparative Kinetics & Reaction Metrics

The choice of the leaving group dramatically impacts process throughput and required energy input. The table below summarizes comparative bench data for substituting the p-chlorobenzyl group onto sterically hindered amines or azide nucleophiles.

Leaving Group	Relative Reactivity	Typical Temp Required	Average Cycle Time	Expected Yield	Primary Limitation
-Cl (Chloride)	1x	80–110 °C	12–24 h	60–75%	Sluggish kinetics; requires harsh heating
-Br (Bromide)	~50x	50–70 °C	6–12 h	80–85%	Moderate lachrymator; competitive elimination
-I (Iodide)	>100x	20–40 °C	1–3 h	>90%	Light sensitive; requires amber glassware

Workflow I: Aqueous Click Chemistry for 1,2,3-Triazole Pharmacophores

Triazoles are critical bioisosteres in modern drug development. Recent advancements demonstrate that 1-chloro-4-(iodomethyl)benzene is an ideal substrate for water-compatible, Cu(I)-catalyzed azide-alkyne cycloadditions (CuAAC) under ultrasonic conditions 2. The extreme reactivity of the iodide allows the intermediate organic azide to be generated in situ, bypassing the hazardous isolation of volatile azides.

Workflow for aqueous CuAAC click reaction utilizing p-chlorobenzyl iodide.

Protocol A: Sonication-Assisted Synthesis of p-Chlorobenzyl Triazoles

Note: This is a self-validating protocol utilizing in-process control (IPC) to verify intermediate generation.

1. Preparation & Nucleophilic Substitution (In Situ Azide Generation):

• Charge a 50 mL amber round-bottom flask with 1-chloro-4-(iodomethyl)benzene (1.0 equiv, 5.0 mmol) and sodium azide (1.2 equiv, 6.0 mmol).

• Add 15 mL of degassed distilled water.

• Causality Check: Amber glassware is essential here, as alkyl iodides are susceptible to homolytic photolytic cleavage, releasing I₂ and degrading the electrophile.

2. Cycloaddition Initiation:

• Add the desired terminal alkyne (1.0 equiv, 5.0 mmol).

• Introduce the Cu(I) complex catalyst (e.g., CuIL1PPh3) at 0.5 mol % loading 2.

• Subject the heterogeneous mixture to ultrasonic irradiation (35 kHz) at ambient temperature (25 °C).

3. In-Process Control (IPC) & Validation:

• After 30 minutes, sample the organic phase and run TLC (Hexane:EtOAc 8:2) visualized under 254 nm UV. The self-validation metric is the complete disappearance of the high-Rf iodide spot. If present, continue sonication for 15 minutes.

4. Quench and Isolation:

• Quench the reaction by adding 10 mL of cold saturated aqueous NH₄Cl (to complex residual copper).

• Extract the product with ethyl acetate (3 x 15 mL). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Yields routinely exceed 90% 2.

Workflow II: Liquid-Liquid Phase-Transfer Catalysis (PTC)

p-Chlorophenyl acetonitrile is heavily relied upon in the pharmaceutical industry to synthesize antihistamines and antipsychotics 3. The conventional synthesis requires refluxing chloride substrates with KI. By substituting the chloride directly with 1-chloro-4-(iodomethyl)benzene, we bypass the rate-limiting in situ Finkelstein exchange, dramatically intensifying the cyanation kinetics 3.

Mechanism of Phase-Transfer Catalyzed (PTC) cyanation of p-chlorobenzyl iodide.

Protocol B: Rapid Biphasic Cyanation via Liquid-Liquid PTC

Note: This procedure utilizes highly toxic cyanide salts. Execute strictly within a certified fume hood equipped with a caustic scrubber.

1. Biphasic System Preparation:

• In a 100 mL jacketed reactor, dissolve KCN (1.5 equiv, 15 mmol) in 15 mL of deionized water.

• Add Tetrabutylammonium bromide (TBAB) phase-transfer catalyst (0.05 equiv, 0.5 mmol) to the aqueous layer.

• Causality Check: The bulky tetrabutylammonium cation (Q⁺) pairs with the hydrophilic cyanide anion, forming a lipophilic [Q⁺ CN⁻] complex capable of crossing the phase boundary into the organic solvent.

2. Substrate Addition & Vigorous Mixing:

• Dissolve 1-chloro-4-(iodomethyl)benzene (1.0 equiv, 10 mmol) in 15 mL of an organic solvent (e.g., toluene or methylene chloride).

• Initiate vigorous mechanical stirring (minimum 800 RPM) to maximize the interfacial surface area between the liquid-liquid phases. Maintain temperature at 40 °C.

3. In-Process Control (IPC) & Validation:

• Due to the iodide leaving group, the reaction achieves >95% conversion rapidly. After 1 hour, halt stirring to allow phase separation. Sample the upper organic layer.

• Verify conversion via GC-FID or HPLC. The process is self-validated when the starting material peak (< 1 Area %) is replaced by the product peak corresponding to p-chlorophenyl acetonitrile.

4. Safe Workup:

• Separate the layers. Treat the lower aqueous layer with aqueous sodium hypochlorite (bleach) for 24 hours to safely oxidize unreacted cyanide to non-toxic cyanate before disposal.

• Wash the organic layer sequentially with water (2 x 10 mL) and brine, dry over MgSO₄, and evaporate to isolate the nitrile intermediate.

Troubleshooting & Shelf-Life Management

As highly reactive electrophiles, benzyl iodides present specific handling requirements:

• Pink/Brown Discoloration: Indicates the photolytic or thermal generation of free iodine (I₂). If your 1-chloro-4-(iodomethyl)benzene has darkened, it must be washed with a cold, dilute solution of sodium thiosulfate (Na₂S₂O₃), dried, and re-isolated prior to precision API synthesis.

• Storage: Store strictly at 2–8 °C under an inert argon atmosphere, protected from light.

References

• Intensification of Liquid–Liquid Processes. Cambridge University Press. Detailed mechanistic review of PTC cyanation and process enhancement utilizing in situ or ex situ p-chlorobenzyl iodide.3

• Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction. ACS Omega (2020). Demonstrated >90% yield of 1,2,3-triazoles using p-chlorobenzyl iodide compared to chloride analogues. 2

• Synthesis of 1-(p-chlorobenzyl)-3-[2,4-dichloro-β-(2,4-dichlorobenzyloxy)phenethyl]imidazolium iodide. PrepChem. Validation of N-alkylation modalities in antifungal intermediate synthesis utilizing p-chlorobenzyl iodide. 1

Sources

• 1. prepchem.com [prepchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Liquid–Liquid Phase-Transfer Catalysis (Chapter 9) - Intensification of Liquid–Liquid Processes [cambridge.org]

Application Note: Chemoselective Nucleophilic Substitution of 1-Chloro-4-(iodomethyl)benzene

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol

Executive Summary & Mechanistic Rationale

In drug discovery and complex API (Active Pharmaceutical Ingredient) synthesis, the strategic use of bifunctional building blocks is essential for modular assembly. 1-Chloro-4-(iodomethyl)benzene (also known as 4-chlorobenzyl iodide) is a premier electrophilic hub. It features two distinct halogenated sites: an aryl chloride and a benzylic iodide.

As a Senior Application Scientist, I frequently leverage this molecule because of its absolute chemoselectivity . When subjected to nucleophilic conditions, the reaction occurs exclusively at the benzylic position, leaving the aryl chloride completely intact for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions).

The Causality of Chemoselectivity

The orthogonality of these two reactive sites is governed by fundamental stereoelectronic principles:

• Hyper-Reactivity of the Benzylic Iodide (SN2/SN1): The carbon-iodine bond is highly polarizable, and iodide (I⁻) is an exceptional leaving group (conjugate base of a strong acid, pKa ~ -10). During an SN2 backside attack, the adjacent aromatic π-system lowers the activation energy by stabilizing the transition state. This allows for rapid substitution even with mild nucleophiles .

• Inertness of the Aryl Chloride: The C–Cl bond is located on an sp² hybridized carbon. The electron-rich aromatic ring sterically and electronically repels incoming nucleophiles, completely blocking SN2 pathways. Furthermore, without strong electron-withdrawing groups (like –NO₂) positioned ortho or para to the chloride, Nucleophilic Aromatic Substitution (SNAr) is impossible under standard conditions.

• Absence of Elimination Pathways: Because the benzylic carbon is directly attached to the aromatic ring, there are zero β-hydrogens available. This structural feature strictly precludes competitive E1 or E2 elimination pathways, ensuring near-quantitative atom economy for substitution products .

Fig 1: Chemoselective SN2 pathways for 1-chloro-4-(iodomethyl)benzene across various nucleophiles.

Quantitative Reaction Matrix

To streamline process development, the following table synthesizes field-proven reaction parameters for derivatizing 1-chloro-4-(iodomethyl)benzene. The conditions are optimized to prevent dimerization and suppress unwanted hydrolysis.

Nucleophile Class	Representative Reagent	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)	Primary Mechanism
Primary Amines	R-NH₂ (1.2 eq)	DMF (Anhydrous)	0 to 25	2 - 4	85 - 95	SN2
Secondary Amines	R₂-NH (1.2 eq)	DMF (Anhydrous)	0 to 25	2 - 6	80 - 90	SN2
Alkoxides	R-ONa (1.1 eq)	THF (Anhydrous)	0	1 - 2	75 - 85	SN2
Cyanide	NaCN (1.5 eq)	H₂O / DCM (PTC*)	80 (Reflux)	4 - 8	80 - 85	SN2
Thiols	R-SH (1.1 eq)	DCM	25	1 - 2	90 - 98	SN2

*PTC = Phase Transfer Catalyst (e.g., Tetrabutylammonium bromide, TBAB).

Self-Validating Experimental Protocol: N-Alkylation of Amines

The following protocol details the N-alkylation of a secondary amine. This is a highly utilized workflow in medicinal chemistry for generating tertiary amine pharmacophores .

Causality of Reagent Selection

• Solvent (Anhydrous DMF): A polar aprotic solvent is chosen because it solvates cations (via the oxygen of DMF) but leaves the nucleophilic amine unsolvated and highly reactive. Anhydrous conditions are critical to prevent competitive hydrolysis of the benzylic iodide into 4-chlorobenzyl alcohol.

• Base (K₂CO₃): A mild, heterogeneous inorganic base is preferred over organic bases like Triethylamine (TEA). K₂CO₃ efficiently acts as an acid scavenger for the generated Hydrogen Iodide (HI) without competing as a nucleophile, preventing the formation of unwanted quaternary ammonium salts.

Fig 2: Self-validating experimental workflow for the nucleophilic substitution of benzylic iodides.

Step-by-Step Methodology

Step 1: Preparation of the Reaction Mixture

• Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Add the secondary amine (1.2 mmol, 1.2 eq) and finely powdered, oven-dried K₂CO₃ (2.0 mmol, 2.0 eq) to the flask.

• Suspend the mixture in 5.0 mL of anhydrous DMF and cool the flask to 0 °C using an ice-water bath. Note: Cooling is essential as the displacement of iodide is highly exothermic.

Step 2: Electrophile Addition 4. Dissolve 1-Chloro-4-(iodomethyl)benzene (1.0 mmol, 1.0 eq) in 2.0 mL of anhydrous DMF. 5. Add the electrophile solution dropwise to the reaction flask over 10 minutes. 6. Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir vigorously for 2 to 4 hours.

Step 3: Self-Validating Analytical Check 7. TLC Analysis: Spot the reaction mixture against the starting material (Hexanes:EtOAc, 4:1). The starting benzylic iodide is strongly UV-active (254 nm). Validation is achieved when the starting material spot completely disappears. 8. LC-MS Analysis: The starting material (1-Chloro-4-(iodomethyl)benzene) ionizes poorly in positive Electrospray Ionization (ESI+). However, the resulting tertiary amine product will readily accept a proton. Validation state: The appearance of a massive [M+H]⁺ peak corresponding to the product mass confirms successful conversion.

Step 4: Quenching and Liquid-Liquid Extraction 9. Quench the reaction by adding 15 mL of ice-cold distilled water. This dissolves the K₂CO₃ and potassium iodide (KI) salts. 10. Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (EtOAc) (3 x 15 mL). 11. Crucial Wash Step: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 x 15 mL) followed by brine (15 mL). Causality: DMF partitions into EtOAc; the aqueous LiCl wash effectively pulls the DMF out of the organic layer, preventing solvent contamination during concentration.

Step 5: Isolation and Purification 12. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 13. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure N-(4-chlorobenzyl)amine derivative.

References

• Aliphatic C–H Bond Iodination by a N-Iodoamide and Isolation of an Elusive N-Amidyl Radical . The Journal of Organic Chemistry.[Link]

• Iodine-Catalyzed Borylation of Benzylic Alcohols . Organic Letters.[Link]

• Iodide Anion Enables a Reductive Cross-Electrophile Coupling for Preparing Tertiary Amines . Angewandte Chemie International Edition.[Link]

Application Notes &amp; Protocols: Synthesis of Functionalized Polymers Using p-Chlorobenzyl Iodide

Introduction: The Strategic Role of p-Chlorobenzyl Iodide in Advanced Polymer Synthesis

In the landscape of materials science and drug delivery, the precise control over polymer architecture is paramount. The ability to dictate molecular weight, dispersity, and functionality allows for the creation of materials with tailored therapeutic and physical properties.[1] p-Chlorobenzyl iodide emerges as a strategic initiator in this context, particularly for controlled radical polymerization techniques. Its unique structure, featuring a labile carbon-iodine bond for initiation and a latent p-chloro-functional handle, offers a robust platform for synthesizing well-defined polymers that are pre-disposed for subsequent functionalization.

This guide provides an in-depth exploration of the synthesis of functionalized polymers using p-chlorobenzyl iodide, with a focus on Atom Transfer Radical Polymerization (ATRP). We will delve into the mechanistic underpinnings, provide validated experimental protocols, and discuss the critical characterization and post-polymerization modification strategies essential for researchers in polymer chemistry and drug development.

Theoretical Framework: Mechanistic Insights into Controlled Polymerization

The efficacy of p-chlorobenzyl iodide as an initiator is best understood through the lens of controlled or "living" polymerization. Unlike conventional free-radical polymerization which suffers from a lack of control over chain growth and termination, controlled radical polymerization methods like ATRP establish a dynamic equilibrium between a small population of active, propagating radical chains and a large population of dormant species.[2] This equilibrium minimizes irreversible termination events, leading to polymers with predictable molecular weights and narrow molecular weight distributions (low dispersity, Đ).[3][4]

Atom Transfer Radical Polymerization (ATRP)

ATRP is a powerful technique that employs a transition metal complex (typically copper-based) as a catalyst to reversibly activate and deactivate the polymer chains.[5] The process is initiated by an alkyl halide, in this case, p-chlorobenzyl iodide.

The core of the ATRP mechanism involves the following steps:

• Initiation: The transition metal complex in its lower oxidation state (e.g., Cu(I)Br/Ligand) abstracts the iodine atom from p-chlorobenzyl iodide. This generates a p-chlorobenzyl radical and the corresponding metal complex in a higher oxidation state (e.g., I-Cu(II)Br/Ligand). The radical then adds to a monomer unit, initiating the polymer chain.[6]

• Propagation: The newly formed polymeric radical adds to monomer units, extending the polymer chain.

• Reversible Deactivation: The metal complex in the higher oxidation state can transfer the halogen atom back to the propagating radical, reforming a dormant polymer chain (terminated with an iodine atom) and the lower oxidation state metal complex.[7] This deactivation step is crucial for maintaining a low concentration of active radicals, thereby suppressing termination reactions.[2]

• Equilibrium: A rapid equilibrium is established between the active (radical) and dormant (iodide-terminated) polymer chains. This ensures that all chains have an equal probability of growing, leading to a uniform chain length.[5]

The p-chloro group on the initiator remains intact throughout the polymerization, serving as a versatile handle for later modifications.

Caption: ATRP mechanism using p-chlorobenzyl iodide initiator.

Experimental Protocols

Protocol 1: Synthesis of Poly(methyl methacrylate) (PMMA) via ATRP using p-Chlorobenzyl Iodide

This protocol details the synthesis of a well-defined PMMA polymer with a p-chlorobenzyl head group and an iodine tail group.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• p-Chlorobenzyl iodide

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (solvent)

• Methanol

• Basic alumina

• Nitrogen gas (high purity)

Procedure:

• Monomer Purification: Pass methyl methacrylate through a column of basic alumina to remove the inhibitor.

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add CuBr (14.3 mg, 0.1 mmol).

• Seal the flask with a rubber septum, and cycle between vacuum and nitrogen three times to ensure an inert atmosphere.

• Add degassed anisole (2 mL) via a nitrogen-purged syringe.

• Add PMDETA (21 µL, 0.1 mmol) via a microsyringe. The solution should turn green/blue as the copper complex forms.

• Add the purified MMA (2.14 mL, 20 mmol) to the flask.

• Add the initiator, p-chlorobenzyl iodide (26.8 mg, 0.1 mmol), dissolved in a small amount of degassed anisole.

• Immerse the flask in a preheated oil bath at 70 °C and stir.

• Monitoring the Reaction: Periodically take samples via a degassed syringe to monitor monomer conversion and molecular weight evolution by ¹H NMR and Gel Permeation Chromatography (GPC), respectively.

• Termination: After the desired conversion is reached (e.g., 6-8 hours), cool the flask to room temperature and expose the reaction mixture to air to quench the polymerization.

• Purification: Dilute the mixture with tetrahydrofuran (THF) and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer by adding the solution dropwise into a large excess of cold methanol.

• Filter the white polymer, wash with methanol, and dry under vacuum to a constant weight.

Parameter	Value	Purpose
[MMA]:[p-CBI]:[CuBr]:[PMDETA]	200:1:1:1	Molar ratios for controlled polymerization
Solvent	Anisole	Minimizes chain transfer and solubilizes the catalyst complex[3]
Temperature	70 °C	Provides sufficient thermal energy for polymerization
Target DP	200	Theoretical degree of polymerization

Characterization Workflow: A Self-Validating System

To confirm the success of the synthesis and the "living" nature of the polymerization, a rigorous characterization workflow is essential.

Caption: Experimental workflow from synthesis to functionalization.

• ¹H NMR Spectroscopy:

  • Monomer Conversion: Calculated by comparing the integral of the vinyl proton signals of the monomer with the integral of the polymer backbone signals.

  • End-Group Analysis: The presence of the p-chlorobenzyl protons at the α-chain end and the methine proton adjacent to the iodine at the ω-chain end confirms the initiation and termination steps.[8]

• Gel Permeation Chromatography (GPC/SEC):

  • Molecular Weight and Dispersity: GPC analysis provides the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the dispersity (Đ = Mw/Mn).[9] For a controlled polymerization, Đ should be low (typically < 1.3).

  • Living Characteristics: A linear relationship between Mn and monomer conversion, along with a constant low Đ, confirms the "living" nature of the polymerization.[4]

Post-Polymerization Functionalization

The true utility of using p-chlorobenzyl iodide lies in the ability to functionalize the resulting polymer. The p-chloro group on the initiator end and the iodine on the terminator end are both amenable to various chemical transformations.[10]

Protocol 2: Azide Functionalization of the p-Chlorobenzyl Group

This protocol demonstrates the conversion of the chloro- group to an azide group, a versatile handle for "click" chemistry reactions.

Materials:

• p-Chloro-terminated PMMA (from Protocol 1)

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

Procedure:

• Dissolve the p-chloro-terminated PMMA (1 g) in DMF (20 mL) in a round-bottom flask.

• Add a stoichiometric excess of sodium azide (e.g., 10 equivalents relative to the chloro- group).

• Heat the reaction mixture to 60 °C and stir overnight.

• Cool the reaction to room temperature.

• Precipitate the polymer by adding the solution dropwise into deionized water.

• Filter the polymer, wash thoroughly with water to remove residual NaN₃ and DMF, and dry under vacuum.

• Characterization: Confirm the successful conversion by FT-IR spectroscopy (appearance of a strong azide peak at ~2100 cm⁻¹) and the disappearance of the chloro- signal in the appropriate mass spectrometry analysis.

Trustworthiness and Field-Proven Insights

• Causality in Experimental Choices: The choice of PMDETA as a ligand is critical; it solubilizes the copper halide and adjusts the redox potential of the copper, which directly impacts the polymerization kinetics and control.[5] Anisole is chosen as the solvent to minimize side reactions like chain transfer, which can broaden the molecular weight distribution.[3]

• Self-Validation: The combination of NMR and GPC provides a robust, self-validating system.[11] NMR confirms the chemical structure and end-groups, while GPC confirms the controlled nature of the polymerization. A low dispersity value from GPC is a strong indicator of a successful "living" polymerization.[9]

• Troubleshooting: High dispersity values (>1.5) often point to impurities (e.g., oxygen) that can terminate radical chains, or an incorrect initiator/catalyst ratio. Ensure all reagents are pure and the system is thoroughly deoxygenated.

Conclusion

p-Chlorobenzyl iodide stands as a highly effective and versatile initiator for the synthesis of well-defined, functionalized polymers via ATRP. The protocols and characterization workflows detailed in this guide provide a reliable framework for researchers to produce polymers with precise control over their architecture. The ability to subsequently modify the terminal groups opens up a vast design space for creating advanced materials for targeted drug delivery, diagnostics, and other biomedical applications.

References

• Labinsights. (2023, May 8). Atom Transfer Radical Polymerization (ATRP). Available at: [Link]

• Wikipedia. (n.d.). Atom transfer radical polymerization. Available at: [Link]

• Research Collection. (2025, January 9). Atom transfer radical polymerization. Available at: [Link]

• Wikipedia. (n.d.). Reversible addition−fragmentation chain-transfer polymerization. Available at: [Link]

• Faust, R., & Iván, B. (1998). Kinetic Treatment of Slow Initiation in Living Carbocationic Polymerization and Investigation of Benzyl Halides as Initiators for the Polymerization of Isobutylene. Macromolecules, 31(3), 598–603. Available at: [Link]

• Carnegie Mellon University. (n.d.). Procedures for Initiation of an ATRP Reaction. Available at: [Link]

• Intertek. (n.d.). GPC-NMR Analysis for Polymer Characterisation. Available at: [Link]

• Nakagawa, Y., & Matyjaszewski, K. (1998). Development of novel attachable initiators for atom transfer radical polymerization. Synthesis of block and graft copolymers from poly(dimethylsiloxane) macroinitiators. Polymer, 39(21), 5163–5169. Available at: [Link]

• Wikipedia. (n.d.). Living cationic polymerization. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and characterization of ionic liquid functionalized polymers for drug delivery of an anti-inflammatory drug. Available at: [Link]

• Journal of Materials Chemistry C. (n.d.). Post-polymerisation approaches for the rapid modification of conjugated polymer properties. Available at: [Link]

• Jordi Labs. (2026, January 15). GPC for Polymer Characterization: Understanding Molecular Weight Distribution. Available at: [Link]

• Li, M., Wang, S., Li, F., Zhou, L., & Lei, L. (2020). Iodine-mediated photo-controlled atom transfer radical polymerization (photo-ATRP) and block polymerization combined with ring-opening polymerization (ROP) via a superbase. Polymer Chemistry, 11(41), 6591–6598. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Reversible addition-fragmentation chain-transfer polymerization: Fundamentals and use in practice. Available at: [Link]

• ResearchGate. (n.d.). Functional Polymers by Post-Polymerization Modification: Concepts, Guidelines, and Applications | Request PDF. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Reversible Addition Fragmentation Chain Transfer (RAFT) Polymerization of 4-Vinylbenzaldehyde. Available at: [Link]

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Functionalized Biodegradable Polymers via Termination of Ring-Opening Polymerization by Acyl Chlorides. Available at: [Link]

• Repository Home. (n.d.). Post-polymerization modification by direct C-H functionalization. Available at: [Link]

• Royal Society of Chemistry. (2013, April 25). CHAPTER 8: Atom Transfer Radical Polymerization (ATRP). Available at: [Link]

• MDPI. (2023, March 22). Synthesis, Characterization and Application of a New Functionalized Polymeric Sorbent Based on Alkenylphoshine Oxide. Available at: [Link]

• Chemistry LibreTexts. (2023, May 25). 11.5.2.5: Living Cationic Polymerization. Available at: [Link]

• SciSpace. (n.d.). Living free-radical polymerization by reversible addition - Fragmentation chain transfer: The RAFT process. Available at: [Link]

• Carnegie Mellon University. (n.d.). Photoinitiated ATRP. Available at: [Link]

• Encyclopedia MDPI. (2023, March 8). The Principles of Atom Transfer Radical Polymerization. Available at: [Link]

• Journal of Clinical Review. (n.d.). Polymeric Drug Delivery Systems: Chemical Design, Functionalization, and Biomedical Applications. Available at: [Link]

• Macromolecular Chemistry and Physics. (n.d.). Atom transfer radical polymerization (ATRP) of styrene and methyl methacrylate with a,a-dichlorotoluene as initiator; a kinetic. Available at: [Link]

• Macromolecules. (n.d.). Block Copolymers by Transformation of “Living” Carbocationic into “Living” Radical Polymerization. Available at: [Link]

• IJISE. (n.d.). IDENTIFICATION OF POLYMERS BY NMR AND IR SPECTRA. Available at: [Link]

• MolecularCloud. (2025, January 16). Techniques Used for Polymer Characterization. Available at: [Link]

• ResearchGate. (n.d.). A facile synthesis of iodine-functionalized hypercrosslinked polymers. Available at: [Link]

• Wiley-VCH. (n.d.). 1 History of Post-polymerization Modification. Available at: [Link]

• Frontiers. (2021, June 28). Block Copolymer Synthesis by the Combination of Living Cationic Polymerization and Other Polymerization Methods. Available at: [Link]

• SlideShare. (n.d.). Polymer Modification. Available at: [Link]

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Application Note: Chemoselective Conversion of p-Chlorobenzyl Alcohol to p-Chlorobenzyl Iodide

Executive Summary & Scientific Rationale

The conversion of p-chlorobenzyl alcohol (4-chlorobenzyl alcohol) to p-chlorobenzyl iodide is a fundamental functional group interconversion, yielding a highly reactive electrophile essential for cross-coupling reactions, alkylations, and the synthesis of complex pharmaceutical scaffolds.

While benzylic alcohols can theoretically be converted to iodides using hydroiodic acid (HI), benzylic systems are highly prone to side reactions. Strong Brønsted acids promote carbocation formation, leading to symmetric etherification (bis(4-chlorobenzyl) ether) or over-reduction to the corresponding toluene derivative. To circumvent these issues, the Appel-type iodination utilizing triphenylphosphine (PPh₃), iodine (I₂), and imidazole is the premier methodology. This system operates under exceptionally mild, near-neutral conditions, ensuring high chemoselectivity and excellent functional group tolerance [1].

Causality in Experimental Design

• Triphenylphosphine & Iodine : These reagents combine to generate the active diiodotriphenylphosphorane (Ph₃PI₂) complex in situ. The thermodynamic driving force of the reaction is the formation of the exceptionally strong P=O bond in the triphenylphosphine oxide (TPPO) byproduct.

• Imidazole : Acts as a crucial acid scavenger. It neutralizes the hydrogen iodide (HI) generated during the formation of the alkoxyphosphonium intermediate. By precipitating as imidazolium hydroiodide, it prevents acid-catalyzed etherification and drives the reaction equilibrium forward [2].

• Sodium Thiosulfate (Na₂S₂O₃) Quench : Iodine is used in slight excess to ensure complete conversion. The thiosulfate quench reduces unreacted electrophilic iodine (I₂) to water-soluble iodide (I⁻), preventing oxidative side reactions during concentration.

Quantitative Method Comparison

To justify the selection of the Appel-type protocol, the table below summarizes the quantitative and qualitative differences between common iodination methodologies for benzylic systems.

Methodology	Reagents & Conditions	Typical Yield	Chemoselectivity	Primary Byproducts / Drawbacks
Appel-Type (Recommended)	PPh₃, I₂, Imidazole, DCM, 0 °C to RT	>90%	Excellent	TPPO (Requires specific trituration for removal)
Finkelstein (2-Step)	1. MsCl, Et₃N; 2. NaI, Acetone, Δ	~80–85%	High	Requires two distinct reaction setups and workups
Direct Acidic Iodination	HI (aq) or HI / CHCl₃, Δ	<60%	Poor	High risk of etherification and over-reduction
TMSI Method	NaI, TMSCl, MeCN, RT	~85%	Good	TMSCl is highly moisture-sensitive

Reaction Mechanism

The transformation relies on the in situ generation of a highly electrophilic phosphorus species, followed by a stereospecific Sₙ2 displacement.

Mechanistic pathway of the Appel-type iodination of 4-chlorobenzyl alcohol.

Experimental Protocol

Materials and Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role
p-Chlorobenzyl alcohol	142.58	1.0 eq	1.43 g	Limiting Substrate
Triphenylphosphine (PPh₃)	262.29	1.2 eq	3.15 g	Activating Agent
Iodine (I₂)	253.81	1.2 eq	3.05 g	Halogen Source
Imidazole	68.08	1.5 eq	1.02 g	Acid Scavenger
Dichloromethane (DCM)	84.93	N/A	50 mL (0.2 M)	Solvent (Anhydrous)

Step-by-Step Procedure

Step 1: Reagent Activation

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and purge with Nitrogen or Argon.

• Add triphenylphosphine (3.15 g, 12.0 mmol) and imidazole (1.02 g, 15.0 mmol) to the flask, followed by 30 mL of anhydrous DCM.

• Cool the solution to 0 °C using an ice-water bath.

• Add iodine (3.05 g, 12.0 mmol) portion-wise over 5 minutes.

  • Self-Validation Checkpoint: The solution will immediately transition from clear to a deep yellow/brown suspension, indicating the successful formation of the diiodotriphenylphosphorane complex [3].

Step 2: Substrate Addition & Reaction 5. Dissolve p-chlorobenzyl alcohol (1.43 g, 10.0 mmol) in 20 mL of anhydrous DCM. 6. Add the alcohol solution dropwise to the activated complex at 0 °C over 10 minutes. 7. Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1.5 to 2 hours. 8. Monitor reaction completion via TLC (Hexanes/EtOAc 9:1). The benzylic alcohol (lower R_f) will disappear, replaced by the highly non-polar benzylic iodide (higher R_f).

Step 3: Quenching and Workup 9. Quench the reaction by adding 30 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution. Stir vigorously for 10 minutes.

• Self-Validation Checkpoint: The dark brown color of the organic layer will rapidly dissipate, leaving a pale yellow or colorless organic phase. This visually confirms the complete destruction of excess electrophilic iodine.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 20 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a sticky, semi-solid crude residue.

Step 4: Purification (The Trituration Method) Expert Insight: Triphenylphosphine oxide (TPPO) is notoriously difficult to separate via standard silica gel chromatography due to streaking. However, TPPO is highly insoluble in cold non-polar solvents, whereas p-chlorobenzyl iodide is highly soluble[4]. 12. Suspend the crude sticky residue in 30 mL of cold hexanes (or a 9:1 Hexanes/Diethyl Ether mixture). 13. Sonicate or stir vigorously for 10 minutes. The TPPO will precipitate as a dense, white, chalky solid. 14. Filter the suspension through a sintered glass funnel packed with a 1-inch pad of Celite or silica gel, washing the pad with an additional 20 mL of cold hexanes. 15. Concentrate the filtrate under reduced pressure to afford pure p-chlorobenzyl iodide as a pale yellow solid/oil (Typical yield: 90–95%). Store at -20 °C under inert gas protected from light to prevent decomposition.

References

• Das, D., et al. "A mild and highly chemoselective iodination of alcohol using polymer supported DMAP." Journal of Chemical Sciences, Indian Academy of Sciences. Available at:[Link]

• "Triphenylphosphine oxide." Wikipedia. Available at: [Link]

Application Note: Synthesis of Agrochemicals Utilizing 4-Chlorobenzyl Iodide

Target Audience: Researchers, Synthetic Chemists, and Agrochemical Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary & Mechanistic Rationale

The 4-chlorobenzyl moiety is a privileged scaffold in agrochemical discovery, frequently appearing in broad-spectrum triazole fungicides (e.g., Metconazole, Ipconazole)[1][2], novel antifungal phthalazinones[3], and insecticidal nitramides[4]. While 4-chlorobenzyl chloride is the most commercially abundant starting material, its application in sterically hindered

reactions—such as the N-alkylation of bulky 1,2,4-triazoles or complex cyclopentanones—often requires harsh thermal conditions that degrade sensitive intermediates.

To circumvent this, 4-chlorobenzyl iodide is utilized as a highly reactive electrophile. The mechanistic causality is rooted in the "Iodide Effect" (often leveraged via the Finkelstein reaction): the larger atomic radius and polarizability of the iodine atom result in a weaker

bond compared to . This makes iodide an exceptional leaving group, significantly lowering the activation energy required for nucleophilic displacement[5]. By utilizing 4-chlorobenzyl iodide, chemists can achieve higher yields, fewer elimination byproducts, and milder reaction conditions during the synthesis of complex agrochemical active ingredients (AIs).

Experimental Workflows & Reaction Pathways

The synthesis of 4-chlorobenzyl-derived agrochemicals generally follows a two-stage workflow: the generation of the highly reactive 4-chlorobenzyl iodide, followed by immediate nucleophilic trapping.

Mechanistic pathway of Finkelstein-assisted SN2 alkylation for agrochemical synthesis.

Quantitative Data: Efficacy & Reactivity Profiles

To justify the use of the iodide over the chloride, we must look at both synthetic efficiency and the biological efficacy of the resulting molecules.

Table 1: Biological Efficacy of 4-Chlorobenzyl-Derived Agrochemicals

The incorporation of the 4-chlorobenzyl group via iodide-mediated alkylation yields highly potent AIs across multiple classes of pathogens.

Agrochemical Class	Specific Compound	Target Pathogen / Pest	Bioactivity Metric	Ref
Phthalazin-1(2H)-ones	4-(4-chlorobenzyl)-2-methylphthalazin-1(2H)-one	Cryptococcus neoformans, Dermatophytes	High antifungal activity (MIC ranges < 5 μg/mL)	[3]
Triazinan-Nitramides	N-(5-(4-chlorobenzyl)-1,3,5-triazinan-2-ylidene)nitramide	Sitobion miscanthi (Aphids), Pythium aphanidermatum	74.1% aphicidal inhibition; 62.0% antifungal	[4]
Sulfones / Thiadiazoles	2-((4-chlorobenzyl)sulfonyl)-5-(methylsulfonyl)-1,3,4-thiadiazole	Plasmopara viticola (Grape downy mildew)	Good inhibitory activity at mg/kg	[6]
Triazoles	Metconazole / Ipconazole analogs	Septoria tritici, Puccinia spp. (Cereals)	Broad-spectrum systemic fungicidal action	[1][2]

Validated Protocols for Agrochemical Synthesis

Protocol A: Direct Synthesis of 4-Chlorobenzyl Iodide from Alcohol

When high-purity isolated 4-chlorobenzyl iodide is required (e.g., for structure-activity relationship (SAR) studies where residual chloride or metal salts from a Finkelstein reaction would interfere), direct iodination of 4-chlorobenzyl alcohol using polymer-supported DMAP is the preferred self-validating method[7].

Causality & Rationale: Using polymer-supported 4-(Dimethylamino)pyridine (DMAP) alongside triphenylphosphine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) and iodine ( ) ensures highly chemoselective conversion. The polymer matrix traps the generated hydroiodic acid and phosphine oxide byproducts. Because the product remains entirely in solution, purification is achieved via simple filtration, avoiding aqueous workups that could prematurely hydrolyze the highly reactive benzyl iodide.

Step-by-Step Procedure:

• Reagent Preparation: To a flame-dried, argon-purged round-bottom flask, add dry dichloromethane (DCM) (10 mL per mmol of substrate).

• Activation: Add triphenylphosphine (1.5 equiv.) and elemental iodine (1.5 equiv.) to the stirring DCM. Stir for 5 minutes until the solution becomes homogeneous.

• Catalyst Addition: Add polymer-supported DMAP (~3.0 mmol/g loading, crosslinked with 2% DVB) at 40 mol% (0.4 equiv.)[7]. Self-Validation Check: The solution should maintain a dark, active iodine color.

• Substrate Addition: Slowly add 4-chlorobenzyl alcohol (1.0 equiv.). Stir at room temperature.

• Reaction Monitoring: Monitor via TLC (Hexanes:EtOAc 9:1). The reaction is typically complete within 1-2 hours.

• Quenching & Workup: Quench with an aqueous solution of sodium thiosulfate (20 mL) to neutralize unreacted iodine. Filter the mixture through a sintered glass funnel to remove the polymer-supported DMAP[7].

• Isolation: Extract the aqueous layer with ethyl acetate. Dry the combined organic layers over anhydrous ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  , filter, and concentrate under reduced pressure to yield pure 4-chlorobenzyl iodide as a crystalline solid (M.p.: 58–60 °C). Store at -20 °C protected from light.

Protocol B: Synthesis of a Triazole Fungicide Precursor via In Situ Iodide Generation

For industrial scale-up or routine library synthesis, isolating the iodide is inefficient. Instead, an in situ Finkelstein-assisted alkylation is utilized[5].

Causality & Rationale: Adding catalytic Potassium Iodide (KI) to 4-chlorobenzyl chloride in a polar aprotic solvent (like NMP or DMF) dynamically generates 4-chlorobenzyl iodide. The polar aprotic solvent strongly solvates the potassium cation, leaving the iodide anion "bare" and highly nucleophilic, pushing the equilibrium toward the iodide intermediate. The mild base (

) deprotonates the 1,2,4-triazole without causing base-catalyzed degradation of the cyclopentanone backbone (which is a risk with stronger bases like NaH).

Step-by-Step Procedure:

• System Setup: In a multi-neck reactor equipped with a reflux condenser and nitrogen inlet, dissolve 1,2,4-triazole (1.2 equiv.) in anhydrous N-Methyl-2-pyrrolidone (NMP).

• Deprotonation: Add anhydrous

  (1.5 equiv.) and stir at 60 °C for 30 minutes to form the triazole potassium salt.

• Catalyst Addition: Add finely milled Potassium Iodide (KI) (0.2 equiv.). Note: Ensure KI is completely dry to prevent competitive hydrolysis of the benzyl halide.

• Alkylation: Dropwise add 4-chlorobenzyl chloride (1.0 equiv.). Elevate the temperature to 80 °C.

• Monitoring: The reaction will transition from a clear solution to a cloudy suspension as KCl precipitates (the driving force of the Finkelstein exchange). Monitor disappearance of the benzyl chloride via GC-MS or HPLC.

• Workup: Once conversion >99% is achieved, cool to room temperature. Pour the mixture into ice water to precipitate the crude N-(4-chlorobenzyl)-1,2,4-triazole product.

• Purification: Filter the solid, wash with cold water to remove NMP and salts, and recrystallize from ethanol to obtain the pure agrochemical precursor.

Step-by-step experimental workflow for the synthesis of triazole fungicides.

Safety and Handling

• 4-Chlorobenzyl Iodide: Highly lachrymatory and a potent alkylating agent. Handle exclusively in a certified fume hood with appropriate PPE (nitrile gloves, safety goggles).

• Environmental Impact: Triazole fungicides and their halogenated precursors are often toxic to aquatic life with long-lasting effects (H411)[1]. Aqueous waste containing unreacted iodides or triazoles must be collected and disposed of via certified chemical waste management protocols.

References

• Benchchem. "4-Chlorobenzylamine: A Versatile Building Block in Organic Synthesis." Benchchem,
• Major Far Company Limited. "MANAGE 5% WP - Systemic Fungicide." Major Far Company Limited,
• TCI Chemicals. "5-(4-Chlorobenzyl)-2,2-dimethyl-1-[(1H-1,2,4-triazol-1-yl)methyl]cyclopentanol." TCI Chemicals,
• Acechem. "Metconazole - Your Crops, Our Care!" Acechem,
• Das, Diparjun, et al. "A mild and highly chemoselective iodination of alcohol using polymer supported DMAP." Journal of Chemical Sciences, Indian Academy of Sciences,
• MDPI. "Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties." Molecules, MDPI,
• PMC. "Synthesis, Bioevaluation and Structural Study of Substituted Phthalazin-1(2H)-ones Acting as Antifungal Agents.
• MDPI. "Synthesis, Crystal Structure and Bioactivities of N-(5-(4-chlorobenzyl)-1,3,5-Triazinan-2-Ylidene)Nitramide." Crystals, MDPI,
• Smolecule. "Buy 2-(4-Chlorophenyl)acetyl cyanide | 924633-52-3." Smolecule,

Sources

• 1. 5-(4-Chlorobenzyl)-2,2-dimethyl-1-[(1H-1,2,4-triazol-1-yl)methyl]cyclopentanol | 125116-23-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. ACECHEM - Your Crops, Our Care! [acechemtech.com]
• 3. Synthesis, Bioevaluation and Structural Study of Substituted Phthalazin-1(2H)-ones Acting as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Buy 2-(4-Chlorophenyl)acetyl cyanide | 924633-52-3 [smolecule.com]
• 6. mdpi.com [mdpi.com]
• 7. ias.ac.in [ias.ac.in]

Technical Notes & Optimization

Technical Support Center: Purification of 1-Chloro-4-(iodomethyl)benzene from Free Iodine Impurities

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for diagnosing and removing free iodine (I₂) impurities from 1-Chloro-4-(iodomethyl)benzene. Free iodine, which imparts a characteristic pink to deep purple discoloration, arises from the decomposition of the target compound and can interfere with subsequent synthetic steps. This document details field-proven purification protocols, explains the chemical principles behind them, and offers troubleshooting advice to ensure the highest possible purity of your material.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my sample of 1-Chloro-4-(iodomethyl)benzene colored pink, purple, or brown?

The discoloration is a tell-tale sign of decomposition, which liberates elemental iodine (I₂). 1-Chloro-4-(iodomethyl)benzene, like many organoiodides, can be sensitive to light, air, and trace acids, leading to the homolytic cleavage of the carbon-iodine bond. The resulting free iodine is intensely colored and remains dissolved in the bulk material.

Q2: What are the consequences of using iodine-contaminated 1-Chloro-4-(iodomethyl)benzene in my reaction?

Using contaminated starting material can lead to several undesirable outcomes:

• Inaccurate Stoichiometry: The actual molar quantity of the active reagent is lower than calculated, potentially leading to incomplete reactions and lower yields.

• Side Reactions: Free iodine is an oxidizing agent and can participate in unwanted side reactions with sensitive functional groups or reagents in your reaction mixture.[1]

• Contamination of Downstream Products: The iodine impurity can carry through the reaction sequence, complicating the purification of your final product.

Q3: How can I quickly assess the level of iodine impurity?

A preliminary assessment can be made visually; a faint pink hue indicates minor contamination, while a dark purple or brown color suggests a significant presence of free iodine. For a more quantitative, albeit still rapid, assessment, Thin-Layer Chromatography (TLC) can be employed. Spot a solution of your compound on a silica gel plate and elute with a non-polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate). Free iodine will typically appear as a distinct, colored spot (often with a different Rf value) without the need for UV visualization or staining.

Q4: Which purification method is best for my needs?

The optimal method depends on the level of impurity, the required purity of the final product, and the scale of your experiment.

Method	Best For	Purity Achieved	Speed	Scale	Primary Mechanism
Aqueous Reductive Wash	Minor to moderate discoloration; quick cleanup.	Good to Excellent	Very Fast	Any Scale	Chemical reduction of I₂ to colorless, water-soluble I⁻.[2]
Recrystallization	Moderate to heavy contamination in solid material.	Excellent to High	Moderate	mg to kg	Differential solubility of product and impurity.[3]
Column Chromatography	Removing trace impurities or separating complex mixtures.	High to Ultra-High	Slow	mg to multi-gram	Differential adsorption to a stationary phase.[4][5]

Part 2: Troubleshooting and Detailed Protocols

This section provides step-by-step instructions for the most effective purification techniques. Each protocol is designed to be a self-validating system, with clear endpoints and rationales for each step.

Method 1: Aqueous Reductive Wash with Sodium Thiosulfate

Question: My product solution is pink. How can I perform a simple and rapid wash to remove the iodine color?

This is the most common and efficient method for removing free iodine. The underlying principle is the chemical reduction of elemental iodine (I₂), which is soluble in organic solvents, into sodium iodide (NaI), which is colorless and highly soluble in water.[1][2] This change in solubility allows for its complete removal from the organic phase through a simple liquid-liquid extraction.

The net reaction is: I₂ (org) + 2 Na₂S₂O₃ (aq) → 2 NaI (aq) + Na₂S₄O₆ (aq)

• Dissolution: Dissolve the crude 1-Chloro-4-(iodomethyl)benzene in a water-immiscible organic solvent (e.g., dichloromethane, diethyl ether, or ethyl acetate) in an Erlenmeyer flask. A concentration of 5-10% (w/v) is a good starting point.

• Transfer: Transfer the organic solution to a separatory funnel of appropriate size.

• First Wash (Reductive): Add a 5-10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃) to the separatory funnel. The volume of the aqueous solution should be approximately 20-30% of the organic phase volume.

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds, ensuring to vent frequently to release any pressure buildup. The pink/purple color in the organic layer should completely disappear. If it persists, add more thiosulfate solution.

• Phase Separation: Allow the layers to separate fully. Drain the lower aqueous layer.

• Second Wash (Neutral): Add deionized water to the organic layer, shake, and separate as before to remove residual thiosulfate salts.

• Third Wash (Brine): Wash the organic layer with a saturated aqueous solution of NaCl (brine). This step helps to break any minor emulsions and removes the bulk of the dissolved water from the organic phase.[6]

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Isolation: Filter away the drying agent and remove the solvent under reduced pressure (rotary evaporation) to yield the purified, colorless product.

Caption: Workflow for removing I₂ via reductive aqueous wash.

Method 2: Purification by Recrystallization

Question: My solid product is heavily discolored. How can I use recrystallization to achieve high purity?

Recrystallization is a powerful purification technique for crystalline solids.[7] It operates on the principle of differential solubility: the desired compound should be highly soluble in a hot solvent but sparingly soluble at cold temperatures, while the impurities (in this case, free iodine) should ideally remain in solution upon cooling.[3][7] For stubborn coloration, activated carbon can be added to adsorb the iodine molecules before the cooling and crystallization step.[8]

• Solvent Selection: Choose an appropriate solvent. Good candidates for 1-Chloro-4-(iodomethyl)benzene include isopropanol, ethanol, or mixed solvent systems like Hexane/Ethyl Acetate. The ideal solvent will dissolve the compound when boiling but yield a high recovery of crystals upon cooling.

• Dissolution: Place the crude, solid product in an Erlenmeyer flask with a stir bar. Add the minimum amount of hot solvent required to fully dissolve the solid at the solvent's boiling point.

• (Optional) Decolorization: If the hot solution is still colored, remove it from the heat source and allow it to cool slightly. Add a very small amount of activated carbon (1-2% of the product's weight) to the solution.[8] Return the flask to the heat and boil for another 2-5 minutes. The carbon will adsorb the iodine.

• (Optional) Hot Filtration: If carbon was used, or if there are any insoluble impurities, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper to remove the solid impurities. This step must be done quickly to prevent premature crystallization in the funnel.[8]

• Crystallization: Cover the flask containing the hot, clear filtrate and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. Confirm purity by melting point analysis; a sharp melting point close to the literature value (58-59°C) indicates high purity.[9]

Caption: Workflow for purification of a solid via recrystallization.

Method 3: Purification by Flash Column Chromatography

Question: I need exceptionally pure material for a sensitive application, and other methods are insufficient. How do I set up a column?

Flash column chromatography separates compounds based on their differing affinities for a polar stationary phase (typically silica gel) and a less polar mobile phase (the eluent).[5][10] Because iodine (I₂) is very non-polar, it will travel through the column much faster than the more polar 1-Chloro-4-(iodomethyl)benzene. This allows for a clean separation.

• TLC Analysis: First, determine an appropriate eluent system using TLC. The goal is to find a solvent mixture (e.g., Hexane/Ethyl Acetate) where the product has an Rf value of approximately 0.3-0.4. The iodine spot should have a much higher Rf.

• Column Packing: Pack a glass chromatography column with silica gel (230-400 mesh) as a slurry in the initial, non-polar eluent (e.g., pure hexane). The amount of silica should be 50-100 times the weight of the crude product.[4]

• Sample Loading: Dissolve the crude product in a minimal amount of a relatively non-polar solvent (like dichloromethane or the eluent itself). Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

• Elution: Begin eluting the column with the non-polar solvent (e.g., hexane). The non-polar iodine will move down the column quickly and can be collected and discarded.

• Gradient Elution: Once the iodine is eluted, gradually increase the polarity of the mobile phase by adding small amounts of a more polar solvent (e.g., ethyl acetate) to the eluent reservoir. This will begin to move your desired product down the column.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis: Monitor the composition of the collected fractions using TLC.

• Isolation: Combine the fractions that contain only the pure product. Remove the solvent under reduced pressure to yield the highly purified compound.

Sources

• 1. stkizitohighschoolug.com [stkizitohighschoolug.com]
• 2. vaia.com [vaia.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. web.uvic.ca [web.uvic.ca]
• 5. chromtech.com [chromtech.com]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. 1-chloro-4-(iodomethyl)benzene | 35424-56-7 [sigmaaldrich.com]
• 10. orgsyn.org [orgsyn.org]

Technical Support Center: Optimizing Yield in p-Chlorobenzylation Reactions

Welcome to the Technical Support Center for p-chlorobenzylation reactions. Designed for researchers, scientists, and drug development professionals, this guide synthesizes field-proven insights and authoritative methodologies to help you troubleshoot and optimize the alkylation of amines, alcohols, and active methylenes using p-chlorobenzyl halides.

Part 1: Mechanistic Insights & Causality

To master p-chlorobenzylation, one must understand the electronic environment of the reagent. The para-chloro substituent exerts an electron-withdrawing inductive effect, which makes the benzylic carbon slightly less reactive toward nucleophilic substitution (SN2) compared to an unsubstituted benzyl halide. However, the resonance donation of the chlorine atom stabilizes the transition state enough to maintain high reactivity.

Because of this delicate electronic balance, p-chlorobenzyl chloride is highly susceptible to competing side reactions—such as hydrolysis in the presence of strong aqueous bases or polyalkylation when the mono-alkylated product becomes more nucleophilic than the starting material. Optimizing yield requires precise control over phase dynamics, stoichiometry, and solvent compatibility.

Part 2: Troubleshooting FAQs

Q1: My p-chlorobenzylation reaction shows incomplete conversion and low yield. How can I drive it to completion? A1: Low conversion is almost always a symptom of inadequate nucleophile activation or mass transfer limitations in biphasic systems.

• Causality: In solid-liquid or liquid-liquid biphasic reactions (e.g., using aqueous NaOH or solid K2CO3 in organic solvents), the nucleophile and the p-chlorobenzyl halide cannot efficiently interact at the phase boundary.

• Solution: Implement Phase-Transfer Catalysis (PTC). Adding a quaternary ammonium salt like tetrabutylammonium bromide (TBAB) facilitates the transfer of the nucleophilic anion into the organic phase. Studies have demonstrated that the addition of TBAB can increase O-alkylation yields from a mere 5% to over 70% [1].

Q2: I am observing significant amounts of di-alkylated or polyalkylated byproducts. How do I improve mono-alkylation selectivity? A2: Polyalkylation occurs when the mono-alkylated product is sterically unhindered and sufficiently nucleophilic to compete with the starting material for the electrophile.

• Causality: High localized concentrations of p-chlorobenzyl chloride in a batch reactor exacerbate over-alkylation.

• Solution: Adjust your stoichiometry to use an excess of the nucleophile, or transition to continuous-flow conditions. Continuous-flow packed-bed reactors prevent the accumulation of the mono-alkylated product in the presence of excess electrophile, significantly reducing polyalkylated byproducts and achieving up to 93% isolated yields[2].

Q3: When performing p-chlorobenzylation in DMF with NaH, I get a mysterious impurity that poisons my downstream organocatalysts. What is happening? A3: This is a known, yet frequently overlooked, solvent-reagent incompatibility.

• Causality: DMF can decompose to generate dimethylamine. In the presence of NaH and a benzyl halide, dimethylamine reacts to form an amine side-product (e.g., N,N-dimethyl-1-phenyl-1-(o-tolyl)methanamine analogs). This tertiary amine co-elutes with the product and acts as a potent catalyst poison in downstream base-sensitive or thiourea-catalyzed reactions [3].

• Solution: Switch the solvent from DMF to THF. If DMF must be used, incorporate a strict acidic aqueous wash (e.g., 1 M HCl) during the workup to protonate and partition the amine impurity into the aqueous layer [3].

Q4: Can microwave (MW) irradiation genuinely improve my p-chlorobenzylation yields compared to conventional heating? A4: Yes, particularly for sterically hindered or less reactive active methylene compounds.

• Causality: MW irradiation provides rapid, volumetric heating that accelerates the SN2 displacement while minimizing the time the reagents spend at degradation-inducing temperatures.

• Solution: Under MW conditions (60–80 °C for 3–4.5 min), C-alkylation of active methylenes with p-chlorobenzyl bromide using K2CO3 or Cs2CO3 can achieve 59%–83% yields without the need for a phase-transfer catalyst, streamlining the purification process [4].

Part 3: Diagnostic Visualization

Use the following logical workflow to diagnose and resolve low yields in your p-chlorobenzylation reactions.

Fig 1. Troubleshooting workflow for resolving low yields in p-chlorobenzylation reactions.

Part 4: Quantitative Data Summary

The following table summarizes expected yields across different optimized p-chlorobenzylation methodologies to serve as a benchmark for your experiments.

Reaction Type	Substrate	Optimized Conditions	Yield (%)	Ref
N-Alkylation	1H-1,2,4-triazole	KOH/PEG400 in isopropanol, 75–80 °C, 4h	93.8%	[5]
O-Alkylation	Phenol derivatives	Liquid-Liquid PTC (TBAB), Microwave	>70.0%	[1]
C-Alkylation	Active Methylenes	MW irradiation, K2CO3, Solvent-free, 3–4.5 min	59.0% - 83.0%	[4]
Friedel-Crafts	p-Chlorobenzyl alcohol	Continuous flow, Montmorillonite catalyst	93.0%	[2]

Part 5: Self-Validating Experimental Protocol

Optimized Liquid-Liquid Phase-Transfer Catalysis (PTC) for p-Chlorobenzylation

This protocol utilizes a biphasic system with TBAB to maximize mono-alkylation while preventing the hydrolysis of p-chlorobenzyl chloride.

Step 1: System Preparation

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the nucleophilic substrate (1.0 equiv) and p-chlorobenzyl chloride (1.1 equiv) in toluene (10 mL per gram of substrate).

• Causality Check: Toluene is chosen over dichloromethane to allow for slightly higher reaction temperatures without the risk of solvent alkylation or rapid evaporation.

Step 2: Catalyst Integration

• Add tetrabutylammonium bromide (TBAB) (0.05 equiv / 5 mol%) to the organic mixture.

• Self-Validation: The mixture should remain a clear or slightly cloudy suspension. If the substrate is highly insoluble, gentle warming (40 °C) can be applied prior to base addition.

Step 3: Alkylation & Thermal Control

• Begin vigorous stirring (>800 rpm) to maximize the interfacial surface area between the two phases.

• Slowly add a 50% (w/w) aqueous NaOH solution (3.0 equiv) dropwise over 15 minutes.

• Maintain the reaction temperature at 55–60 °C for 2–4 hours.

• Self-Validation: Monitor by TLC (Hexanes/Ethyl Acetate). The reaction is self-validating when the starting material spot disappears completely, replaced by a single, higher Rf spot (mono-alkylated product), with no baseline streaking.

Step 4: Workup and Purification

• Cool the mixture to room temperature and dilute with distilled water to dissolve precipitated salts.

• Separate the organic layer. Extract the aqueous layer twice with fresh toluene.

• Critical Step: Wash the combined organic layers with 1 M HCl (to protonate and remove any amine impurities generated from solvent/base interactions) [3], followed by saturated brine.

• Dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

References

• Liquid–Liquid Phase-Transfer Catalysis (Chapter 9) - Intensification of Liquid–Liquid Processes. Cambridge University Press. 1

• Development of highly efficient Friedel–Crafts alkylations with alcohols using heterogeneous catalysts under continuous-flow conditions. National Institutes of Health (PMC). 2

• Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations. ACS Publications. 3

• Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. MDPI. 4

• Novel Paclobutrazol Derivatives as Potential Antifungal and CGRP Receptor Modulators: Synthesis and a Computational Assessment. Preprints.org. 5

Sources

• 1. Liquid–Liquid Phase-Transfer Catalysis (Chapter 9) - Intensification of Liquid–Liquid Processes [cambridge.org]
• 2. Development of highly efficient Friedel–Crafts alkylations with alcohols using heterogeneous catalysts under continuous-flow conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. preprints.org [preprints.org]

Technical Support Center: Purification of Crude 1-Chloro-4-(iodomethyl)benzene

An in-depth technical guide to the purification of 1-Chloro-4-(iodomethyl)benzene, designed for researchers, scientists, and drug development professionals. This guide provides field-proven insights and troubleshooting advice in a comprehensive question-and-answer format.

As a Senior Application Scientist, this guide is designed to move beyond simple protocols. It aims to provide a deep understanding of the purification strategies for 1-Chloro-4-(iodomethyl)benzene, explaining the causality behind experimental choices to empower you to troubleshoot and adapt these methods effectively.

Initial Assessment of Crude Material: What Am I Dealing With?

Before any purification attempt, a preliminary analysis of the crude product is critical. This step informs the selection of the most appropriate purification strategy.

Q1: What are the likely impurities in my crude 1-Chloro-4-(iodomethyl)benzene?

The impurity profile largely depends on the synthetic route. A common method for synthesizing 1-Chloro-4-(iodomethyl)benzene is a Finkelstein reaction, starting from 1-Chloro-4-(chloromethyl)benzene.

Table 1: Potential Impurities and Their Origin

Impurity	Structure	Origin	Key Characteristics
1-Chloro-4-(chloromethyl)benzene	Cl-C₆H₄-CH₂Cl	Unreacted starting material	More polar than the product on silica gel. Lower boiling point.
1,4-Bis(chloromethyl)benzene	ClCH₂-C₆H₄-CH₂Cl	Potential impurity in starting material	Polarity is similar to the starting material.
Iodine (I₂)	I₂	Decomposition of iodide source or product	Appears as a distinct purple/brown color. Can be removed by a sodium thiosulfate wash.

| Decomposition Products | e.g., 4-chlorobenzyl alcohol, polymers | Product instability (light, heat, or moisture) | Can vary widely in polarity. Often colored. The product is a benzyl iodide, which is a potent alkylating agent and can be sensitive. |

Q2: How do I perform a quick preliminary analysis of my crude product?

A simple Thin-Layer Chromatography (TLC) analysis is the most effective first step.

• Technique : Dissolve a small sample of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot it on a silica gel TLC plate and elute with a solvent system like Hexane:Ethyl Acetate (e.g., 9:1 or 4:1 v/v).

• Interpretation : Visualize the spots under a UV lamp (254 nm). The number of spots indicates the number of UV-active components. Their relative positions (Rf values) give an idea of their polarities. Staining with potassium permanganate can reveal non-UV-active impurities.

Purification Strategy Selection

The choice between recrystallization and chromatography depends on the impurity profile, the scale of the reaction, and the desired final purity.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Purification by Recrystallization

Recrystallization is often the most efficient method for purifying crystalline solids when impurities have significantly different solubility profiles from the product. It is highly scalable and can yield very pure material.[1][2]

Q3: My product "oiled out" instead of forming crystals during cooling. What went wrong and how do I fix it?

"Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid layer instead of a solid crystalline lattice.

• Causality : This is often due to the boiling point of the recrystallization solvent being too high, or the solution being cooled too rapidly. Highly impure samples can also suppress the melting point of the product, leading to this issue.

• Solutions :

  • Re-heat and Add More Solvent : Re-heat the mixture until the oil redissolves completely. Add a small amount of additional hot solvent to lower the saturation point.

  • Slow Cooling : Allow the flask to cool very slowly. Insulating the flask with glass wool can promote slow crystal growth.

  • Solvent System Change : Choose a solvent with a lower boiling point. Alternatively, use a mixed-solvent system. Dissolve the compound in a "good" solvent (in which it is highly soluble) and add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes turbid. Then, add a few drops of the "good" solvent to clarify and allow to cool slowly.

Q4: No crystals are forming even after my solution has cooled to room temperature and been placed in an ice bath. What should I do?

This indicates that the solution is not supersaturated, or that nucleation has not been initiated.

• Causality : Too much solvent was used initially, or the compound is simply very soluble in the chosen solvent even at low temperatures.

• Solutions :

  • Induce Crystallization : Try scratching the inside of the flask with a glass rod just below the solvent level.[3] The microscopic scratches on the glass provide nucleation sites for crystal growth.

  • Add a Seed Crystal : If you have a small amount of pure product, add a tiny crystal to the solution.[3] This provides a template for crystallization.

  • Reduce Solvent Volume : If the above methods fail, gently heat the solution and evaporate some of the solvent to increase the concentration. Then, attempt the cooling process again.

Table 2: Recommended Solvents for Recrystallization of 1-Chloro-4-(iodomethyl)benzene

Solvent	Boiling Point (°C)	Rationale
Hexane	69	Good choice. The compound is likely to have low solubility at room temperature but higher solubility when hot.
Heptane	98	Similar to hexane, but the higher boiling point may allow for dissolving more material. Watch for oiling out.
Ethanol/Water	~78-100	A mixed-solvent system. Dissolve in hot ethanol and add water dropwise until turbidity persists.

| Isopropanol | 82 | A good single-solvent option with moderate polarity. |

Troubleshooting Purification by Flash Column Chromatography

Flash chromatography is ideal for separating compounds with similar polarities and for removing a wide range of impurities in a single step.[4][5]

Q5: My compound is running as a streak rather than a tight band on the column. What's causing this?

Streaking or "tailing" leads to poor separation and lower purity of collected fractions.

• Causality : This is often caused by overloading the column with too much crude material or using a solvent system in which the compound is too soluble (eluent is too polar). Acidic or basic impurities can also interact strongly with the silica gel, causing tailing.

• Solutions :

  • Reduce Sample Load : As a rule of thumb, the mass of crude material should be about 1-5% of the mass of the silica gel.

  • Decrease Eluent Polarity : Switch to a less polar solvent system. If you are using 10% Ethyl Acetate in Hexane, try 5% or 2%. This will increase the retention of the compound on the silica gel and lead to sharper bands.

  • Dry Loading : Instead of dissolving the sample in a solvent and loading it directly onto the column (wet loading), pre-adsorb the crude material onto a small amount of silica gel.[5] To do this, dissolve your compound in a volatile solvent (like dichloromethane), add a small amount of silica, and evaporate the solvent completely. This dry powder can then be carefully added to the top of the column, which often results in much better band resolution.

Q6: I can't achieve good separation between my product and an impurity on the TLC plate. How can I improve this?

Poor separation (ΔRf < 0.2) on TLC indicates that column chromatography will also be challenging.

• Causality : The two compounds have very similar polarities and interact with the stationary phase in a nearly identical manner.

• Solutions :

  • Solvent System Optimization : Test a variety of eluent systems. Sometimes, switching one of the solvents can have a dramatic effect. For example, instead of Hexane:Ethyl Acetate, try Hexane:Dichloromethane or Hexane:Toluene.

  • Use a High-Performance Column : Employing finer silica gel (e.g., 32-63 µm mesh) can increase the number of theoretical plates and improve separation.

  • Consider a Different Stationary Phase : If separation on silica (a polar, acidic stationary phase) is impossible, consider using a different adsorbent like alumina (which can be basic, neutral, or acidic) or a reverse-phase (e.g., C18) column, though the latter requires a different set of polar solvents.

Caption: Standard workflow for flash column chromatography.

Standard Operating Procedures (SOPs)

SOP 1: Purification by Recrystallization

• Solvent Selection : Place a small amount of crude product (20-30 mg) in a test tube and add a few drops of a potential recrystallization solvent (see Table 2). If it dissolves immediately at room temperature, the solvent is unsuitable. If it is insoluble at room temperature, heat the test tube. A good solvent will dissolve the compound when hot but allow it to crystallize upon cooling.

• Dissolution : Place the bulk of the crude material in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture (e.g., on a hot plate) with swirling. Add just enough hot solvent to completely dissolve the solid.[6]

• Hot Filtration (if necessary) : If insoluble impurities are present, perform a hot gravity filtration. Use a stemless funnel and fluted filter paper to quickly filter the hot solution into a clean, pre-warmed Erlenmeyer flask. This step prevents premature crystallization in the funnel.[6]

• Crystallization : Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.

• Isolation : Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing : Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying : Dry the crystals under vacuum to remove all traces of solvent.

SOP 2: Purification by Flash Column Chromatography

• Column Packing : Secure a glass chromatography column vertically. Add a plug of cotton or glass wool, followed by a thin layer of sand. Prepare a slurry of silica gel in hexane and pour it into the column. Gently tap the column to ensure even packing and drain the excess solvent until the solvent level meets the top of the silica bed. Add another thin layer of sand on top.

• Sample Loading (Dry Load Method) : Dissolve the crude 1-Chloro-4-(iodomethyl)benzene in a minimal amount of a volatile solvent (e.g., dichloromethane). Add silica gel (approx. 1-2 times the mass of the crude product) and evaporate the solvent using a rotary evaporator to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution : Begin eluting with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity of the eluent (e.g., by slowly increasing the percentage of ethyl acetate). The optimal gradient should be determined beforehand by TLC analysis.

• Fraction Collection : Collect the eluent in a series of test tubes or flasks.

• Analysis and Isolation : Analyze the collected fractions by TLC. Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator to yield the purified 1-Chloro-4-(iodomethyl)benzene.

References

• Supporting Information for a chemical synthesis paper. Royal Society of Chemistry.
• 1-Chloro-4-(iodomethyl)benzene, 97% Product Page. Ottokemi.
• Recrystallization Technique Guide. University of Colorado Boulder, Department of Chemistry.
• 1-chloro-4-(iodomethyl)
• 1-Chloro-4-(chloromethyl)benzene Physical Properties.
• Technical Support Center: Purification of 1-Chloro-4-(2-methylallyl)benzene. Benchchem.
• Recrystallization and Crystallization Guide. University of California, Irvine, Department of Chemistry.
• 1-Chloro-4-(iodomethyl)benzene Product Page. Iodo Chemical.
• 1-chloro-4-(iodomethyl)benzene Product Page. Sigma-Aldrich.
• 1-Chloro-4-(iodomethyl)benzene Chemical Properties.
• Recrystallization Tutorial Video. Professor Dave Explains, YouTube.
• Purification of Organic Compounds by Flash Column Chrom
• High-Purity Isolation of [(1E,3E)
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. mt.com [mt.com]
• 3. m.youtube.com [m.youtube.com]
• 4. orgsyn.org [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]

minimizing side reactions in benzyl iodide alkylation

Welcome to the Technical Support Center for Benzyl Iodide Alkylation Workflows . As an Application Scientist, I have compiled this diagnostic guide to address the acute reactivity challenges inherent to benzyl iodide (

). While it is an exceptional electrophile for installing benzyl protecting groups or complex molecular scaffolds, its highly polarizable C–I bond frequently leads to runaway kinetics, resulting in competing pathways such as chemoselectivity inversion, overalkylation, and Wurtz homocoupling.

Below, we establish the mechanistic causes of these failures and provide self-validating, field-proven troubleshooting protocols.

Core Mechanistic Pathways in Benzylation

Competing mechanistic pathways in benzyl iodide alkylation reactions.

Diagnostic FAQs & Troubleshooting Workflows

We are attempting to C-alkylate an ambident nucleophile (e.g., naphthol), but we predominantly isolate the O-benzylated ether. How can we shift chemoselectivity?

The Causality: Benzyl iodide is classically considered a "soft" electrophile compared to benzyl chloride. According to Hard-Soft Acid-Base (HSAB) theory, it should favor C-alkylation of enolates and phenoxides. However, in standard polar aprotic media with phase-transfer catalysts, O-alkylation is kinetically accelerated, overpowering the intrinsic electronic preference[1]. The Solution: You must disrupt the kinetic preference for O-alkylation. If benzoylating substituted naphthols or phenols, transition to a non-aqueous, strictly controlled solvent system. By conducting the reaction in cyclopentyl methyl ether (CPME) or toluene enriched with alcohol additives, and omitting basic phase-transfer catalysts like TEBAC, the reaction matrix dearomatizes the phenol, leading selectively to the ortho-C-alkylated cyclohexadienone product with yields exceeding 90%[1]. Conversely, if O-alkylation is your actual target (e.g., with 2-quinolinones), utilize a

pre-catalyst. The palladium forms an electrophilic phosphine mono-oxide -benzyl complex that actively promotes selective O-alkylation, completely suppressing the N-alkylation background[2].

When benzoylating secondary amines, we generate complex mixtures of tertiary amines and quaternary ammonium salts. How do we stop overalkylation?

The Causality: Amines become structurally more electron-rich (and thus more nucleophilic) following their initial alkylation. In the presence of a hyper-reactive electrophile like benzyl iodide, the secondary amine product reacts faster than the primary amine starting material, making strict mono-alkylation statistically impossible in standard batch conditions[3]. The Solution: Circumvent direct amine alkylation entirely. Alkylate a hydroxylamine precursor instead. The hydroxylamine reacts with benzyl iodide to generate a stable N-oxide intermediate, which physically cannot undergo further alkylation. An in-situ catalytic reduction (e.g., using an Osmium catalyst in DMSO) then cleanly converts the N-oxide to the desired mono-benzylated tertiary amine. This sequence routinely achieves up to 95% overall yield[3].

We are performing a Barbier-type metalation of benzyl iodide using n-Butyllithium to generate benzyllithium, but LC-MS shows massive amounts of bibenzyl.

The Causality: The generated benzyllithium features an exceptionally high-polarity carbon–lithium bond. In a traditional batch flask, the macromixing time (seconds to minutes) is far slower than the reaction rate of benzyllithium attacking unreacted benzyl iodide in its localized concentration gradient. This results in rapid Wurtz-type homocoupling[4]. The Solution: Transition to a continuous flow microreactor. By forcing the exchange reagent (

) and benzyl iodide to mix within a microchannel at -40 °C, the residence time of the highly reactive benzyllithium intermediate can be restricted to < 0.1 seconds. This ensures the benzyllithium is quantitatively transferred to the intended external electrophile before homocoupling can initiate[4].

Our benzyl iodide stock has turned dark purple/black, and our alkylation yields have crashed. Is the reagent decomposing?

The Causality: The C–I bond in benzyl iodide is extremely labile (

kcal/mol). Exposure to ambient UV light or moderate thermal stress initiates homolytic cleavage, generating benzylic radicals and free iodine ( ). The free not only imparts the dark color but actively poisons transition metal catalysts and promotes unwanted oxidations[5]. The Solution: Do not use isolated benzyl iodide for critical steps. Instead, employ an in-situ Finkelstein reaction. Use commercially stable benzyl chloride (or generate a reactive alkyl phenyl H-phosphonate from benzyl alcohol) and include a sub-stoichiometric amount of potassium iodide ( ) in the reaction mixture. The iodide ion acts as a nucleophilic catalyst, generating transient benzyl iodide that is immediately consumed by your target nucleophile, preventing accumulation and degradation[2][5].

Data Presentation: Reaction Condition Optimizations

Table 1: Influence of Matrix on Naphthol Chemoselectivity (BnI + Phenol/Naphthol) [1]

Solvent / Matrix	Additive / Catalyst	Major Product Dominance	Yield Range
Solvent-free	K2CO3 + TEBAC	O-Alkylation (Ether)	89 – 96%
Solvent-free	K2CO3 (No TEBAC)	Mixed (Substantial C-Alkylation)	Variable
Solvent-free	None	C-Alkylation	Predominant

| CPME / Toluene | 1-2 eq Ether Additives | Ortho-C-Alkylation | Up to 92% |

Table 2: Minimizing Wurtz Coupling in Benzyllithium Generation [4]

Reactor Type	Temp (°C)	Residence Time	Exchange Reagent	Target Conversion	Wurtz Homocoupling
Standard Batch	0 °C	30 minutes	nBuLi	< 50%	High (Major byproduct)
Continuous Flow	0 °C	2.0 mL/min	nBuLi	50%	Moderate

| Continuous Flow | -40 °C | < 0.1 seconds | nBuLi | > 90% | Trace / Suppressed |

Self-Validating Experimental Protocols

Protocol A: In-Situ Catalyst-Driven Selective O-Alkylation (Overriding Ambident Reactivity)[2]

Objective: Achieve >95% selective O-alkylation of a 2-quinolinone using in-situ generated benzyl iodide.

• Preparation: In an inert-atmosphere glovebox, charge a dry Schlenk flask with 2-quinolinone (1.0 equiv),

  pre-catalyst (1.0 - 2.5 mol %), and Potassium Iodide (2.0 equiv).

• Solvent Addition: Suspend the mixture in anhydrous DMF (0.5 M concentration).

• Electrophile Introduction: Add benzyl chloride (1.2 equiv) dropwise via syringe. (Self-Validation Checkpoint: The KI will transiently convert the chloride to benzyl iodide. A slight color change indicating Pd-complexation should occur without bulk darkening).

• Reaction: Stir the reaction at 80 °C for 12 hours.

• Validation: Analyze the crude reaction mixture via

  NMR. The defining downfield shift of the quinolinone ring protons confirms O-alkylation, whereas a shift in the N-H / N-CH2 region would indicate failed chemoselectivity.

Protocol B: Microreactor Suppression of Wurtz Coupling[4]

Objective: Generate benzyllithium without bibenzyl homocoupling.

• Microreactor Setup: Connect two syringe pumps to a T-mixer microreactor (internal volume ~0.5 mL) submerged in a cryo-cooling bath at -40 °C.

• Reagent Loading: Load Syringe A with benzyl iodide (0.20 mmol, 1.0 equiv) and your target electrophile (e.g., benzaldehyde, 1.5 equiv) in anhydrous THF. Load Syringe B with

  (1.25 equiv) in hexanes.

• Flow Execution: Initiate combined flow (optimized up to flow rates that guarantee < 0.1 s residence time in the mixing zone).

• Quench: Elute the outflow directly into a rapidly stirring flask containing saturated aqueous

  .

• Validation: Perform rapid GC-MS on the organic layer. The target secondary alcohol peak must dominate. If an

  peak (bibenzyl) exceeds 5%, the flow rate is too slow, permitting transient accumulation of benzyllithium.

References

• "Selective C-alkylation of substituted naphthols under non-aqueous conditions", ResearchGate. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhlDAkkpIHODWxpahVH9Fi8mzl63k-EknBFkveUAX80PCvRIDaHbPrjxETT6yb-x4WTwZ5SIai7y3x1uHuF0V6ClOA4N9hkAhcvU_HAs_TVgoNgu_pixPWbOr-vHiU6ivemskrSm1Ltn116fCOFRhh-Td4DWOD7XZ2-FK0QshazO_A9D3tCZJisHXEJ7EmRe2O_2nTMna5h4hWqGNcgkkIlq69Zt9Q_HoOV-Kk7m8XpQbjhownpdT_DQ==]
• "A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence", Organic & Biomolecular Chemistry. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEwDJJ77XvQwuilf8DtXnUCqRKoUcnxQL7O_SgJ0nLxm013NNQF5xnxpNdTcdp3BZkvwIGBEZ3uQhYPYwL5oiSsL10FTF9ME_HZ2qqD7jmBuWI98C8MT4XTZjncIMKeLrlcXg1qjwySeaMsMhtXHXfj3KdA-_zn6y4=]
• "Continuous Flow Preparation of (Hetero)benzylic Lithiums via Iodine–Lithium Exchange Reaction under Barbier Conditions", Organic Letters (ACS Publications). URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4i-xeM-zWTXfTutsdxn_mYbhs2iQ2ohhQ5Cdvshoa276getI5-xeVPI0I9sk5oF28OksrhvzfYsofmrmlfgkTVvSfsXc-9S-jSmrFEye3ANaljYchzyC7eJRz1pew6z2iWLFetbYmIxN3Szg4zA==]
• "Pd-Catalyzed Chemoselective O-Benzylation of Ambident 2-Quinolinone Nucleophiles", ACS Catalysis. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGoRZuIyyyvXYxJIVzxiBl-bIxYkgiMCZu5glNsTSonrltCyvUEsvN1WoT9jRG0bAWBbOlPd47SssS_PfmzNX3zf0UVTMmcqpxyACrppGuMYGDhmpnbR9QgvP6mqQTtxqwFzJIs8kp2N24_3A==]
• "Reduction of Resource Use & Waste Generation in Nucleophilic Substitutions: “Low Waste” Alkyl Halide Synthesis", ChemRxiv. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHOlNNtfFjQQrtNX7cUk-hP2_jN3ef-qv7LuIcQRT2EbK7-fbuacBEhAeKmF4XiyLx4XRlz_hG4djHPrJCvuNNVwVFA6S2NE0ZUDfysp4O_qbz-b_sH4biT9s1fTaw4g777oSapI_H3ugcOLT20pZbnZ_cR]
• "Benzyl iodide prep and purification - Powered by XMB", ScienceMadness Discussion Board. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEFgGxNtNbLcfWpjFuT6h_Peor_oSld-x1xr0gX6PCRkO82CMceD_PvjZalI6IbNKd1Nc-IPOuxVzcCzymYPRNZsnISTySWv424PXwpxTB1x6LE-ww64Wv_s7fPXw7dcNhssYVJsz1XPSRCs164SQd8VLyPz2Q=]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01902H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]

storage conditions to prevent light sensitivity in benzyl iodides

Technical Support Center: Benzyl Iodides

A Guide to Storage, Handling, and Troubleshooting for Light-Sensitive Applications

Welcome to the technical support center for benzyl iodides. This guide is designed for researchers, scientists, and drug development professionals who utilize these potent but sensitive reagents. Benzyl iodides are invaluable alkylating agents in organic synthesis; however, their utility is matched by their susceptibility to degradation, particularly from light exposure. Improper storage and handling can lead to compromised reagent purity, inconsistent reaction outcomes, and significant loss of yield.

This document moves beyond standard safety data sheets to provide in-depth, field-proven insights into the causality behind experimental choices. We will explore the mechanisms of photodegradation and provide robust, self-validating protocols to ensure the integrity of your experiments and the reliability of your results.

Troubleshooting Guide: Diagnosing and Solving Common Issues

This section addresses specific problems you may encounter during your experiments. Each issue is followed by a diagnostic guide and corrective actions rooted in the chemical properties of benzyl iodides.

Question: My reaction yield is significantly lower than expected, and I'm observing a dark, tar-like substance in my reaction flask. What's happening?

Answer: This is a classic symptom of benzyl iodide degradation. The primary cause is the cleavage of the benzylic carbon-iodine (C-I) bond, a process readily initiated by exposure to light, especially UV and blue wavelengths.[1]

• Causality (The "Why"): The C-I bond is relatively weak and susceptible to homolytic cleavage when it absorbs sufficient energy from light. This photodegradation generates a benzyl radical (C₆H₅CH₂•) and an iodine radical (I•).[2] These highly reactive radical species can initiate a cascade of unwanted side reactions, including polymerization and recombination, which produce the dark, insoluble materials you are observing.[3] This process consumes your starting material, directly causing the low yield of your desired product.

• Corrective Actions:

  • Verify Reagent Quality: Before starting, inspect your benzyl iodide. Pure benzyl iodide should be colorless to light yellow crystals or a liquid.[4][5] If it is dark brown or purple, it has likely decomposed, and you should consider purification or using a fresh bottle. The purple or brown color is often indicative of elemental iodine (I₂) formation.

  • Implement Light-Exclusion Techniques: During your entire experimental setup and reaction, you must protect the reagent and the reaction mixture from light.

    • Wrap your reaction flask, dropping funnel, and any other glassware containing the reagent with aluminum foil.[6]

    • Work in a fume hood with the sash lowered and the overhead light turned off, relying on ambient lab light only as necessary.[7] For highly sensitive applications, using a red or amber-colored safelight can be beneficial.[1]

  • Maintain Anhydrous and Inert Conditions: Benzyl iodide is also sensitive to moisture and air.[3][8] Ensure all glassware is flame- or oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).[9][10] Moisture can lead to hydrolysis, while oxygen can also participate in radical-mediated degradation pathways.

Question: I've followed all light-protection protocols, but my reaction is still sluggish or incomplete. Could the storage of the benzyl iodide be the issue?

Answer: Absolutely. Long-term storage conditions are as critical as the handling during the experiment. Degradation is a cumulative process, and a reagent that has been improperly stored will perform poorly even with perfect experimental technique.

• Causality (The "Why"): In addition to light, heat can promote the thermal decomposition of benzyl iodide, leading to the same C-I bond cleavage.[2] Even slow, low-level degradation over weeks or months in storage will reduce the purity and effective concentration of the active reagent. Furthermore, repeated exposure to light every time the freezer or storage cabinet is opened can cause cumulative photobleaching and degradation.[11]

• Diagnostic & Preventative Workflow:

  • Audit Your Storage Protocol: Benzyl iodide should be stored in a tightly sealed, opaque container.[6][12] Amber glass vials are standard.[13]

  • Control the Temperature: The recommended storage temperature is 2–8 °C, under an inert atmosphere.[4][10] Storing at lower temperatures (-20 °C) is also acceptable and can further slow decomposition pathways.[7]

  • Minimize Headspace and Use Inert Gas: For long-term storage, consider aliquoting the reagent into smaller, single-use vials to minimize the headspace and the frequency of opening the main container.[11] Before sealing, purge the vial with a dry, inert gas like argon or nitrogen to displace any air and moisture.[7]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for benzyl iodide?

A: The ideal conditions are designed to mitigate all primary degradation pathways: light, heat, and reaction with air/moisture.

Parameter	Recommendation	Rationale
Temperature	2–8 °C (Refrigerated)[4][10]	Slows the rate of thermal decomposition.
Atmosphere	Under dry Nitrogen or Argon[10]	Prevents reaction with atmospheric moisture and oxygen.
Container	Tightly sealed amber glass bottle or vial[13]	Amber glass blocks UV and other high-energy wavelengths of light.[6] A tight seal prevents ingress of air and moisture.[14]
Location	Dark, dedicated chemical storage cabinet[14][15]	Provides an additional barrier against ambient light and ensures separation from incompatible materials.

Q2: How can I tell if my benzyl iodide has degraded?

A: Visual inspection is the first step. Fresh, pure benzyl iodide is a colorless to light-yellow solid or liquid.[16] A dark brown or purplish hue is a strong indicator of decomposition and the presence of elemental iodine (I₂). If the material is a solid, check for a non-uniform appearance.

Q3: Is it possible to purify degraded benzyl iodide?

A: Purification is possible but should be approached with caution due to the compound's irritating properties.[4][17] A common method involves dissolving the crude material in a suitable organic solvent, washing with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) to remove iodine, drying the organic layer, and removing the solvent under reduced pressure.[18] Recrystallization from a suitable solvent like ethanol can also be effective.[19] However, for most applications, starting with a fresh, high-purity reagent is more time-efficient and reliable.

Q4: Besides light, what other incompatibilities should I be aware of?

A: Benzyl iodide is a reactive alkyl halide. It should be stored separately from strong oxidizing agents, bases, and nucleophiles.[14][20] It can react with water, sometimes violently, and may evolve flammable hydrogen gas upon contact with certain metals.[4][21][22]

Experimental Protocol: Light-Sensitive Williamson Ether Synthesis

This protocol details the synthesis of benzyl phenyl ether, highlighting the critical steps for handling light-sensitive benzyl iodide.

Objective: To synthesize benzyl phenyl ether from phenol and benzyl iodide while preventing reagent degradation.

Materials:

• Phenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Benzyl iodide (stored in an amber vial under argon)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Apparatus Setup (Light Exclusion):

  • Oven-dry a round-bottom flask with a magnetic stir bar and allow it to cool to room temperature under a stream of dry nitrogen.

  • CRITICAL: Wrap the entire flask with aluminum foil, leaving only a small, re-sealable flap to observe the contents if absolutely necessary.[6]

  • Equip the flask with a septum and a nitrogen inlet.

• Formation of the Alkoxide:

  • In the foil-wrapped flask, suspend sodium hydride in anhydrous THF.

  • Slowly add a solution of phenol in anhydrous THF dropwise at 0 °C.

  • Allow the mixture to warm to room temperature and stir for 30 minutes until hydrogen evolution ceases.

• Addition of Benzyl Iodide (Light Exclusion):

  • CRITICAL: Turn off the fume hood light.[7]

  • Using a clean, dry syringe, draw the required amount of benzyl iodide from the amber storage vial. Ensure the vial is quickly re-sealed and purged with nitrogen.

  • Slowly add the benzyl iodide to the reaction mixture at 0 °C.

• Reaction:

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. The foil wrapping must remain in place for the entire duration.

  • Monitor the reaction by TLC, ensuring any samples are taken and processed quickly with minimal light exposure.

• Workup:

  • Once the reaction is complete, cool the flask to 0 °C.

  • Slowly quench the reaction by adding saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and wash the organic layer with saturated aqueous Na₂S₂O₃ to remove any iodine formed from minor degradation.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product via flash column chromatography to obtain pure benzyl phenyl ether.

Visual Logic Guides

The following diagrams provide visual workflows for troubleshooting and understanding the core chemical processes.

Caption: Troubleshooting workflow for low reaction yields.

Caption: The light-induced radical degradation of benzyl iodide.

References

• Storage instructions for chemical reagents. (2025, April 7). [Source Not Provided]
• 5 Tips for Handling Photosensitive Reagents. (2024, October 31). Labtag Blog.
• Proper Reagent Storage and Handling | Updated 2025. (2015, February 19). StressMarq Biosciences Inc.
• Reagent storage conditions. Lumiprobe.
• Air-Sensitive Chemistry: Practical and Safety Considerations. (2021, May 15). Fisher Scientific.
• Troubleshooting: How to Improve Yield. University of Rochester, Chemistry.
• BENZYL IODIDE - Safety Data Sheet. (2026, January 3). ChemicalBook.
• Thermal Decomposition of 2- and 4-Iodobenzyl Iodide Yields Fulvenallene and Ethynylcyclopentadienes: A Joint Threshold Photoelectron and Matrix Isolation Spectroscopic Study. (2023, September 21). PMC.
• How To Protect Light Sensitive Products. LFA Tablet Presses.
• Air Sensitive Compounds. Ossila.
• Life-Changing Safety Tips for Handling Labor
• The mechanism of photolysis of benzyl halides and benzyl acetate in alcohols. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Best Practices for Safe Chemical Storage in Laboratories. (2024, December 6). Innova Design Group.
• Benzyl iodide | C7H7I | CID 12098. PubChem.
• Cas 620-05-3, BENZYL IODIDE. LookChem.
• SAFETY D
• Working with Chemicals - Prudent Practices in the Labor
• Troubleshooting low yields in ICl iodin
• Benzoyl iodide SDS, 618-38-2 Safety D
• Troubleshooting low yield in Benzotrichloride-medi
• BENZYL IODIDE | 620-05-3. ChemicalBook.
• CN112723982B - Preparation method of benzyl iodide and derivatives thereof.
• Benzyl iodide synthesis by iodination or substitution. Organic Chemistry Portal.
• BENZYL IODIDE CAS#: 620-05-3. ChemicalBook.
• CN111196750B - Preparation method of benzyl iodide and derivatives thereof.
• 620-05-3, Benzyl iodide Formula. ECHEMI.
• Benzyl iodide. Wikipedia.
• Photodegradation Illumin
• Preparation of benzyl iodide. [Source Not Provided].
• Benzyl iodide - Hazardous Agents. Haz-Map.
• Benzyl iodide | Sigma-Aldrich. Sigma-Aldrich.

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• 1. lfatabletpresses.com [lfatabletpresses.com]
• 2. Thermal Decomposition of 2- and 4-Iodobenzyl Iodide Yields Fulvenallene and Ethynylcyclopentadienes: A Joint Threshold Photoelectron and Matrix Isolation Spectroscopic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BENZYL IODIDE | 620-05-3 [chemicalbook.com]
• 5. echemi.com [echemi.com]
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• 8. ossila.com [ossila.com]
• 9. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.nl]
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• 11. Proper Reagent Storage and Handling | Updated 2025 [stressmarq.com]
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• 22. lookchem.com [lookchem.com]

Technical Support Center: 1-Chloro-4-(iodomethyl)benzene Reactions

Welcome to the technical support and troubleshooting center for 1-Chloro-4-(iodomethyl)benzene (also known as 4-chlorobenzyl iodide). This compound is a highly versatile bifunctional building block used extensively in drug development and organic synthesis. It features a highly reactive, soft electrophilic center (the benzyl iodide) and a harder, less reactive electrophilic center (the aryl chloride).

Achieving high yields and strict chemoselectivity requires precise solvent selection. This guide provides causality-driven troubleshooting, green chemistry optimizations, and self-validating protocols for your workflows.

Decision Matrix: Solvent Selection Workflow

The following decision tree outlines the optimal solvent pathways based on your target reaction.

Solvent selection decision tree for 1-Chloro-4-(iodomethyl)benzene.

Knowledge Base & Troubleshooting FAQs

Q1: Why am I observing 4-chlorobenzyl alcohol or 4-chlorobenzyl methyl ether side products during my SN2 reactions? Causality & Solution: This is a classic solvolysis issue. If you are using polar protic solvents (like methanol, ethanol, or water), the highly polarizable C–I bond can undergo spontaneous ionization (SN1) or direct displacement by the solvent. The resulting 4-chlorobenzyl cation is highly resonance-stabilized. To prevent this, strictly utilize polar aprotic solvents (e.g., Acetone, Acetonitrile). These solvents solvate the counter-cation (e.g., K⁺ or Na⁺) but leave the nucleophile unsolvated and highly reactive, driving the SN2 pathway while suppressing solvent-induced side reactions.

Q2: I need to perform an N-alkylation but want to avoid reprotoxic solvents like DMF or NMP. What are the best alternatives? Causality & Solution: Dipolar aprotic solvents are favored for SN2 reactions because they do not hydrogen bond to nucleophiles, thus exponentially promoting the rate of reaction (1[1]). However, DMF and NMP are restricted under REACH due to environmental and health concerns. Cyrene (dihydrolevoglucosenone) and Propylene Carbonate are excellent, field-proven sustainable alternatives. Cyrene provides a similar dielectric constant to DMF, ensuring the transition state is stabilized without the associated toxicity risks (2[2]).

Q3: My reaction mixture is turning dark brown, and I am isolating 1,2-bis(4-chlorophenyl)ethane. What is happening? Causality & Solution: Benzyl iodides are highly sensitive to light and heat. The weak C–I bond is prone to homolytic cleavage, generating benzylic radicals that easily dimerize to form the Wurtz-type homocoupling product (3[3]). Troubleshooting Steps:

• Exclude Light: Wrap the reaction flask in aluminum foil.

• Degas Solvents: Dissolved oxygen can initiate radical chain reactions. Sparge your solvent with Argon for 15 minutes prior to adding the 1-chloro-4-(iodomethyl)benzene.

• Temperature Control: Keep the reaction temperature below 60°C unless strictly necessary.

Q4: How do I ensure the nucleophile only attacks the iodomethyl group and leaves the aryl chloride intact? Causality & Solution: Chemoselectivity is naturally favored here due to the superior leaving group ability (I⁻ >> Cl⁻) and the hybridization of the electrophilic carbon (sp³ benzylic vs. sp² aryl). For example, 1-chloro-4-(iodomethyl)benzene is frequently used in Cu(I)-mediated click reactions, where the benzyl iodide reacts cleanly without affecting the aryl chloride (4[4]). If you intend to perform a sequential reaction, perform the SN2 displacement first at room temperature in a polar aprotic solvent. Isolate the intermediate, and then perform the Pd-catalyzed cross-coupling on the aryl chloride using ethereal solvents (like THF or 1,4-Dioxane) to ensure optimal ligand solubility (5[5]).

Quantitative Data: Solvent Parameters for Benzyl Iodide Alkylations

Solvent	Classification	Dielectric Constant (ε)	Dipole Moment (D)	SN2 Suitability	EHS Status (Green Chemistry)
DMF	Polar Aprotic	36.7	3.82	Excellent	Hazardous (Reprotoxic)
Acetonitrile	Polar Aprotic	37.5	3.92	Excellent	Problematic
Cyrene	Polar Aprotic	37.3	4.30	Excellent	Recommended
Acetone	Polar Aprotic	20.7	2.88	Good	Recommended
Methanol	Polar Protic	32.7	1.70	Poor (Solvolysis)	Problematic
THF	Ethereal	7.5	1.75	Poor (Slow)	Problematic

Self-Validating Experimental Protocol: Green N-Alkylation of Amines

Objective: Chemoselective alkylation of a secondary amine using 1-chloro-4-(iodomethyl)benzene in a sustainable solvent (Cyrene). Self-Validation Principle: This protocol incorporates in-process TLC checks and specific visual/temperature cues to confirm reaction progress and prevent over-alkylation or radical degradation.

Step 1: Preparation & Degassing

• Add 5.0 mL of Cyrene to a 25 mL round-bottom flask equipped with a magnetic stir bar.

• Sparge the solvent with Argon for 15 minutes. Causality: Removing dissolved oxygen prevents radical-induced homocoupling of the benzyl iodide.

Step 2: Reagent Addition

• Add the secondary amine (1.0 equiv, 1.0 mmol) and anhydrous K₂CO₃ (1.5 equiv, 1.5 mmol). The inorganic base will remain partially insoluble; vigorous stirring (800 rpm) is required to maintain a suspension.

• Wrap the flask in aluminum foil to protect the light-sensitive C–I bond.

• Cool the flask to 0°C using an ice bath. Slowly add 1-chloro-4-(iodomethyl)benzene (1.05 equiv, 1.05 mmol) dropwise. Causality: Adding the highly reactive electrophile at 0°C minimizes exothermic degradation and suppresses dialkylation.

Step 3: Reaction Execution & In-Process Validation

• Allow the reaction to naturally warm to room temperature (20-25°C) and stir for 2-4 hours.

• Validation Check: Perform a TLC (Hexanes:EtOAc 8:2) under UV light (254 nm). The starting benzyl iodide (R_f ~0.7) should be completely consumed, replaced by a new, lower R_f spot corresponding to the tertiary amine product. Troubleshooting: If the starting material persists, continue stirring at room temperature. Do not heat , as heating promotes C–Cl bond activation and radical degradation.

Step 4: Workup & Isolation

• Quench the reaction by adding 10 mL of deionized water. Causality: Cyrene is highly water-soluble and will partition entirely into the aqueous layer, forcing the organic product to precipitate or become easily extractable.

• Extract the aqueous mixture with Ethyl Acetate (3 x 10 mL).

• Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure chemoselective product.

References

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives | Chemical Reviews Source: acs.org[Link]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives Source: nih.gov[Link]

• Chlorinated Solvents: Their Advantages, Disadvantages, and Alternatives in Organic and Medicinal Chemistry Source: uct.ac.za[Link]

• Aliphatic C–H Bond Iodination by a N-Iodoamide and Isolation of an Elusive N-Amidyl Radical | The Journal of Organic Chemistry Source: acs.org[Link]

• Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction Source: nih.gov[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. science.uct.ac.za [science.uct.ac.za]

Technical Support Center: p-Chlorobenzyl Iodide Stability &amp; Handling

Welcome to the Advanced Technical Support Center for the handling, stabilization, and storage of p-chlorobenzyl iodide (4-chlorobenzyl iodide). As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. Benzyl iodides are notoriously labile compounds; their extreme electrophilicity and weak carbon-iodine (C–I) bonds make them highly susceptible to degradation in solution.

This guide provides a mechanistic understanding of why your reagents fail and outlines field-proven, self-validating protocols to ensure absolute experimental reproducibility.

Mechanistic Overview of Degradation

To prevent degradation, we must first understand the causality behind it. p-Chlorobenzyl iodide in solution primarily degrades via three distinct pathways:

• Photolytic/Thermal Homolysis: The benzylic C–I bond is exceptionally weak. Exposure to ambient light or mild heat induces homolytic cleavage, generating highly reactive p-chlorobenzyl radicals and iodine radicals (

  ), which rapidly recombine to form molecular iodine ( )[1][2].

• Hydrolysis (Nucleophilic Substitution): Benzyl iodides are powerful electrophiles. Trace amounts of water in hygroscopic solvents will drive hydrolysis, yielding p-chlorobenzyl alcohol and hydroiodic acid (HI)[3]. The generated HI autocatalyzes further degradation.

• Self-Condensation: In the presence of trace Lewis acids (e.g., metal impurities from spatulas or needles), the electron-rich aromatic ring of one molecule can attack the activated benzylic position of another, leading to Friedel-Crafts-type polymeric byproducts.

Mechanistic pathways of p-chlorobenzyl iodide degradation in solution.

Troubleshooting & FAQs

Q: Why did my clear p-chlorobenzyl iodide solution turn pink, and eventually dark brown, overnight?

A: This is the visual hallmark of molecular iodine (

) generation . The C–I bond in photosensitive benzyl iodides undergoes rapid homolysis when exposed to light, forming benzyl and iodine radicals[2]. The iodine radicals couple to form , which imparts a pink/purple hue to non-polar solvents (like toluene or hexanes) and a brown hue to polar aprotic solvents.

• The Fix: Always store solutions in amber vials wrapped in aluminum foil. To salvage a slightly pink solution or prevent this entirely, add a piece of elemental copper wire to the storage vial; copper acts as a radical scavenger and an

  "sponge," forming insoluble CuI and driving the equilibrium away from free iodine.

Q: My GC/MS analysis shows a significant loss of titer and a large peak corresponding to p-chlorobenzyl alcohol. How is this forming in a non-polar solvent?

A: You are observing hydrolysis driven by trace moisture . Even if you are using a non-polar solvent like toluene, atmospheric moisture introduced during septa piercing is sufficient to hydrolyze the highly electrophilic benzylic carbon[3]. This reaction releases hydroiodic acid (HI), which lowers the pH of the micro-environment and accelerates further decomposition.

• The Fix: Solvents must be strictly anhydrous (stored over activated 3Å molecular sieves). All transfers must be performed using Schlenk line techniques or within a glovebox under an Argon atmosphere.

Q: I am observing a viscous, insoluble precipitate at the bottom of my storage flask. What is this, and how do I prevent it?

A: This is a polymeric byproduct resulting from Friedel-Crafts self-alkylation or radical coupling[4]. If your solution was exposed to trace metal impurities (acting as Lewis acids) or high concentrations of radicals, the molecules will self-condense.

• The Fix: Do not use stainless steel needles that have been degraded by acidic reagents; use PTFE-coated needles or glass pipettes for transfer. Furthermore, limit the storage concentration to

  M to reduce the kinetic probability of bimolecular self-condensation.

Q: Which solvent is best for the long-term storage of p-chlorobenzyl iodide?

A: You must use anhydrous, aprotic, and non-nucleophilic solvents . Toluene and hexanes are the gold standards. While dichloromethane (DCM) and chloroform are commonly used, halogenated solvents can participate in slow halogen exchange or radical reactions over time[5]. Never use THF (the generated HI will cleave the THF ring) or DMF/DMSO (which will directly react with the benzyl iodide).

Quantitative Data: Storage Parameters

To ensure reproducibility, adhere to the following empirically derived storage parameters.

Solvent Choice	Condition	Additive	Temp (°C)	Estimated Stability / Half-Life
Toluene (Anhydrous)	Amber Vial, Argon	Copper Wire	-20°C	> 6 Months (Optimal)
Hexanes (Anhydrous)	Amber Vial, Argon	Copper Wire	-20°C	> 6 Months (Optimal)
Dichloromethane	Amber Vial, Argon	None	4°C	2 - 4 Weeks
Chloroform	Clear Vial, Air	None	20°C	< 48 Hours (Rapid release)
THF / DMF / MeOH	Any	Any	Any	Incompatible (Immediate degradation)

Standard Operating Procedure (SOP): Preparation & Stabilization

This protocol is designed as a self-validating system . If at any point the visual validation fails, the protocol dictates that the solution must be discarded, ensuring that downstream experiments are never compromised by degraded reagents.

Step-by-step workflow for the stabilization and storage of p-chlorobenzyl iodide.

Step-by-Step Methodology:

• Solvent Preparation: Dispense HPLC-grade toluene into a Schlenk flask containing activated 3Å molecular sieves. Degas the solvent via three freeze-pump-thaw cycles to remove dissolved oxygen (which facilitates radical propagation).

• Scavenger Preparation: Cut a 2 cm piece of elemental copper wire (99.9% purity). Wash the wire briefly with dilute HCl to remove surface oxides, rinse sequentially with water, acetone, and dry ether, and dry under vacuum.

• Vial Preparation: Place the clean copper wire into a borosilicate amber glass vial. Purge the vial with ultra-high purity Argon for 5 minutes.

• Dissolution: Inside a glovebox or using strict Schlenk techniques, dissolve the solid p-chlorobenzyl iodide in the degassed toluene to achieve a concentration of no more than 0.5 M. Transfer the solution to the prepared amber vial.

• Sealing and Storage: Seal the vial with a PTFE-lined silicone septum and an aluminum crimp cap. Wrap the vial in aluminum foil as a secondary light barrier and store immediately at -20°C.

• Self-Validation (Pre-Use Check):

  • Visual: Before use, allow the vial to warm to room temperature in the dark to prevent condensation. The solution must be completely colorless . If a pink or yellow tint is observed,

    has formed.

  • Analytical: Run a quick

    H-NMR in . The benzylic protons of pure p-chlorobenzyl iodide appear as a sharp singlet around 4.43 ppm. If a peak appears near 4.6 ppm, p-chlorobenzyl alcohol (hydrolysis) is present, and the solution should be discarded.

References

• Studies on the decomposition of tetra-alkylammonium salts in solution. Part I. Canadian Science Publishing.
• Thermal Decomposition of 2- and 4-Iodobenzyl Iodide Yields Fulvenallene and Ethynylcyclopentadienes: A Joint Threshold Photoelectron and Matrix Isolation Spectroscopic Study. The Journal of Physical Chemistry A - ACS Publications.
• Construction of sterically congested oxindole derivatives via visible-light-induced radical-coupling. Chemical Science (RSC Publishing).
• Direct Carbonylation of Benzyl Alcohol and Its Analogs Catalyzed by Palladium and HI in Aqueous Systems and Mechanistic Studies. Oxford University Press.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Construction of sterically congested oxindole derivatives via visible-light-induced radical-coupling - Chemical Science (RSC Publishing) DOI:10.1039/D1SC05273J [pubs.rsc.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Construction of sterically congested oxindole derivatives via visible-light-induced radical-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for the Analysis of 1-Chloro-4-(iodomethyl)benzene

For researchers, scientists, and drug development professionals, the accurate and robust analysis of chemical intermediates is a cornerstone of successful synthesis and quality control. 1-Chloro-4-(iodomethyl)benzene, a key building block in the synthesis of various pharmaceutical and organic compounds, presents unique analytical challenges due to its reactive nature. This guide provides an in-depth comparison of high-performance liquid chromatography (HPLC) methods for its analysis, grounded in scientific principles and experimental data. We will explore a proposed reversed-phase HPLC method and compare it with an alternative gas chromatography-mass spectrometry (GC-MS) approach, offering insights into the rationale behind methodological choices.

The Analytical Challenge: Understanding 1-Chloro-4-(iodomethyl)benzene

1-Chloro-4-(iodomethyl)benzene (C7H6ClI) is a halogenated aromatic compound with a molecular weight of 252.48 g/mol .[1] Its structure, featuring a reactive benzylic iodide, makes it susceptible to degradation, particularly nucleophilic substitution. This inherent instability necessitates careful consideration during the development of an analytical method to ensure accurate quantification and impurity profiling.

Proposed Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A well-designed RP-HPLC method offers a balance of speed, selectivity, and sensitivity for the routine analysis of 1-Chloro-4-(iodomethyl)benzene. The following method is proposed based on the physicochemical properties of the analyte and established chromatographic principles.

Rationale for Method Development

The selection of each parameter in the proposed HPLC method is a deliberate choice to address the specific characteristics of 1-Chloro-4-(iodomethyl)benzene.

• Stationary Phase: A C18 column is chosen for its hydrophobic properties, which will provide good retention for the nonpolar aromatic analyte. The end-capping of the silica-based stationary phase is crucial to minimize interactions with any potential acidic impurities or degradation products.

• Mobile Phase: A gradient of acetonitrile and water is selected. Acetonitrile is a common organic modifier in reversed-phase HPLC and is known to be compatible with a wide range of aromatic compounds.[2] Given that similar compounds like benzyl iodide are insoluble in water, a relatively high initial concentration of acetonitrile is proposed to ensure the analyte remains dissolved.[3] A gradient elution will allow for the effective separation of the main peak from both less retained (more polar) and more retained (less polar) impurities.

• Detection Wavelength: In the absence of a specific UV spectrum for 1-Chloro-4-(iodomethyl)benzene, we can infer a suitable wavelength from structurally similar compounds. p-Chlorotoluene, which shares the same chlorotoluene chromophore, exhibits maximum UV absorption at approximately 277.5 nm.[4] Therefore, a detection wavelength of 277 nm is proposed to provide high sensitivity for the analyte.

• Column Temperature: Maintaining a controlled column temperature of 25 °C enhances the reproducibility of retention times.

• Flow Rate: A standard flow rate of 1.0 mL/min is chosen for efficient separation within a reasonable analysis time on a standard 4.6 mm internal diameter column.

Experimental Protocol: Proposed RP-HPLC Method

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 60% B

  • 1-10 min: 60% to 90% B

  • 10-12 min: 90% B

  • 12.1-15 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 277 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of 1-Chloro-4-(iodomethyl)benzene and dissolve it in 10 mL of acetonitrile to prepare a stock solution of 1 mg/mL.

• Dilute the stock solution with a 60:40 (v/v) mixture of acetonitrile and water to a final concentration of 0.1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of volatile and semi-volatile compounds, GC-MS is a powerful alternative that offers high separation efficiency and definitive peak identification through mass spectral data.

Rationale for GC-MS Analysis

GC-MS is particularly well-suited for identifying and quantifying trace-level impurities. The high temperatures used in the GC inlet and column can, however, pose a risk of degradation for thermally labile compounds like benzylic iodides. Therefore, a fast temperature ramp and a relatively non-retentive column are often employed.

Experimental Protocol: GC-MS Method

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

Chromatographic Conditions:

• Column: HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250 °C

• Oven Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp: 20 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• Injection Mode: Split (e.g., 50:1)

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-300

Sample Preparation:

• Prepare a 1 mg/mL solution of 1-Chloro-4-(iodomethyl)benzene in a volatile solvent such as dichloromethane or ethyl acetate.

• Further dilute as necessary to fall within the linear range of the instrument.

Performance Comparison: HPLC vs. GC-MS

Feature	Proposed RP-HPLC Method	GC-MS Method
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid stationary phase.
Selectivity	Good for separating compounds with different polarities.	Excellent for separating volatile compounds with different boiling points and polarities.
Sensitivity	Good, especially with a UV detector at the λmax.	Excellent, particularly in Selected Ion Monitoring (SIM) mode for trace analysis.
Analyte Stability	Generally good at ambient temperature, but the potential for solvolysis in aqueous mobile phases exists.	Risk of thermal degradation in the hot injector and column.
Impurity Profiling	Effective for a wide range of polar and non-polar impurities.	Excellent for volatile impurities; non-volatile impurities will not be detected.
Quantification	Highly reproducible and accurate with proper calibration.	Highly reproducible and accurate, with the added benefit of mass spectral confirmation.
Cost & Complexity	Relatively lower cost and less complex instrumentation.	Higher initial instrument cost and greater operational complexity.

Trustworthiness: A Self-Validating System

The proposed HPLC method is designed to be robust and reliable, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines for analytical procedure validation. A comprehensive validation would include the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. This would be demonstrated by analyzing placebo samples and stressed samples (e.g., acid, base, oxidative, thermal, and photolytic degradation).

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed by analyzing a series of standards over a defined range.

• Accuracy: The closeness of test results obtained by the method to the true value. This is often determined by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Conclusion

The choice between HPLC and GC-MS for the analysis of 1-Chloro-4-(iodomethyl)benzene will depend on the specific analytical needs. The proposed RP-HPLC method offers a robust, reliable, and cost-effective solution for routine quality control, providing accurate quantification and the ability to monitor for a range of potential impurities. While GC-MS provides superior sensitivity and specificity for volatile impurities, the risk of thermal degradation of the target analyte must be carefully managed. For most applications in a drug development setting, a well-validated HPLC method will be the workhorse for ensuring the quality and consistency of this critical synthetic intermediate.

References

• LookChem. BENZYL IODIDE. [Link]

• National Center for Biotechnology Information. 4-Chlorotoluene. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. 1-Chloro-4-(iodomethyl)benzene. PubChem Compound Database. [Link]

• Agilent Technologies. Fast GC/MS Analysis for Benzene and Total Aromatic Content of Motor Gasoline. [Link]

• ResearchGate. Typical HPLC chromatograms of benzyl chloride (1), benzyl bromide (2),.... [Link]

• ResearchGate. Solvent Effects On Alkaline Hydrolysis Of N-Benzylphthalimide In Mixed Water-Acetonitrile And Mixed Water-N,N-Dimethylformamide. [Link]

• National Center for Biotechnology Information. A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. [Link]

• OECD. p-CHLOROTOLUENE CAS N°: 106-43-4. [Link]

• ResearchGate. Extraction of toluene for GC analysis?. [Link]

• Google Patents. Method for synthesizing 1-chloro-4-methyl-benzene.

• ResearchGate. Absorption spectrum of p -chlorotoluene (PCT) in cyclohexane at 4.... [Link]

• Google Patents.

• AIP Publishing. On the Fluorescence of p-Chlorotoluene in the Solid State at Low Temperatures Diffusion Coefficient Measurement with Glass Diaph. [Link]

• Google Patents.

• National Center for Biotechnology Information. Benzyl iodide. PubChem Compound Database. [Link]

• R Discovery. Polarographic Studies in Acetonitrile and Dimethylformamide: VIII . Behavior of Benzyl Halides and Related Compounds. [Link]

• ACS Publications. Thermal decomposition of benzyl iodide and of benzyl radicals in shock waves. [Link]

• Journal of Analytical Toxicology. A GC-MS Method for the Detection of Toluene and Ethylbenzene in Volatile Substance Abuse. [Link]

• National Institute of Standards and Technology. Benzene, iodo-. NIST Chemistry WebBook. [Link]

• Asian Journal of Chemistry. Nucleophilic Substitution of Benzyl Halides with in Ammonium Acetate in Presence of Glycerol as Green Solvent. [Link]

• Water Purification Reviews. p-Chlorotoluene in Tap Water: Hidden Health Risks Exposed. [Link]

• Journal of Chemical and Pharmaceutical Research. Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance. [Link]

• Ottokemi. 1-Chloro-4-(iodomethyl)benzene, 97%. [Link]

• National Institute of Standards and Technology. Benzene, 1-chloro-4-methyl-. NIST Chemistry WebBook. [Link]

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• ASTM International. Determination of Benzene, Toluene, and Total Aromatics in Finished Gasolines by Gas Chromatography/Mass Spectrometry. [Link]

• Indian Academy of Sciences. Ni(II)/Al(0) mediated benzylic - coupling in aqueous media. [Link]

• Oriental Journal of Chemistry. A Sensitive and Selective GC-MS Method for Analysis of Genotoxic Impurities in Dobutamine Hydrochloride. [Link]

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A Comparative Guide to the GC-MS Fragmentation of p-Chlorobenzyl Iodide

For researchers and professionals in drug development and chemical analysis, understanding the behavior of molecules within analytical instrumentation is paramount. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the identification and quantification of volatile and semi-volatile organic compounds. This guide provides an in-depth analysis of the electron ionization (EI) fragmentation pattern of p-chlorobenzyl iodide, a halogenated aromatic compound of interest in synthetic chemistry. We will explore the expected fragmentation pathways, compare its behavior to related benzyl halides, and provide a robust experimental protocol for its analysis.

Introduction to GC-MS and Electron Ionization

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[1] In essence, a complex mixture is injected into the GC, where individual components are separated based on their volatility and interaction with a stationary phase. As each compound elutes from the GC column, it enters the ion source of the mass spectrometer.

Electron Ionization (EI) is a widely used "hard" ionization technique where the analyte molecules are bombarded with a high-energy electron beam (typically 70 eV).[2] This process is energetic enough to not only knock an electron off the molecule to form a molecular ion (M⁺˙) but also to induce extensive fragmentation.[2][3] The resulting mass spectrum is a fingerprint of the molecule, showing the mass-to-charge ratio (m/z) of the molecular ion and its various fragments. The pattern of fragmentation provides valuable clues to the molecule's structure.[3][4]

The Predicted GC-MS Fragmentation Pattern of p-Chlorobenzyl Iodide

While a publicly available, detailed mass spectrum for p-chlorobenzyl iodide is not readily found in major spectral libraries, its fragmentation pattern under electron ionization can be confidently predicted based on the well-established principles of mass spectrometry and the known behavior of similar compounds, such as benzyl halides.[5][6] The molecular formula of p-chlorobenzyl iodide is C₇H₆ClI, with a molecular weight of approximately 252.48 g/mol .[7] A Chinese patent confirms the molecular ion peak at m/z 252.[8]

The primary fragmentation pathways are expected to be driven by the lability of the carbon-iodine bond and the stability of the resulting carbocations.

Key Predicted Fragmentation Pathways:

• Loss of Iodine Radical (I•): The C-I bond is the weakest bond in the molecule. Upon ionization, the molecular ion will readily lose an iodine radical (I•, mass = 127) to form the p-chlorobenzyl cation. This fragment is expected to be a major peak in the spectrum.

  • [C₇H₆ClI]⁺˙ → [C₇H₆Cl]⁺ + I•

  • m/z 252 → m/z 125

• Formation of the Tropylium Ion: The benzyl cation and its substituted analogues are known to rearrange to the highly stable tropylium ion. The p-chlorobenzyl cation (m/z 125) can lose a chlorine atom to form the tropylium ion. However, a more direct route to the unsubstituted tropylium ion (m/z 91) can occur via the loss of both iodine and chlorine. The tropylium ion is a common and often abundant fragment in the mass spectra of benzyl-containing compounds.[9]

  • [C₇H₆Cl]⁺ → [C₇H₆]⁺˙ + Cl• (less likely direct loss)

  • A more probable route to m/z 91 involves the loss of a chlorine radical from the chlorotropylium ion.

  • Formation of the chlorotropylium ion: The initial p-chlorobenzyl cation (m/z 125) is likely to be a prominent peak.

  • Formation of the tropylium ion (m/z 91): This is a hallmark of benzyl compounds and is expected to be a significant peak.[5][6]

• Loss of Chlorine Radical (Cl•): While less favorable than the loss of iodine, the loss of a chlorine radical (Cl•, mass = 35/37) from the molecular ion is also possible.

  • [C₇H₆ClI]⁺˙ → [C₇H₆I]⁺ + Cl•

  • m/z 252 → m/z 217

• Halogen Isotope Patterns: The presence of chlorine will result in a characteristic isotopic pattern for any chlorine-containing fragment. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate ratio of 3:1. Therefore, any fragment containing one chlorine atom will exhibit two peaks, two mass units apart, with the peak at M+2 having roughly one-third the intensity of the peak at M.[10] This pattern is a powerful diagnostic tool for identifying chlorine-containing fragments.

The following diagram illustrates the predicted major fragmentation pathways for p-chlorobenzyl iodide.

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comparing alkylating efficiency of p-chlorobenzyl iodide vs bromide

Executive Summary & Mechanistic Foundation

In synthetic medicinal chemistry and drug development, the precise alkylation of heteroatoms (amines, thiols, and hydroxyls) is a cornerstone of active pharmaceutical ingredient (API) synthesis. Benzyl halides are highly favored electrophiles because the adjacent aromatic

-system stabilizes the transition state, accelerating substitution kinetics[1]. However, when comparing p-chlorobenzyl iodide (p-Cl-BnI) with p-chlorobenzyl bromide (p-Cl-BnBr) , the inherent nature of the leaving group (nucleofuge) fundamentally dictates the reaction's efficiency.

As an Application Scientist, I approach the selection of these reagents not merely as a matter of yield, but as a kinetic optimization problem. The substitution generally proceeds via an

bimolecular nucleophilic substitution pathway[1]. In this framework, p-chlorobenzyl iodide is significantly more efficient than the bromide.

The Causality of Halide Reactivity:

• Bond Dissociation Energy: The carbon-iodine (C–I) bond (~234 kJ/mol) is substantially weaker and longer than the carbon-bromine (C–Br) bond (~293 kJ/mol). This lowers the activation energy (

  ) required to reach the transition state.

• Polarizability: Iodine possesses a much larger atomic radius than bromine. This highly polarizable electron cloud can easily distort to accommodate the developing negative charge during the departure of the nucleofuge[2].

• Leaving Group Stability (Basicity): A superior leaving group is inherently a weaker conjugate base. Because hydroiodic acid (HI, pKa ~ -10) is a stronger acid than hydrobromic acid (HBr, pKa ~ -9), the resulting iodide anion (

  ) is more stable and less reactive than the bromide anion ( ) once expelled[3].

Fig 1. SN2 activation energy differences between iodide and bromide leaving groups.

Quantitative Data Comparison

To quickly guide your experimental design, the physical and kinetic properties of both reagents are synthesized below. While p-Cl-BnI boasts superior reactivity, its physical instability often necessitates specific handling considerations compared to the highly robust p-Cl-BnBr.

Property / Feature	p-Chlorobenzyl Bromide	p-Chlorobenzyl Iodide	Mechanistic Rationale
C-X Bond Energy	~ 293 kJ/mol	~ 234 kJ/mol	Weaker C–I bond directly lowers the activation barrier.
Leaving Group pKa	~ -9 (HBr)	~ -10 (HI)	is a weaker conjugate base, stabilizing the departing charge efficiently[3].
Relative Reactivity	Moderate ( )	High ( )	Iodide’s superior polarizability accelerates the nucleophilic attack[2].
Bench Stability	High (Robust to ambient light)	Low (Photosensitive)	Weaker C–I bonds are susceptible to photolytic homolytic cleavage (liberates ).
Typical Use Case	General synthetic alkylations	Sterically hindered or weak nucleophiles	Iodide forces difficult alkylations to completion where bromide would stall.

Self-Validating Experimental Protocols

Due to the photosensitivity and limited shelf-life of p-chlorobenzyl iodide, the pharmaceutical industry predominantly utilizes p-chlorobenzyl bromide paired with in-situ Finkelstein activation . Below are two robust, self-validating workflows.

Protocol A: Direct Alkylation with p-Chlorobenzyl Iodide

Ideal for micro-scale reactions with highly valuable, hindered nucleophiles.

• Preparation of the Nucleophile: Dissolve 1.0 equivalent of your nucleophile in a polar aprotic solvent (e.g., anhydrous DMF or DMSO). Add 1.5 equivalents of a non-nucleophilic base (e.g., DIPEA or

  ).

  • Causality Check: Polar aprotic solvents solvate the cations but leave the nucleophile unsolvated ("naked"), maximizing its HOMO energy and reactivity for the

    displacement[4].

• Electrophile Addition: Protect the flask from light (aluminum foil). Cool to 0 °C to prevent over-alkylation. Add 1.1 equivalents of p-chlorobenzyl iodide dropwise.

  • Causality Check: p-Cl-BnI reacts violently. Chilling the reaction controls the exotherm and suppresses competitive

    elimination pathways.

• Monitoring: Allow to warm to room temperature over 2 hours. Validate completion via LC-MS. You should observe total consumption of the nucleophile due to the extreme efficiency of the iodide leaving group.

Protocol B: Finkelstein-Assisted Alkylation (The Industry Standard)

Ideal for scale-up, utilizing the bench-stable p-chlorobenzyl bromide while harnessing the kinetic power of the iodide[5].

• Halide Exchange: Dissolve 1.1 equivalents of p-chlorobenzyl bromide in anhydrous Acetone or Acetonitrile. Add 1.2 equivalents of anhydrous Sodium Iodide (NaI). Stir at room temperature for 30 minutes.

  • Causality Check: NaI is soluble in acetone, but the byproduct (NaBr) is strictly insoluble. As

    is displaced by , NaBr precipitates. According to Le Chatelier’s principle, this phase-separation irreversibly drives the equilibrium to form p-chlorobenzyl iodide in-situ[5].

• Visual Validation (Self-Validating Step): Do not proceed until a cloudy white precipitate (NaBr) forms in the flask. This is your absolute visual confirmation that the highly active electrophile is ready.

• Alkylation: Introduce the nucleophile and base to the suspension. Stir at 40 °C for 3 hours. The in-situ generated iodide ensures rapid conversion, matching the efficiency of Protocol A while avoiding the storage issues of unstable iodide reagents.

Fig 2. Finkelstein-assisted in situ generation of p-chlorobenzyl iodide.

Conclusion

While p-chlorobenzyl bromide represents a highly practical and stable synthetic building block, its alkylating efficiency is entirely superseded by p-chlorobenzyl iodide[2]. For researchers facing sluggish derivatizations or hindered substrates, explicitly switching to the iodide—or deploying an in-situ Finkelstein activation—offers a proven kinetic lever to push challenging substitutions to completion.

References

• Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio-Selectivity Guided by Entropy – nih.gov – 1

• Reactivity of Alkyl Halides in SN2 Reactions – chemistrysteps.com – 4

• A Comparative Guide to Leaving Groups in Benzylic Bromides for Derivatization – benchchem.com –2

• Leaving group – wikipedia.org – 3

• PTC C-Alkylation of a 3-Pyrrolidinone – phasetransfercatalysis.com – 5

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• 5. phasetransfercatalysis.com [phasetransfercatalysis.com]

A Researcher's Guide to the Spectroscopic Identification of 1-Chloro-4-(iodomethyl)benzene via FT-IR

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 1-Chloro-4-(iodomethyl)benzene. Designed for researchers and professionals in synthetic chemistry and drug development, this document moves beyond a simple peak list. It delves into the vibrational logic of the molecule, offers a robust experimental protocol for sample analysis, and presents a comparative analysis with structurally similar compounds to highlight unique spectroscopic identifiers.

The Vibrational Signature: A Molecular Blueprint

Infrared spectroscopy is a powerful, non-destructive technique for identifying functional groups and elucidating molecular structure. The absorption of infrared radiation excites specific vibrational modes within a molecule, such as the stretching and bending of bonds. For a molecule like 1-Chloro-4-(iodomethyl)benzene, its FT-IR spectrum is a composite fingerprint arising from three distinct structural components: the para-substituted aromatic ring, the benzylic iodomethyl group, and the aromatic chloro substituent.

Understanding these components is key to a confident spectral interpretation.

• The Aromatic Core (p-Disubstituted Benzene): The benzene ring gives rise to several characteristic absorptions. Aromatic C-H stretching vibrations are consistently found at wavenumbers just above 3000 cm⁻¹[1][2][3]. The stretching of the C=C bonds within the ring produces a series of absorptions, typically of medium intensity, in the 1600-1450 cm⁻¹ region[2][4][5]. Crucially for determining the substitution pattern, the out-of-plane (OOP) C-H bending vibrations for 1,4-disubstituted (para) rings produce a strong, characteristic band between 810-840 cm⁻¹[1].

• The Iodomethyl Group (-CH₂I): This aliphatic moiety provides several key signals. The C-H stretching of the methylene (-CH₂) group is expected just below 3000 cm⁻¹[3]. A distinctive -CH₂- wagging vibration can be observed in the 1300-1150 cm⁻¹ range[6][7][8]. The C-I stretching vibration itself is found at very low frequencies (typically 500-485 cm⁻¹) and may be outside the detection range of standard FT-IR spectrometers equipped with KBr optics[9].

• The Chloro Substituent (-Cl): The C-Cl bond attached directly to the aromatic ring has a stretching frequency that falls within the complex fingerprint region (typically below 850 cm⁻¹)[2][6][10]. Its absorption is often coupled with other ring vibrations, making a definitive assignment challenging without comparative analysis.

Experimental Protocol: High-Fidelity Data Acquisition

The quality of an FT-IR spectrum is fundamentally dependent on meticulous sample preparation. For a solid compound like 1-Chloro-4-(iodomethyl)benzene, the Potassium Bromide (KBr) pellet technique is the gold standard for transmission analysis, yielding high-resolution spectra.[11][12] The principle relies on dispersing the analyte within an IR-transparent matrix (KBr), which becomes a clear, glass-like disc under pressure.[13]

Step-by-Step KBr Pellet Preparation

• Material Preparation:

  • Gently grind ~100-200 mg of spectroscopy-grade KBr powder in a clean, dry agate mortar and pestle. It is crucial to use dry KBr, as water exhibits a broad absorption around 3400 cm⁻¹, which can obscure N-H or O-H stretching regions.[14]

  • Weigh approximately 1-2 mg of the 1-Chloro-4-(iodomethyl)benzene sample (a sample-to-KBr ratio of 0.5% to 1% is ideal)[13].

• Homogenization:

  • Add the sample to the KBr in the mortar.

  • Grind the mixture thoroughly for 1-2 minutes until it becomes a fine, homogenous powder. The goal is to reduce the sample's particle size to less than the wavelength of the IR radiation (~2 µm) to minimize light scattering (the Christiansen effect) and obtain sharp peaks.[13]

• Pellet Pressing:

  • Transfer the powder mixture into the collar of a clean pellet die.

  • Evenly distribute the powder and insert the plunger.

  • Place the die assembly into a hydraulic press. Apply a vacuum to the die for 1-2 minutes to remove trapped air and moisture, which can cause the pellet to be opaque or crack.[13][15]

  • Slowly apply 8-10 tons of pressure and hold for 2-3 minutes.[13][14] This high pressure causes the KBr to deform plastically and fuse into a transparent disc.[13]

• Analysis:

  • Carefully release the pressure and extract the die.

  • Remove the transparent or translucent pellet and place it in the spectrometer's sample holder.

  • Acquire a background spectrum of the empty sample compartment first, then acquire the sample spectrum. The instrument software will automatically ratio these to produce the final absorbance or transmittance spectrum.

Caption: Workflow for KBr Pellet Preparation.

Spectral Deconstruction of 1-Chloro-4-(iodomethyl)benzene

The primary diagnostic peaks for 1-Chloro-4-(iodomethyl)benzene are summarized below. These assignments are based on established group frequencies for its constituent parts.

Caption: Structure and Key Vibrational Regions.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Structural Origin
3100 - 3000	Medium-Weak	C-H Stretch	Aromatic Ring (=C-H)
3000 - 2850	Medium	C-H Stretch	Methylene Group (-CH₂-)
1600 - 1585	Medium	C=C Stretch (in-ring)	Aromatic Ring
1500 - 1400	Medium	C=C Stretch (in-ring)	Aromatic Ring
~1450	Medium	CH₂ Scissoring	Methylene Group (-CH₂-)
1300 - 1150	Medium	CH₂ Wagging	Methylene Group (-CH₂I)[8][10]
840 - 810	Strong	C-H Out-of-Plane Bend	1,4-Disubstituted Ring
850 - 550	Medium-Strong	C-Cl Stretch	Aryl Chloride (Ar-Cl)[2]
500 - 485	Medium	C-I Stretch	Alkyl Iodide (-CH₂I)[9]

Comparative Analysis: Distinguishing from Alternatives

The true power of IR spectroscopy in quality control and structural verification lies in comparing the spectrum of a product with that of potential starting materials or side-products. The unique combination of absorptions for 1-Chloro-4-(iodomethyl)benzene allows it to be clearly distinguished from its close structural analogs.

Compound	Key Diagnostic Difference from Target Compound
1-Chloro-4-(iodomethyl)benzene (Target)	Presence of a strong para-substitution OOP bend (~820 cm⁻¹), a -CH₂- wag (~1200 cm⁻¹), and a very low-frequency C-I stretch (~500 cm⁻¹).
4-Chlorobenzyl chloride	The C-Cl stretch of the -CH₂Cl group appears at a higher frequency (typically 850-550 cm⁻¹) compared to the C-I stretch. The absence of the low-frequency C-I band is a key differentiator.[6][16]
1-Chloro-4-iodobenzene	Lacks the aliphatic C-H stretches (<3000 cm⁻¹) and the -CH₂- wagging/scissoring bands associated with the methylene group. The overall spectrum will appear simpler in the 3000-1100 cm⁻¹ region.[17]
Benzyl iodide	The aromatic region will be different. It will lack the C-Cl stretching vibration and its C-H out-of-plane bending pattern will correspond to a monosubstituted ring (two strong bands at ~750 and ~700 cm⁻¹), not a para-disubstituted one.[4]

This comparative approach is essential for confirming reaction completion and product purity. For instance, in the synthesis of the target compound from 4-chlorobenzyl chloride, the disappearance of the characteristic C-Cl benzylic stretch and the appearance of the lower frequency C-I stretch would be definitive indicators of a successful Finkelstein-type reaction.

Conclusion

The FT-IR spectrum of 1-Chloro-4-(iodomethyl)benzene is rich with information. A confident identification rests on a systematic analysis of several key regions. The most telling features are the combination of:

• Aromatic C-H stretches appearing just above 3000 cm⁻¹.

• Aliphatic C-H stretches appearing just below 3000 cm⁻¹.

• A strong absorption band in the 840-810 cm⁻¹ range, which is highly indicative of para-substitution on the benzene ring.

• A medium-intensity wagging band from the -CH₂I group around 1200 cm⁻¹.

By employing the robust KBr sample preparation protocol outlined here and leveraging the comparative data, researchers can use FT-IR spectroscopy as a rapid, reliable tool for the unambiguous identification and quality assessment of 1-Chloro-4-(iodomethyl)benzene in a professional laboratory setting.

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• Academics. (2025, July 31). KBr pellet technique: Significance and symbolism. [Link]

• AZoM. (2022, May 10). How is Potassium Bromide Used in Infrared Spectroscopy?. AZoM. [Link]

• University of Colorado Boulder. (n.d.). IR: alkyl halides. Organic Chemistry at CU Boulder. [Link]

• Bruker. (2023, November 2). How to make a KBr pellet | FT-IR Spectroscopy | Transmission Analysis. YouTube. [Link]

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• Patsnap. (2026, February 26). How to Analyze Benzene Ring Vibrational Modes with IR. Patsnap Eureka. [Link]

• National Center for Biotechnology Information. (n.d.). 1-Chloro-4-iodobenzene. PubChem. [Link]

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• PubChem. (n.d.). 1-chloro-4-(iodomethyl)benzene. [Link]

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A Comparative Guide to the Visualization of Benzyl Iodides in Thin-Layer Chromatography

This guide provides an in-depth comparison of visualization techniques for benzyl iodides on thin-layer chromatography (TLC) plates. As compounds that are central to numerous synthetic pathways, yet possess unique chemical properties, the effective monitoring of reactions involving benzyl iodides is critical. This document moves beyond simple procedural lists to explore the causality behind methodological choices, ensuring that researchers, scientists, and drug development professionals can select and execute the most appropriate visualization strategy for their specific application.

The Challenge of Visualizing Benzyl Iodides

Thin-layer chromatography is a cornerstone of synthetic chemistry for its simplicity and speed in monitoring reaction progress, identifying compounds, and determining purity.[1][2] However, visualizing the separated compounds on the TLC plate is not always straightforward.[3][4][5] Benzyl iodides present a distinct set of challenges:

• UV-Activity as a Double-Edged Sword: The presence of the benzene ring renders most benzyl iodides active under short-wave ultraviolet (UV) light (254 nm).[2][5] While this provides a convenient non-destructive initial check, it often lacks the specificity required to distinguish the benzyl iodide product from UV-active starting materials or byproducts.

• Reactivity on Silica: The silica gel stationary phase is acidic and can promote the decomposition of sensitive compounds. Benzyl iodides, being reactive alkylating agents, can streak or degrade during chromatography, complicating interpretation.

• Lack of "High-Affinity" Functional Groups: Many of the most specific and sensitive TLC stains target particular functional groups, such as amines (Ninhydrin), aldehydes/ketones (2,4-DNP), or phenols (Ferric Chloride).[6][7] Benzyl iodides lack these functionalities, necessitating the use of more general, and often harsher, visualization reagents.

This guide will compare the most effective methods—from non-destructive UV analysis to universal oxidative stains—providing the data and protocols necessary to make an informed decision.

Comparative Analysis of Visualization Techniques

The choice of visualization method depends on the desired information, the stability of the compound, and the need for further analysis. The following table provides a comparative summary of suitable techniques for benzyl iodides.

Method	Principle of Detection	Procedure Summary	Pros	Cons	Suitability for Benzyl Iodides
UV Light (254 nm)	The aromatic ring absorbs UV light, quenching the fluorescence of the indicator-impregnated TLC plate, resulting in a dark spot.[3][4][5]	Irradiate the dried TLC plate with a 254 nm UV lamp.	Non-destructive, rapid, and simple.[3] The plate can be subsequently stained.[5]	Lacks specificity if other UV-active compounds are present. Low sensitivity for compounds with weak chromophores.[1][8]	Excellent for initial, rapid checks. Essential but often insufficient on its own.
Iodine Vapor	Iodine sublimes and forms reversible, colored complexes (typically brown/yellow) with many organic compounds.[3][5][6]	Place the dried plate in a sealed chamber containing iodine crystals.	General-purpose and semi-destructive; the stain often fades, potentially allowing for subsequent visualization.[3]	Spots are often faint and transient.[3][7] Considered a "hit-or-miss" technique; alkyl halides may not stain effectively.[3][8]	Moderate. Can be useful if other methods fail, but it is generally unreliable for this class of compounds.
Potassium Permanganate (KMnO₄)	A strong oxidizing agent. The purple permanganate ion (MnO₄⁻) is reduced by oxidizable compounds to form brown manganese dioxide (MnO₂).[3][8]	Dip the plate in a basic solution of KMnO₄ and gently heat.	Highly sensitive and universal stain for any oxidizable compound.[7][8] Provides yellow/brown spots on a distinct purple/pink background.[6]	Destructive. Can be messy and stain skin.[3] Overheating can cause the background to discolor.[8]	Excellent. The benzylic position and the iodide are susceptible to oxidation, leading to high sensitivity. This is often the most reliable method.
Ceric Ammonium Molybdate (CAM)	A powerful oxidizing agent that reacts with a wide range of organic functionalities to produce intensely colored (typically dark blue) spots upon heating.[6][8][9]	Dip the plate in the CAM solution and heat strongly with a heat gun.	Very universal and highly sensitive, often more so than other stains.[8]	Destructive. Requires significant heating. The reagent can be light-sensitive.[8][10]	Excellent. A highly reliable and sensitive alternative to permanganate for general-purpose visualization.
p-Anisaldehyde / Sulfuric Acid	Under strongly acidic conditions and heat, p-anisaldehyde reacts with various compounds to form highly conjugated, colored products.[3][8]	Dip the plate in the stain solution and heat until colored spots appear.	Can produce a spectrum of colors for different functional groups, aiding in spot differentiation.[1]	Destructive. Requires heating. May not be effective for non-polar compounds.[8]	Good. While not specific, it is a robust general stain that will reliably visualize benzyl iodides, sometimes with a characteristic color.

Experimental Workflows and Protocols

Scientific integrity demands reproducible and self-validating protocols. The following sections provide detailed, step-by-step methodologies.

General TLC Workflow

The foundational workflow for any visualization technique is proper plate development.

Caption: Standard experimental workflow for Thin-Layer Chromatography.

Causality Note: It is imperative to thoroughly dry the plate after elution and before chemical staining.[8] Residual organic solvents can react with the staining reagent, leading to a high background color and streaking, which can obscure the results.

Visualization Method Selection

The optimal visualization path often involves a multi-step approach, starting with non-destructive methods.

Caption: Decision workflow for selecting a TLC visualization method.

Detailed Protocols

Protocol 1: UV Visualization

• After developing the TLC plate, allow all solvent to evaporate completely in a fume hood.

• Place the plate under a UV lamp in a darkened area.

• Press the button for short-wave (254 nm) UV light.[5]

• UV-active compounds, such as those containing an aromatic ring, will appear as dark spots against the green fluorescent background of the plate.[3]

• Immediately and lightly circle any visible spots with a pencil, as they will disappear once the lamp is turned off.[5]

Protocol 2: Potassium Permanganate (KMnO₄) Stain

• Stain Preparation: In a wide-mouth jar, dissolve potassium permanganate (1.5 g) and potassium carbonate (10 g) in 200 mL of deionized water. Add 1.25 mL of 10% aqueous sodium hydroxide (NaOH) solution and stir until homogenous.[10] This solution is stable for several months when stored away from direct sunlight.[6]

• Application:

  • Ensure the developed TLC plate is completely dry.

  • Using forceps, quickly dip the plate into the stain solution for ~1-2 seconds, ensuring complete submersion of the developed area.

  • Remove the plate and let the excess stain drip off.

  • Wipe the back of the plate with a paper towel.[3]

• Development:

  • Gently warm the plate with a heat gun. Move the heat gun continuously to ensure even heating.

  • Oxidizable compounds will appear as yellow to brown spots against the purple background.[6]

  • Causality Note: Heating provides the activation energy for the oxidation-reduction reaction between the analyte and the permanganate. Overheating will reduce the permanganate on the plate background, turning it brown and obscuring the spots.[8]

Protocol 3: Ceric Ammonium Molybdate (CAM) Stain

• Stain Preparation: In a beaker, carefully and slowly add 15 mL of concentrated sulfuric acid to 235 mL of deionized water with stirring. To this acidic solution, add ammonium molybdate (12 g) and ceric ammonium sulfate (0.5 g). Stir until all solids have dissolved.[9][10] Store the solution in a foil-wrapped jar, as it can be photosensitive.[10]

• Application:

  • Follow the same dipping procedure as described for the KMnO₄ stain (Protocol 2, Step 2).

• Development:

  • Heat the plate firmly with a heat gun. CAM stain typically requires more heat than permanganate.

  • Most organic compounds will appear as dark blue or green spots on a pale yellow or blue background.[6][8]

Protocol 4: p-Anisaldehyde Stain

• Stain Preparation: In a flask, combine 135 mL of absolute ethanol, 5 mL of concentrated sulfuric acid, and 1.5 mL of glacial acetic acid. Allow the solution to cool to room temperature. Once cool, add 3.7 mL of p-anisaldehyde and stir vigorously.[10] Store the reagent refrigerated.

• Application:

  • Follow the same dipping procedure as described for the KMnO₄ stain (Protocol 2, Step 2).

• Development:

  • Gently heat the plate with a heat gun.

  • Spots will appear in various colors (e.g., blue, green, red, violet) on a light pink or colorless background.[8] The specific color can sometimes be used as an additional identifier for a compound.

References

• TLC Visualization Reagents - EPFL. (n.d.). EPFL. Retrieved March 7, 2026, from [Link]

• Nichols, L. (2022, April 7). 2.3F: Visualizing TLC Plates. Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• TLC Stains. (n.d.). University of Colorado Boulder. Retrieved March 7, 2026, from [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. (2020, January 2). Chemistry Hall. Retrieved March 7, 2026, from [Link]

• TLC Stains Preparation. (2011, June 28). ChemicalDesk.Com. Retrieved March 7, 2026, from [Link]

• TLC stains. (n.d.). Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Magic Formulas: TLC Stains. (n.d.). University of Rochester, Department of Chemistry. Retrieved March 7, 2026, from [Link]

• How to detect compounds on TLC plates? (2025, December 19). Filterbio Blog. Retrieved March 7, 2026, from [Link]

• Thin Layer Chromatography: The Basics. (2025, June 3). Bitesize Bio. Retrieved March 7, 2026, from [Link]

• Appendix 3: Recipes For TLC Stains. (n.d.). The Sarpong Group, University of California, Berkeley. Retrieved March 7, 2026, from [Link]

• Nichols, L. (2025, August 21). 5.7: Visualizing TLC Plates. Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• Thin Layer Chromatography (TLC). (n.d.). University of California, Los Angeles. Retrieved March 7, 2026, from [Link]

Sources

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. filter-bio.com [filter-bio.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. TLC stains [reachdevices.com]
• 9. Magic Formulas [chem.rochester.edu]
• 10. sarponggroup.com [sarponggroup.com]

A Senior Application Scientist's Comparative Guide to Purity Assessment of 4-Chlorobenzyl Iodide

For researchers and professionals in the pharmaceutical and fine chemical industries, the purity of starting materials and intermediates is not merely a matter of quality control; it is the bedrock of reaction efficiency, yield, and the safety profile of the final product. 4-Chlorobenzyl iodide, a highly reactive alkylating agent, is a critical building block in the synthesis of numerous target molecules. Its purity directly impacts downstream processes, making robust and accurate analytical assessment indispensable. An impure reagent can introduce competing side reactions, complicate purification, and compromise the integrity of the final compound.

This guide provides an in-depth comparison of the primary analytical methodologies for determining the purity of 4-chlorobenzyl iodide. We will explore the technical nuances of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Nuclear Magnetic Resonance (NMR) Spectroscopy. By examining the causality behind experimental choices and providing field-proven protocols, this document serves as a practical resource for selecting and implementing the most appropriate purity assessment strategy.

Understanding the Impurity Profile

Effective purity analysis begins with an understanding of potential impurities. For 4-chlorobenzyl iodide, these typically originate from the synthetic route or subsequent degradation. Common impurities may include:

• Starting Materials: Unreacted precursors such as 4-chlorobenzyl alcohol or 4-chlorobenzyl bromide.

• Side-Reaction Products: Formation of related isomers or over-halogenated species.

• Degradation Products: The compound is susceptible to hydrolysis and oxidation, which can form 4-chlorobenzyl alcohol and 4-chlorobenzaldehyde, respectively.[1][2]

• Residual Solvents: Solvents used during the reaction or purification steps.

Comparative Analysis of Core Analytical Techniques

The choice of an analytical technique is a critical decision driven by the specific requirements of the analysis, such as the need for qualitative impurity identification versus quantitative assessment, sensitivity, and available instrumentation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of volatile compounds based on boiling point and polarity, with mass-based identification.	Separation of compounds based on polarity in a liquid mobile phase, with UV absorbance detection.	Provides detailed structural information and can be used for quantification (qNMR) against a standard.
Selectivity	Excellent, especially with MS detection providing structural data for unknown impurity identification.	Good to Excellent, depending on column chemistry and mobile phase optimization.	Unparalleled for structural elucidation. Can distinguish between isomers.
Sensitivity	Very high (ppb to ppm levels).	High (ppm levels).	Lower sensitivity compared to chromatographic methods.
Quantification	Excellent for relative purity (area %). Requires reference standards for absolute quantification.	Excellent for both relative and absolute quantification with proper calibration.	Excellent for absolute quantification (qNMR) with a certified internal standard. Non-destructive.
Sample Throughput	Moderate to High.	High.	Low to Moderate.
Instrumentation Cost	Higher.	Lower.	Highest.
Key Advantage	Superior for identifying volatile and thermally stable unknown impurities.	Robust, versatile, and ideal for routine quality control of both volatile and non-volatile compounds.	Provides definitive structural confirmation and is a primary ratio method for quantification without needing a specific analyte standard.
Limitations	Requires analyte to be volatile and thermally stable. The iodide moiety can be labile at high temperatures.	Co-elution can be an issue. UV detection requires a chromophore.	Requires higher sample concentration. Complex mixtures can lead to overlapping signals.

In-Depth Experimental Methodologies

The trustworthiness of any analytical result is founded upon a robust and well-described protocol. The following sections provide detailed, self-validating methodologies for each technique.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds. The mass spectrometer provides definitive identification of the primary compound and its impurities based on their mass-to-charge ratio (m/z) and fragmentation patterns.

Rationale: This method is chosen for its high resolving power and the confirmatory data provided by the mass spectrometer. A non-polar column like a DB-5MS is selected as it separates compounds primarily by boiling point, which is effective for the target analyte and related impurities. A splitless injection is used to maximize sensitivity for trace impurity analysis. The GC-MS data for 4-chlorobenzyl iodide shows a characteristic molecular ion peak at m/z 252.[3]

Caption: Figure 1: GC-MS Workflow for 4-Chlorobenzyl Iodide Purity Analysis.

Protocol:

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: DB-5MS, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

• Chromatographic and Mass Spectrometric Conditions:

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless (1 µL injection volume).

  • Oven Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 15 °C/min to 280 °C, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: 40-400 m/z.

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh and dissolve a 4-chlorobenzyl iodide reference standard in dichloromethane to a concentration of 1 mg/mL.

  • Sample Preparation: Prepare a sample solution at the same concentration (1 mg/mL) in dichloromethane.

  • System Suitability: Inject the standard solution to verify retention time, peak shape, and detector response before analyzing samples.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a highly versatile and robust technique for purity assessment, particularly for compounds that may be thermally labile. Reverse-phase HPLC is the most common mode used for this type of analysis.

Rationale: An HPLC-UV method is advantageous as it operates at ambient temperature, preventing potential degradation of the heat-sensitive 4-chlorobenzyl iodide. A C18 column is selected for its broad applicability in separating non-polar to moderately polar compounds. The mobile phase of acetonitrile and water provides good separation, and UV detection at 210 nm is effective due to the compound's aromatic chromophore.[4][5]

Caption: Figure 2: HPLC-UV Workflow for 4-Chlorobenzyl Iodide Purity Analysis.

Protocol:

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile and water (70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.[4]

  • Injection Volume: 10 µL.

  • Column Temperature: Ambient (or controlled at 25 °C).

• Standard and Sample Preparation:

  • Calibration Standards: Prepare a stock solution of a reference standard in the mobile phase. Serially dilute to create a series of calibration standards covering the desired concentration range.

  • Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration within the calibration range (e.g., 0.5 mg/mL).

  • Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to protect the column from particulate matter.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides an unparalleled level of structural detail. For purity assessment, ¹H NMR is particularly powerful. By comparing the integrals of peaks corresponding to the main compound against those of impurities, a direct molar ratio can be determined. With the addition of an internal standard of known purity and concentration, this becomes a highly accurate quantitative technique (qNMR).

Rationale: NMR is a primary analytical method that relies on a fundamental physical property of atomic nuclei. Its response is directly proportional to the number of nuclei, making it inherently quantitative without the need for analyte-specific calibration curves (unlike chromatography). The chemical shifts and coupling patterns provide definitive structural confirmation. For 4-chlorobenzyl iodide, the expected ¹H NMR signals are a multiplet around 7.28 ppm for the four aromatic protons and a singlet around 4.41 ppm for the two benzylic protons.[3]

Caption: Figure 3: qNMR Workflow for 4-Chlorobenzyl Iodide Purity Analysis.

Protocol:

• Instrumentation: NMR Spectrometer (e.g., 400 MHz).

• Materials:

  • Deuterated Solvent: Chloroform-d (CDCl₃).

  • Internal Standard (for qNMR): A certified reference material that has a simple spectrum with peaks that do not overlap with the analyte, such as maleic acid or 1,4-dinitrobenzene.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 4-chlorobenzyl iodide sample into a vial.

  • For qNMR, accurately weigh a known amount (e.g., 5-10 mg) of the internal standard into the same vial.

  • Dissolve the contents in ~0.7 mL of the deuterated solvent.

  • Transfer the solution to a clean, dry NMR tube.

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. This typically requires a longer relaxation delay (e.g., D1 = 30 seconds) to ensure full relaxation of all protons for accurate integration.

• Data Analysis:

  • Process the spectrum (phasing, baseline correction).

  • Integrate the characteristic peak of 4-chlorobenzyl iodide (e.g., the benzylic CH₂ singlet at ~4.41 ppm) and the peak(s) from any identified impurities.

  • For qNMR, also integrate the known peak from the internal standard.

  • Calculate purity based on the ratio of the integrals, accounting for the number of protons each signal represents and the weights of the sample and standard.

Conclusion and Recommendations

There is no single "best" method for all scenarios; the optimal choice depends on the analytical objective.

• For routine quality control and release testing , where speed and robustness are key, HPLC-UV is often the method of choice. It provides reliable quantitative data for known impurities and the main analyte.

• For impurity identification and troubleshooting , particularly when unexpected peaks appear, GC-MS is invaluable. Its ability to provide structural information is critical for identifying unknown contaminants and understanding side reactions.

• For definitive structural confirmation and for qualifying a material as a reference standard , NMR spectroscopy is the gold standard. Quantitative NMR (qNMR) offers the most accurate assessment of purity without requiring a pre-existing standard of the analyte itself.

By leveraging these complementary techniques, researchers, scientists, and drug development professionals can build a comprehensive analytical strategy. This ensures the quality and integrity of 4-chlorobenzyl iodide, leading to more reliable and reproducible scientific outcomes.

References

• Preparation method of benzyl iodide and derivatives thereof. CN111196750B.

• Supplementary Information for: [Title of Paper]. The Royal Society of Chemistry. [Link]

• Separation of 4-Chlorobenzyl chloride on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• HPLC Method for Analysis of 2-Chlorobenzyl Chloride and 4-Chlorobenzyl Chloride on Newcrom R1 Column. SIELC Technologies. [Link]

• 4-Chlorobenzyl chloride. SIELC Technologies. [Link]

• A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. PMC. [Link]

• 4-Chlorobenzyl alcohol. NIST WebBook. [Link]

• ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• 4-Chlorobenzyl alcohol. NIST WebBook. [Link]

Sources

• 1. 4-Chlorobenzyl alcohol [webbook.nist.gov]
• 2. 4-Chlorobenzyl alcohol [webbook.nist.gov]
• 3. CN111196750B - Preparation method of benzyl iodide and derivatives thereof - Google Patents [patents.google.com]
• 4. HPLC Method for Analysis of 2-Chlorobenzyl Chloride and 4-Chlorobenzyl Chloride on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 5. 4-Chlorobenzyl chloride | SIELC Technologies [sielc.com]

Introduction: The Analytical Challenge of Dual-Halogenated Electrophiles

Comparative Elemental Analysis Guide: 1-Chloro-4-(iodomethyl)benzene vs. Halogenated Benzyl Alternatives

1-Chloro-4-(iodomethyl)benzene (also known as p-chlorobenzyl iodide) is a highly reactive electrophile frequently utilized in phase-transfer catalysis, N-arylation, and complex click chemistry workflows[1]. Because it bears two distinct halogens—chlorine on the aromatic ring and iodine on the benzylic position—it offers unique, orthogonal reactivity compared to standard benzyl halides.

However, this heightened reactivity introduces a significant quality control challenge. Benzylic iodides are highly susceptible to nucleophilic substitution by ambient moisture, leading to premature hydrolysis into 4-chlorobenzyl alcohol. To ensure experimental reproducibility, researchers must rigorously validate the structural integrity of these reagents. Elemental analysis (EA) serves as the ultimate self-validating system for this purpose: by closing the mass balance of Carbon, Hydrogen, Nitrogen, Sulfur, and Halogens (CHNS/X), researchers can definitively rule out degradation or cross-contamination[2].

Quantitative Data Comparison: Establishing the Baseline

To objectively assess the purity of 1-Chloro-4-(iodomethyl)benzene, its elemental signature must be compared against its common synthetic alternatives: 1-(bromomethyl)-4-chlorobenzene and 1-(chloromethyl)-4-chlorobenzene.

The table below summarizes the theoretical mass fractions required to validate these compounds. A high-purity analytical standard will yield experimental results within ±0.3% of these theoretical values.

Compound	Molecular Formula	Molar Mass ( g/mol )	Carbon (%)	Hydrogen (%)	Ring Chlorine (%)	Benzylic Halogen (%)
1-Chloro-4-(iodomethyl)benzene	C₇H₆ClI	252.48	33.30	2.40	14.04	50.26 (I)
1-(bromomethyl)-4-chlorobenzene	C₇H₆BrCl	205.48	40.92	2.94	17.25	38.89 (Br)
1-(chloromethyl)-4-chlorobenzene	C₇H₆Cl₂	161.03	52.21	3.76	--	44.03 (Total Cl)

Diagnostic Insight: If the experimental %C for 1-Chloro-4-(iodomethyl)benzene exceeds 33.30% while the %I drops below 50.26%, it is a direct stoichiometric indicator that the heavy iodine atom has been displaced by a lighter hydroxyl group (hydrolysis) or that the sample has degraded via photolysis.

Mechanistic Insights: Designing a Self-Validating Protocol

Standard CHN combustion analysis is insufficient for dual-halogenated compounds. While traditional elemental analyzers excel at quantifying organic non-metals[2], halogens present a unique matrix interference.

The Causality of Experimental Choices:

• Silver vs. Tin Capsules: Standard organic samples are weighed in tin capsules because tin oxidation creates an exothermic flash that drives combustion temperatures above 1800°C. However, for highly halogenated compounds like 1-chloro-4-(iodomethyl)benzene, tin forms volatile tin-halides that poison the reduction column and skew thermal conductivity detector (TCD) readings. Therefore, silver capsules must be used. Silver safely reacts with halogens to form stable silver halides (AgCl, AgI), trapping them and preventing detector interference[3].

• Ion Chromatography over Titration: While simple titration can determine total halogen content, it cannot reliably differentiate between chloride and iodide ions in the same matrix. To achieve a self-validating mass balance, the protocol mandates parallel Ion Chromatography (IC). IC separates the anionic species based on their affinity to the stationary phase, allowing precise, interference-free quantification of both halogens simultaneously[4].

Step-by-Step Methodology: CHN and Dual-Halogen Determination

This protocol outlines the coupled workflow for analyzing 1-Chloro-4-(iodomethyl)benzene using a FlashSmart CHNS/O Analyzer and an Ion Chromatograph.

Phase 1: CHN Determination via Flash Combustion

• Sample Encapsulation: Accurately weigh 1.0 to 2.0 mg of the finely powdered 1-chloro-4-(iodomethyl)benzene into a clean silver capsule[3].

• Combustion Aid: Add approximately ~1 mg of vanadium pentoxide (V₂O₅) to the capsule. Causality: V₂O₅ acts as an oxygen donor and combustion catalyst, ensuring complete oxidation of the halogen-heavy, carbon-poor matrix[3].

• Flash Combustion: Drop the sealed capsule into the combustion reactor maintained at 1000°C under a transient, highly pure O₂ environment.

• Gas Separation & Detection: The resulting gases (CO₂, H₂O) are swept by a helium carrier gas through a copper reduction column (to remove excess oxygen) and separated via gas chromatography before being quantified by the TCD[2].

Phase 2: Halogen Quantification via Ion Chromatography

• Parallel Digestion: Subject a secondary 2.0 mg sample to oxygen flask combustion (Schöninger flask method).

• Halogen Trapping: Absorb the combusted effluent gases into a basic aqueous buffer (e.g., Na₂CO₃/NaHCO₃). This converts all covalent halogens into stable aqueous anions (Cl⁻ and I⁻)[4].

• Chromatographic Separation: Inject the absorption solution into the Ion Chromatograph. Quantify the distinct peaks for Cl⁻ and I⁻ against a calibrated standard curve to verify the 14.04% Cl and 50.26% I mass fractions.

Workflow Visualization

Analytical workflow for CHN and halogen quantification via combustion and ion chromatography.

References

• Robertson Microlit - Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing
• Iowa State University - Thermo FlashSmart CHNS/O Elemental Analyzer - Chemical Instrument
• Elementar - Elemental analysis: operation & applic
• ACS Omega - Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Elemental analysis: operation & applications - Elementar [elementar.com]
• 3. cif.iastate.edu [cif.iastate.edu]
• 4. Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing [robertson-microlit.com]

Kinetic Study Comparison of Benzyl Halide Substitution Rates: A Benchmarking Guide for Process Chemists

As a Senior Application Scientist optimizing synthetic pathways for active pharmaceutical ingredients (APIs), selecting the appropriate benzylic electrophile is one of the most critical decisions in early-stage process design. Benzyl halides possess a unique reactivity profile that requires careful kinetic characterization. Unlike standard aliphatic halides, the adjacent aromatic ring enables benzyl halides to undergo both unimolecular (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) and bimolecular ( ) nucleophilic substitutions at dramatically accelerated rates.

This guide evaluates the substitution kinetics of benzyl chloride, benzyl bromide, and benzyl iodide, detailing the causality behind their reaction rates and providing a field-proven protocol for benchmarking their performance.

The Benzyl Anomaly: Dual-Pathway Causality

The defining feature of benzylic systems is the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-electron cloud of the phenyl ring. In an solvolysis pathway, the -system stabilizes the electron-deficient carbocation intermediate via resonance. Simultaneously, in an pathway, the -orbitals overlap with the p-orbital of the central carbon in the pentacoordinate transition state, effectively delocalizing the developing charge and lowering the activation energy[1].

Because both pathways are energetically accessible, kinetic studies must tightly control variables such as solvent polarity and nucleophile strength to isolate the desired mechanism.

Caption: Competing SN1 and SN2 nucleophilic substitution pathways for benzyl halides.

Leaving Group Kinetics & Substituent Effects

The kinetic reactivity among the halides consistently follows the trend: I > Br > Cl . This hierarchy is governed by two synergistic physical properties:

• Bond Dissociation Energy : The C–I bond is significantly weaker than the C–Br and C–Cl bonds, requiring less thermal energy to reach the transition state[2].

• Polarizability : The larger electron radius of iodine allows it to readily distort and diffuse the negative charge accumulating during the transition state, stabilizing the leaving group departure compared to the harder, less polarizable chloride ion.

Comparative Kinetic Data

The table below summarizes the relative second-order rate constants (

) for the displacement of various benzyl halides using thiocyanate ( ) in acetone.

Substrate	Leaving Group	Solvent	Nucleophile	Relative Rate Constant ( )
Benzyl Chloride	Chloride ( )	Acetone	Thiocyanate ( )	1 (Baseline)
Benzyl Bromide	Bromide ( )	Acetone	Thiocyanate ( )	~ 200
Benzyl Iodide	Iodide ( )	Acetone	Thiocyanate ( )	~ 1,000

Data synthesized from comparative benchmarking frameworks[2].

Solvent & Ring Substituent Modulations

Beyond the leaving group, the environment dictates the rate. For instance, in liquid ammonia (behaving as a dipolar aprotic solvent), the solvolysis of substituted benzyl chlorides exhibits strict

characteristics. The Hammett -value remains close to zero, proving that there is negligible charge development on the benzylic carbon and a highly concerted nucleophilic push-pull mechanism[1]. In contrast, in highly ionizing aqueous fluoroalcohols, ortho- and para-electron-donating substituents will rapidly accelerate dissociation[3].

Experimental Protocol: Self-Validating Kinetic Workflow

To design a highly robust analytical system, it is vital to mathematically decouple the target substitution reaction from background solvent solvolysis. We achieve this by establishing pseudo-first-order conditions using an overwhelming excess of the nucleophile, while concurrently running a nucleophile-free blank to subtract baseline solvolysis rates[4].

Step-by-Step Methodology

• Solution Preparation : Prepare a precise stock solution of the target benzyl halide (e.g., 0.010 M) and the nucleophile (e.g., 0.20 M) in an anhydrous solvent to inhibit unintended hydrolysis. The nucleophile must be present in at least a 10-fold molar excess.

• Thermal Equilibration : Transfer aliquots of both reagents into separate glass vials. Seal and submerge them in a thermostated bath (± 0.1 °C) for 20 minutes to achieve thermal equilibrium.

• Reaction Initiation (

  ) : Rapidly inject the benzyl halide into the nucleophile solution. Simultaneously, prepare a control sample by injecting the substrate into an equal volume of pure solvent (Nucleophile-Free Blank).

• Data Acquisition : Monitor the reaction continuously via conductometry (if the formation of the halide leaving group generates ions) or UV-Vis spectroscopy. Record data points until the reaction reaches at least 95% completion (approx. 4 half-lives).

• Data Extraction : For pseudo-first-order kinetics, plot

  versus time. The negative slope yields the observed rate constant ( ).

• Validation & Second-Order Calculation : Subtract the

  of the solvolysis control blank from the primary reaction's . Divide the adjusted value by the initial concentration of the nucleophile to derive the true intrinsic second-order rate constant ( ).

Caption: Step-by-step kinetic measurement workflow under pseudo-first-order conditions.

By repeating this precise protocol at a minimum of three distinct temperatures, researchers can construct an Arrhenius plot to derive the exact activation energy (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) and pre-exponential factor ( ) for the benzylic substitution, allowing for scalable process forecasting.

References

• Dalal Institute. Aliphatic Nucleophilic Substitution. Retrieved from: [Link]

• RSC Publishing. The kinetics and mechanisms of organic reactions in liquid ammonia. Retrieved from: [Link]

• NIH / PMC. The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. Retrieved from: [Link]

Sources

• 1. The kinetics and mechanisms of organic reactions in liquid ammonia - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Quantitative Analysis of 1-Chloro-4-(iodomethyl)benzene Residues: A Comparative Guide to Method Selection

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the control of process-related impurities is a critical aspect of ensuring drug safety and quality. Among these, potentially genotoxic impurities (PGIs) are of paramount concern due to their ability to damage DNA and pose a carcinogenic risk, even at trace levels. 1-Chloro-4-(iodomethyl)benzene, a reactive benzyl halide, often finds use as a chemical intermediate. Its structural alerts for reactivity with nucleophilic centers in biological macromolecules necessitate the development of highly sensitive and robust analytical methods for its detection and quantification as a residual impurity.

This guide provides a comprehensive comparison of two widely employed analytical techniques for the quantitative analysis of 1-Chloro-4-(iodomethyl)benzene residues: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV) . As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the underlying scientific rationale for methodological choices, enabling you to select and implement the most appropriate analytical strategy for your specific needs.

The Analytical Challenge: Why is 1-Chloro-4-(iodomethyl)benzene a concern?

1-Chloro-4-(iodomethyl)benzene belongs to the class of benzyl halides, which are known to be alkylating agents. This reactivity is the basis for their utility in organic synthesis but also underlies their potential genotoxicity. Regulatory bodies, such as those guided by the International Council for Harmonisation (ICH) M7 guideline, mandate strict control of such impurities in active pharmaceutical ingredients (APIs) and drug products.[1][2][3] The Threshold of Toxicological Concern (TTC) for a mutagenic impurity is often set at 1.5 µ g/day , necessitating highly sensitive analytical methods to ensure patient safety.[4][5][6]

Methodological Showdown: GC-MS vs. HPLC-UV

The choice between GC-MS and HPLC-UV for the analysis of 1-Chloro-4-(iodomethyl)benzene residues hinges on a variety of factors including the required sensitivity, the nature of the sample matrix, and the available instrumentation.

dot

Caption: Logical relationship for selecting an analytical method.

Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Volatility and Specificity

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[7][8] Given the nature of 1-Chloro-4-(iodomethyl)benzene, GC-MS is a highly suitable method, offering excellent chromatographic separation and highly specific detection.

Causality Behind Experimental Choices for GC-MS:

• Headspace vs. Direct Injection: For residual solvent analysis and other volatile impurities, headspace GC is often preferred to minimize matrix effects and protect the GC system from non-volatile sample components.[9][10][11][12] Given the volatility of 1-Chloro-4-(iodomethyl)benzene, a headspace approach is a viable and clean option.

• Column Selection: A non-polar or mid-polar capillary column, such as a DB-5MS or HP-1, is typically used for the separation of aromatic compounds.[1] These columns provide good resolution and thermal stability.

• Mass Spectrometric Detection: The mass spectrometer offers high sensitivity and specificity. Operating in Selected Ion Monitoring (SIM) mode allows for the detection of the target analyte at very low levels by monitoring characteristic ions, thereby reducing background noise and enhancing the signal-to-noise ratio.[13]

Experimental Protocol: Headspace GC-MS for 1-Chloro-4-(iodomethyl)benzene

dot

Caption: Workflow for Headspace GC-MS analysis.

1. Instrumentation and Materials:

• Gas chromatograph equipped with a headspace autosampler and a mass selective detector.

• Capillary column: e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5MS or equivalent).

• High-purity helium as carrier gas.

• Headspace vials (e.g., 20 mL).

• Solvent: Dimethyl sulfoxide (DMSO), analytical grade.

• 1-Chloro-4-(iodomethyl)benzene reference standard.

2. Preparation of Solutions:

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh approximately 10 mg of 1-Chloro-4-(iodomethyl)benzene reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with DMSO.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in DMSO to construct a calibration curve (e.g., 0.05, 0.1, 0.5, 1, 2.5, 5 µg/mL).

3. Sample Preparation:

• Accurately weigh a sample containing a known amount of the active pharmaceutical ingredient (API) into a headspace vial.

• Add a precise volume of DMSO to dissolve the sample. The final concentration of the API should be consistent across all samples.

4. GC-MS Conditions (Example):

• Headspace Sampler:

  • Oven Temperature: 80 °C

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

  • Incubation Time: 15 min

• Gas Chromatograph:

  • Inlet Temperature: 250 °C

  • Oven Program: Initial temperature 50 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min.

  • Carrier Gas Flow: 1.0 mL/min (constant flow).

• Mass Spectrometer:

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for 1-Chloro-4-(iodomethyl)benzene (the exact ions would be determined from the mass spectrum of the standard).

5. Data Analysis:

• Construct a calibration curve by plotting the peak area of 1-Chloro-4-(iodomethyl)benzene against its concentration for the working standard solutions.

• Determine the concentration of 1-Chloro-4-(iodomethyl)benzene in the sample by comparing its peak area to the calibration curve.

High-Performance Liquid Chromatography (HPLC) with UV Detection: A Versatile Alternative

HPLC is a robust and widely accessible technique suitable for a broad range of compounds, including those that are not sufficiently volatile for GC. For 1-Chloro-4-(iodomethyl)benzene, a reverse-phase HPLC method with UV detection is a viable alternative to GC-MS.

Causality Behind Experimental Choices for HPLC-UV:

• Derivatization: Benzyl halides themselves may not possess a strong enough chromophore for highly sensitive UV detection. Derivatization with a reagent that introduces a highly UV-absorbent or fluorescent moiety can significantly enhance sensitivity and selectivity.[13][14][15] A common strategy involves nucleophilic substitution of the iodide with a chromophore-containing nucleophile.[14] For instance, reacting the analyte with a reagent like 1-(4-Nitrophenyl) piperazine (4-NPP) can shift the absorption maximum to a region with less interference from the sample matrix.[14][15]

• Column and Mobile Phase: A C18 reversed-phase column is the workhorse for the separation of moderately non-polar compounds.[16] A mobile phase consisting of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol) is typically used to achieve optimal separation.

• UV Detection: Detection at the wavelength of maximum absorbance of the derivatized product will provide the best sensitivity.

Experimental Protocol: HPLC-UV with Pre-Column Derivatization for 1-Chloro-4-(iodomethyl)benzene

dot

Caption: Workflow for HPLC-UV analysis with derivatization.

1. Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, and UV-Vis detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Derivatization reagent (e.g., 1-(4-Nitrophenyl) piperazine).

• Potassium iodide (to ensure all benzyl halide is in the iodide form for consistent derivatization).[14][15]

• Solvents: Acetonitrile and water (HPLC grade), buffer (e.g., phosphate buffer).

• 1-Chloro-4-(iodomethyl)benzene reference standard.

2. Preparation of Solutions:

• Mobile Phase: Prepare the mobile phase as a mixture of buffer and acetonitrile. The exact composition should be optimized for the best separation.

• Standard and Sample Preparation with Derivatization:

  • Accurately prepare standard solutions of 1-Chloro-4-(iodomethyl)benzene in a suitable solvent (e.g., acetonitrile).

  • To a known volume of the standard or sample solution, add an excess of the derivatization reagent and potassium iodide.

  • Heat the mixture at a controlled temperature (e.g., 60 °C) for a specific time to ensure complete derivatization.[15]

  • Cool the reaction mixture and dilute with the mobile phase to a known volume before injection.

3. HPLC Conditions (Example):

• Column: C18, 250 mm x 4.6 mm, 5 µm.

• Mobile Phase: Gradient elution with (A) phosphate buffer and (B) acetonitrile. The gradient program should be optimized to separate the derivatized product from other components.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: The wavelength of maximum absorbance of the derivatized product (e.g., around 392 nm for a 4-NPP derivative).[14]

• Injection Volume: 10 µL.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area of the derivatized 1-Chloro-4-(iodomethyl)benzene against its initial concentration.

• Determine the concentration of 1-Chloro-4-(iodomethyl)benzene in the original sample based on the peak area of its derivative and the calibration curve.

Performance Comparison: GC-MS vs. HPLC-UV

The following table summarizes the expected performance characteristics of each technique for the analysis of 1-Chloro-4-(iodomethyl)benzene residues. The values are based on typical performance for similar analytes and methods.[9][16]

Performance Metric	GC-MS (Headspace)	HPLC-UV (with Derivatization)	Justification
Specificity	Very High	High	GC-MS provides mass spectral data for unambiguous peak identification. HPLC-UV relies on retention time and UV spectrum, which can be subject to interference from co-eluting impurities.
Sensitivity (LOQ)	Low ng/mL to pg/mL	Low µg/mL to ng/mL	The use of SIM mode in MS provides exceptional sensitivity. Derivatization enhances HPLC-UV sensitivity, but it may not reach the levels of GC-MS.
Accuracy (% Recovery)	90 - 110%	95 - 105%	Both methods, when properly validated, can achieve high accuracy.
Precision (% RSD)	≤ 15% at LOQ	≤ 10% at LOQ	Both techniques offer good precision. HPLC generally has slightly better injection precision.
Sample Throughput	Moderate	High	Headspace GC-MS methods often have longer cycle times due to the incubation step. HPLC methods can be faster per sample.
Method Development	More Complex	Less Complex	Optimizing headspace parameters and GC-MS conditions can be more involved than developing an HPLC-UV method, especially if derivatization is straightforward.
Cost & Accessibility	Higher	Lower	HPLC-UV systems are more common and less expensive to purchase and maintain than GC-MS systems.

Alternative Approaches

While GC-MS and HPLC-UV are the primary workhorses for this type of analysis, other techniques could be considered:

• LC-MS/MS: This would be the gold standard for sensitivity and specificity, particularly for non-volatile impurities or complex matrices.[7][13] It combines the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry.

• GC with Electron Capture Detection (GC-ECD): ECD is highly sensitive to halogenated compounds and could be an alternative to MS detection for GC analysis.

Conclusion and Recommendations

Both GC-MS and HPLC-UV are powerful and reliable techniques for the quantitative analysis of 1-Chloro-4-(iodomethyl)benzene residues. The choice of method should be guided by the specific requirements of the analysis.

• GC-MS is the recommended technique when:

  • The highest level of specificity and unambiguous peak identification is required.

  • Very low detection limits (in the low ng/mL or pg/mL range) are necessary to meet stringent regulatory requirements for genotoxic impurities.

• HPLC-UV with derivatization is a suitable alternative when:

  • A GC-MS system is not available.

  • The required sensitivity is within the low µg/mL to ng/mL range.

  • Higher sample throughput is a priority.

Ultimately, the selected method must be rigorously validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose, providing accurate and reliable data to ensure the safety and quality of pharmaceutical products.

References

• Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide. (2025, July 9). ResolveMass Laboratories Inc. Retrieved March 7, 2026, from [Link]

• Control Strategies of Genotoxic Impurities in Drug Substance & Product. (2020, February 27). SlideShare. Retrieved March 7, 2026, from [Link]

• A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. (2019, August 16). RSC Publishing. Retrieved March 7, 2026, from [Link]

• Supporting Information. (n.d.). Rsc.org. Retrieved March 7, 2026, from [Link]

• Evaluation of a GC–MS method for benzyl chloride content in processed food, meats, and marine products distributed in Korea. (2022, February 8). PMC. Retrieved March 7, 2026, from [Link]

• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. (2014, September 24). European Medicines Agency (EMA). Retrieved March 7, 2026, from [Link]

• A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. (2019, August 11). ResearchGate. Retrieved March 7, 2026, from [Link]

• assessment and control of dna reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk m7(r2). (2023, April 3). ICH. Retrieved March 7, 2026, from [Link]

• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. (2020, November 12). American Pharmaceutical Review. Retrieved March 7, 2026, from [Link]

• Guideline on the Limits of Genotoxic Impurities. (n.d.). European Medicines Agency (EMA). Retrieved March 7, 2026, from [Link]

• Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. (2014, August 20). ResearchGate. Retrieved March 7, 2026, from [Link]

• ICH M7: A Guide to Mutagenic Impurity Assessment Software. (2025, October 14). IntuitionLabs. Retrieved March 7, 2026, from [Link]

• How To Calculate The Safe Limit For Carcinogens As Per ICH M7. (2022, November 7). Lhasa Limited. Retrieved March 7, 2026, from [Link]

• Residual solvent analysis by GC-Headspace. (n.d.). Scharlab Internacional. Retrieved March 7, 2026, from [Link]

• Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine. (n.d.). Google Patents.

• Headspace GCFID Testing in Pharma: A QA Team's Guide. (2026, February 13). ResolveMass Laboratories Inc. Retrieved March 7, 2026, from [Link]

• Static Headspace GC–MS Detection of Residual Solvents—A Possible Simultaneous Identification and Quantitation Method. (2020, November 11). LCGC International. Retrieved March 7, 2026, from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Chloro-4-(iodomethyl)benzene

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 1-Chloro-4-(iodomethyl)benzene (CAS No. 35424-56-7). As a halogenated aromatic compound, it presents significant health and environmental hazards, necessitating strict adherence to established protocols. This document is intended for researchers, scientists, and drug development professionals to ensure personnel safety and regulatory compliance.

Hazard Assessment and Essential Safety Precautions

Understanding the inherent risks of 1-Chloro-4-(iodomethyl)benzene is the foundation of its safe management. This compound is not merely a chemical reagent but a hazardous substance requiring meticulous handling from acquisition to disposal.

1.1. GHS Hazard Profile

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear summary of the dangers associated with this compound. It is classified as acutely toxic and corrosive.[1]

Hazard Class	Category	GHS Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[1]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[1]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[1]
Specific target organ toxicity	Category 3	H335: May cause respiratory irritation[1]

1.2. Mandatory Personal Protective Equipment (PPE) & Handling

The causality behind PPE selection is directly linked to the hazard profile. The goal is to create an impermeable barrier between the researcher and the chemical.

• Eye and Face Protection: Wear chemical safety goggles or a full-face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133.[2] This is non-negotiable due to the chemical's classification as causing severe eye damage.[1]

• Skin Protection: Use impervious gloves (e.g., nitrile) and a fully buttoned lab coat.[2][3] Contaminated clothing must be removed immediately as it can trap the chemical against the skin, prolonging exposure.[4]

• Respiratory Protection: All handling and waste consolidation must occur within a certified chemical fume hood to prevent inhalation of vapors or dust, which can cause respiratory irritation.[1][2][5]

• Workplace Controls: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[2]

Waste Segregation and Containment: The Core Principle

The single most critical step in the proper disposal of 1-Chloro-4-(iodomethyl)benzene is its strict segregation as halogenated organic waste .[4][6][7]

The Rationale for Segregation: Halogenated and non-halogenated organic wastes are treated via different disposal pathways. Non-halogenated solvents can often be repurposed as fuel for cement kilns.[7] In contrast, halogenated wastes must undergo high-temperature incineration with subsequent "scrubbing" of the flue gases to neutralize the acidic byproducts (e.g., Hydrogen Chloride and Hydrogen Iodide) that form during combustion.[2][7] This process is significantly more complex and costly.[7][8] Cross-contamination of non-halogenated waste with even small amounts of halogenated compounds can render the entire container subject to the more expensive disposal route.[7]

2.1. Containment Protocol

• Select a Compatible Container: Use a designated, leak-proof container with a screw-top cap, specifically intended for hazardous chemical waste.[7] Polyethylene containers are often preferred over metal, as halogenated solvents can degrade to form acids that may corrode metal cans.[3]

• Label the Container Before Use: The container must be clearly and accurately labeled before any waste is added. The label must include:

  • The words "Hazardous Waste".[4][8]

  • The full chemical name: "Waste 1-Chloro-4-(iodomethyl)benzene".

  • An accurate list of all components and their approximate percentages if it is a mixed waste stream.

• Keep the Container Closed: The waste container must remain tightly sealed at all times, except when actively adding waste.[4][8] This prevents the release of harmful vapors into the laboratory atmosphere.

Step-by-Step Disposal Procedure

3.1. Consolidating Chemical Waste

• Perform in a Fume Hood: Conduct all waste transfers inside a chemical fume hood while wearing the appropriate PPE.

• Transfer Liquid Waste: Carefully pour any solutions containing 1-Chloro-4-(iodomethyl)benzene into the designated halogenated waste container. Use a funnel to prevent spills.

• Manage Solid Waste: Transfer the solid 1-Chloro-4-(iodomethyl)benzene directly into the waste container.

• Rinse Empty Containers: The original reagent bottle is not considered "empty" until it has been triple-rinsed with a suitable solvent (e.g., acetone or methanol). The rinsate from this process is also considered hazardous waste and must be added to the halogenated waste container.

• Dispose of Contaminated Materials: Any materials grossly contaminated with the chemical, such as absorbent pads from a spill cleanup, used gloves, or weighing paper, must also be placed in the sealed hazardous waste container.[3]

3.2. Storage and Removal

• Store in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA within your laboratory. This area should be away from incompatible materials, particularly strong oxidizing agents.[2][9]

• Avoid Accumulation: Do not accumulate more than 55 gallons of hazardous waste in your lab area. Arrange for regular pickups to prevent excessive storage.[4]

• Schedule a Pickup: Contact your institution's Environmental Health & Safety (EHS) department to schedule a pickup of the full waste container. Follow their specific procedures for waste transfer and documentation.

Emergency Procedures: Spills and Exposures

Accidents require immediate and correct action to mitigate harm.

4.1. Spill Response

• Small Spills (cleanable in <10 minutes):

  • Alert personnel in the immediate area.

  • Wearing full PPE, cover the spill with an inert absorbent material like sand, vermiculite, or a commercial spill pad.[3][5] Do not use combustible materials like paper towels.

  • Sweep or scoop the absorbed material into a plastic bag or other suitable container.[4]

  • Seal, label as "Debris contaminated with 1-Chloro-4-(iodomethyl)benzene," and dispose of it in the main halogenated waste container.

• Large Spills:

  • Evacuate the area immediately.[4]

  • Alert others and activate the fire alarm if necessary to facilitate evacuation.

  • Close the laboratory doors and call your institution's emergency number or 911.[4]

4.2. Personnel Exposure

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the person to fresh air.[2] If they feel unwell or have difficulty breathing, call for immediate medical assistance.

• Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water and call a Poison Control Center or seek immediate medical attention.[2]

Disposal Decision Workflow

The following diagram illustrates the logical pathway for the proper management and disposal of 1-Chloro-4-(iodomethyl)benzene waste.

Disposal workflow for 1-Chloro-4-(iodomethyl)benzene.

By adhering to this structured and scientifically-grounded disposal plan, you actively contribute to a safer laboratory environment and ensure the protection of our ecosystem. Always consult your institution's specific EHS guidelines, as local regulations may apply.

References

• National Center for Biotechnology Information. (n.d.). 1-Chloro-4-(iodomethyl)benzene. PubChem. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign. Retrieved from [Link]

• Princeton University Environmental Health & Safety. (n.d.). Halogenated Waste. Retrieved from [Link]

• Washington State University Environmental Health & Safety. (n.d.). Halogenated Solvents. Retrieved from [Link]

• University of British Columbia Safety & Risk Services. (n.d.). Organic Solvent Waste Disposal. Retrieved from [Link]

• Otto Chemie Pvt. Ltd. (n.d.). 1-Chloro-4-(iodomethyl)benzene, 97%. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2023). Benzene, 1-chloro-4-(trifluoromethyl)- - Evaluation statement. Retrieved from [Link]

• European Chemicals Agency (ECHA). (2023). 1-(Chlorodifluoromethoxy)-4-nitrobenzene. Retrieved from [Link]

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